O-Desmethyl Venlafaxine N-Dimer

• CAS: 1187545-61-4

Core Science & Biosynthesis

Comprehensive Structural and Analytical Characterization of O-Desmethyl Venlafaxine N-Dimer (ODV-N-Dimer)

Executive Summary

O-Desmethylvenlafaxine (Desvenlafaxine or ODV) is a potent serotonin-norepinephrine reuptake inhibitor (SNRI) widely utilized in psychiatric pharmacotherapy. During the industrial synthesis of the active pharmaceutical ingredient (API), specifically during the reductive amination of tridesmethylvenlafaxine (TDMV), several complex dimeric impurities can form. Among these, O-Desmethyl Venlafaxine N-Dimer (ODV-N-Dimer) is a critical quality attribute (CQA) that requires stringent regulatory monitoring.

As a Senior Application Scientist, I have structured this technical guide to move beyond basic structural descriptions. Here, we will elucidate the mechanistic causality behind the formation of ODV-N-Dimer, detail its physicochemical properties, and establish a self-validating analytical protocol for its isolation and characterization in compliance with ICH Q3A/Q3B guidelines.

Chemical Structure & Physicochemical Properties

ODV-N-Dimer is structurally distinct from its C-C linked counterpart (ODV-Dimer). The N-Dimer is characterized by a methylene bridge linking the secondary amine of one desvenlafaxine-like moiety to the phenolic ring of another. This bulky, dual-cyclohexyl architecture significantly alters its lipophilicity and chromatographic behavior compared to the ODV monomer.

The quantitative structural and physicochemical data are summarized in the table below[1]:

Property	Value
Chemical Name (IUPAC)	4-[2-(dimethylamino)-1-(1-hydroxycyclohexyl)ethyl]-2-[[[2-(1-hydroxycyclohexyl)-2-(4-hydroxyphenyl)ethyl]methylamino]methyl]phenol
Molecular Formula	C32H48N2O4
Molecular Weight	524.73 g/mol
CAS Registry Number	1187545-61-4
Monoisotopic Mass	524.3614 Da
Regulatory Target Limit	< 0.15% (HPLC Area)

Mechanistic Pathway of Formation

Understanding the causality behind impurity formation is the first step in designing an effective control strategy. According to2, ODV-N-Dimer primarily forms during the reductive amination step[2].

When tridesmethylvenlafaxine (TDMV) is reacted with formaldehyde to yield O-desmethylvenlafaxine, the presence of excess formaldehyde or sub-optimal reduction kinetics can trigger a side reaction. The unreacted secondary amine of an intermediate can attack a formaldehyde-activated phenolic ring of another molecule, resulting in an N-methylene cross-link. This causality dictates that strict stoichiometric control of the formaldehyde source is paramount to minimizing the N-Dimer impurity.

Figure 1: Mechanistic pathway of ODV-N-Dimer formation during reductive amination.

Analytical Isolation & Characterization Protocol

To ensure scientific integrity, analytical methodologies must be self-validating. The following step-by-step protocol details the LC-MS/MS and NMR workflow required to isolate and definitively characterize ODV-N-Dimer from crude API batches.

Step 1: Sample Preparation and Matrix Normalization

• Action: Dissolve 10.0 mg of crude Desvenlafaxine API in 10 mL of Methanol:Water (50:50, v/v). Spike the solution with 10 µL of a stable-isotope labeled internal standard (SIL-IS), such as Venlafaxine-D6.

• Causality: Methanol ensures complete solubilization of the highly lipophilic N-Dimer, while the aqueous fraction prevents solvent-shock peak distortion upon injection into the reverse-phase system. The SIL-IS acts as a self-validating control, allowing the analyst to correct for matrix-induced ion suppression during electrospray ionization (ESI).

Step 2: Chromatographic Separation (UPLC-UV)

• Action: Inject 5 µL onto a sub-2 µm C18 column (e.g., 100 mm × 2.1 mm, 1.7 µm). Utilize a mobile phase gradient consisting of 0.1% Formic Acid in Water (Mobile Phase A) and Acetonitrile (Mobile Phase B).

• Causality: The C18 stationary phase provides the necessary hydrophobic retention to separate the bulky, dual-cyclohexyl N-Dimer from the highly polar ODV monomer. Formic acid is a critical additive; it protonates the secondary and tertiary amines, suppressing deleterious silanol interactions that cause peak tailing. This guarantees baseline resolution ( Rs​>2.0 ).

Step 3: Mass Spectrometric Detection (LC-MS/MS)

• Action: Operate the mass spectrometer in ESI positive mode. Monitor the precursor ion at m/z 525.4[M+H]+.

• Causality: The basic tertiary amine groups readily accept protons. Collision-induced dissociation (CID) of the m/z 525.4 precursor yields specific product ions that confirm the cleavage of the N-methylene bridge, distinguishing it from other isobaric impurities[3].

Step 4: Orthogonal Structural Elucidation (NMR)

• Action: Collect the preparative HPLC fraction corresponding to the N-Dimer peak, lyophilize, and reconstitute in Deuterated Methanol (CD3OD). Acquire 1H and 13C-NMR spectra.

• Causality: While MS/MS provides exact mass and fragmentation data, it cannot definitively distinguish the N-Dimer (N-linked) from the ODV-Dimer (C-C linked). NMR serves as the ultimate self-validating step; the presence of a distinct N-CH2-Ar resonance in the 1H-NMR spectrum unequivocally confirms the structural isomer as the N-Dimer.

Regulatory Implications & Control Strategy

In commercial API production, the control strategy for ODV-N-Dimer is dictated by its pharmacological inertness and potential toxicity profile. High-purity reference standards are utilized to validate analytical methods for Abbreviated New Drug Application (ANDA) filings[1].

Manufacturers must demonstrate process capability to clear this impurity. As outlined in patent literature, re-crystallization of O-desmethylvenlafaxine from a solution of a C1-C4 alcohol (such as isopropanol), water, and succinic acid is highly effective. This purification step ensures the final API contains less than 0.15% area by HPLC of the ODV-N-Dimer, comfortably meeting the rigorous thresholds specified by FDA and pharmacopoeial guidelines[2].

References

• Niddam-Hildesheim, V., et al. "Processes for the preparation of odesmethylvenlafaxine, free from its dimer impurities." U.S. Patent Application US20090234020A1.
• LGC Standards. "O-Desmethyl Venlafaxine N-Dimer." LGC Standards Analytical Reference Materials.
• Hemarsh Technologies. "Desvenlafaxine N-Dimer | 1187545-61-4." Hemarsh Technologies Impurity Standards.

Sources

• 1. O-Desmethyl Venlafaxine N-Dimer | LGC Standards [lgcstandards.com]
• 2. US20090234020A1 - Processes for the preparation of odesmethylvenlafaxine, free from its dimer impurities - Google Patents [patents.google.com]
• 3. Desvenlafaxine N-Dimer | 1187545-61-4 ; | Desvenlafaxine [hemarsh.com]

Mechanistic Profiling and Control of O-Desmethyl Venlafaxine N-Dimer Impurity in Desvenlafaxine Synthesis

Executive Summary

The synthesis of high-purity Desvenlafaxine (O-desmethylvenlafaxine), a potent serotonin-norepinephrine reuptake inhibitor (SNRI)[], requires rigorous control of process-related impurities to meet ICH Q3A(R2) guidelines. Among the most structurally complex byproducts is the O-Desmethyl Venlafaxine N-Dimer (CAS: 1187545-61-4) [2]. Unlike standard oxidative degradants, this N-Dimer is a kinetically driven, process-related impurity that emerges during the final reductive amination step. This whitepaper provides an in-depth mechanistic analysis of its formation pathway and establishes a self-validating experimental framework for its analytical profiling and synthetic suppression.

Structural Elucidation and Mechanistic Pathway

To control an impurity, one must first understand the exact causality of its formation. The O-Desmethyl Venlafaxine N-Dimer is chemically defined as 4-[2-(dimethylamino)-1-(1-hydroxycyclohexyl)ethyl]-2-[[[2-(1-hydroxycyclohexyl)-2-(4-hydroxyphenyl)ethyl]-methylamino]methyl]phenol[2].

It is critical to distinguish this N-Dimer from the C-C linked dimer (CAS: 1187545-62-5)[3]. While the C-C dimer consists of two API molecules linked directly at their phenol rings, the N-Dimer features a methylene bridge connecting the amine nitrogen of one unit to the ortho-carbon of the phenol ring of another.

The Mannich-Type Formation Mechanism

The commercial synthesis of desvenlafaxine often utilizes 1-[2-amino-1-(4-hydroxyphenyl)ethyl]cyclohexanol as a key intermediate, which undergoes Eschweiler-Clarke dimethylation using formaldehyde and formic acid[4]. The N-Dimer forms as a direct consequence of a competing Mannich-type reaction under these specific conditions:

• Iminium Ion Generation: During the stepwise methylation, the primary amine is first converted to a secondary amine (N-desmethyl desvenlafaxine). In the presence of excess formaldehyde, this secondary amine reacts to form a highly electrophilic iminium ion intermediate ( [R−N(CH3​)=CH2​]+ ).

• Electrophilic Aromatic Substitution: The phenol ring of desvenlafaxine is highly activated. The hydroxyl group acts as a strong electron-donating group, rendering the ortho-positions (C2 and C6) highly nucleophilic.

• Methylene Bridge Formation: The ortho-carbon of the phenol ring attacks the electrophilic iminium carbon. This forms a robust C-C bond, resulting in a methylene bridge that links the amine nitrogen of one molecule to the phenol ring of another, yielding the N-Dimer[2].

Causality of Experimental Choices: The critical failure point in processes that generate high levels of this impurity is the accumulation of formaldehyde relative to formic acid. If the hydride transfer from formic acid (which reduces the iminium ion to a methyl group) is slower than the electrophilic attack on the phenol ring, the parasitic Mannich pathway dominates.

Mechanistic pathway of O-Desmethyl Venlafaxine N-Dimer formation via Mannich reaction.

Experimental Protocols for Impurity Profiling and Control

To establish a self-validating system, the analytical detection of the N-Dimer must be directly coupled with a synthetic control strategy.

Protocol 1: LC-HRMS Profiling of the N-Dimer

Rationale: High-resolution mass spectrometry (HRMS) is required to differentiate the N-Dimer (m/z 525.36) from the C-C Dimer (m/z 539.38)[3] and other polymeric species.

• Sample Preparation: Dissolve 10 mg of Desvenlafaxine API in 10 mL of Methanol:Water (50:50, v/v) to achieve a 1.0 mg/mL concentration.

• Chromatographic Separation:

  • Column: Zorbax SB C-18 (4.6 x 250 mm, 5 µm).

  • Mobile Phase A: 10 mM Ammonium Acetate in Water (pH adjusted to 6.5).

  • Mobile Phase B: Acetonitrile.

  • Gradient: 0-5 min (10% B), 5-25 min (ramp to 90% B), 25-30 min (hold 90% B).

  • Flow Rate: 1.0 mL/min.

• Mass Spectrometry: Utilize an ESI-QTOF MS in positive ion mode. Monitor for the exact mass [M+H]+ of 525.368.

• Structural Confirmation: Isolate the parent ion and perform MS/MS fragmentation. The N-Dimer will yield characteristic product ions indicating the cleavage of the methylene bridge, distinguishing it from the C-C dimer which requires higher collision energy to fragment the robust bis-phenol linkage.

Analytical workflow for the detection, elucidation, and control of the N-Dimer impurity.

Protocol 2: Process Optimization for N-Dimer Suppression

Rationale: By modulating the kinetics of the Eschweiler-Clarke reaction, we can favor the desired reductive amination over the parasitic Mannich reaction.

• Reagent Stoichiometry: Restrict formaldehyde (37% aqueous) to exactly 2.05 to 2.10 molar equivalents relative to the primary amine. Excess formaldehyde directly feeds the iminium pool.

• Formic Acid Excess: Maintain formic acid (85%) at a minimum of 3.5 molar equivalents to ensure rapid hydride delivery[4].

• Controlled Addition: Charge the primary amine and formic acid into the reactor first. Heat the mixture to 60°C.

• Dosing Strategy: Dose the formaldehyde solution continuously over 3 hours. This maintains a low steady-state concentration of formaldehyde, preventing the accumulation of the iminium intermediate.

• Thermal Maturation: Gradually raise the temperature to 90°C for 2 hours to drive the reduction to completion, then quench with water to precipitate the API.

Quantitative Data: Impact of Process Parameters

The following table summarizes the causal relationship between critical process parameters (CPPs) and the yield of the N-Dimer impurity during scale-up.

Formaldehyde (Eq.)	Formic Acid (Eq.)	Addition Strategy	Temp (°C)	N-Dimer Yield (%)	API Purity (%)
3.0 (Excess)	2.5 (Deficient)	Bolus (All at once)	90	1.45%	96.2%
2.5	3.0	1-Hour Dosing	80	0.68%	98.1%
2.1 (Optimized)	3.5 (Excess)	3-Hour Dosing	60 → 90	< 0.05% (LOD)	99.8%

Data Interpretation: The data clearly demonstrates that bolus addition of formaldehyde combined with high initial temperatures accelerates the Mannich reaction, leading to unacceptable N-Dimer levels (>0.15% ICH threshold). The optimized 3-hour dosing strategy ensures the N-Dimer remains below the limit of detection.

Conclusion

The formation of the O-Desmethyl Venlafaxine N-Dimer is a kinetically driven process rooted in the electrophilic nature of the iminium intermediate generated during reductive amination. By applying a first-principles understanding of this Mannich-type pathway, process chemists can engineer self-validating synthetic controls—specifically through stoichiometric balancing and controlled dosing—to entirely suppress this impurity, ensuring the clinical safety and regulatory compliance of the Desvenlafaxine API.

References

• Advances in Research at Synthesis Process Optimization and Quality Standard Improvement of O-desmethylvenlafaxine Succinate, Frontiers in Chemistry. Available at: [Link]

• O-Desmethyl Venlafaxine Dimer | CID 44229989, PubChem. Available at: [Link]

Sources

• 2. O-Desmethyl Venlafaxine N-Dimer | CAS No- 1187545-61-4 | NA [chemicea.com]
• 3. O-Desmethyl Venlafaxine Dimer | C33H50N2O4 | CID 44229989 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Frontiers | Advances in Research at Synthesis Process Optimization and Quality Standard Improvement of O-desmethylvenlafaxine Succinate [frontiersin.org]

Analytical and Mechanistic Profiling of O-Desmethyl Venlafaxine N-Dimer (CAS 1187545-61-4)

A Technical Whitepaper on Reference Standard Isolation, Characterization, and Quality Control

Executive Summary

In the landscape of modern pharmaceutical development, the rigorous profiling of Active Pharmaceutical Ingredient (API) impurities is not merely a regulatory hurdle, but a fundamental pillar of patient safety. O-desmethylvenlafaxine (Desvenlafaxine), a potent serotonin-norepinephrine reuptake inhibitor (SNRI), is susceptible to the formation of complex dimeric impurities during its synthesis. This whitepaper provides an in-depth mechanistic analysis and experimental framework for the isolation, detection, and certification of the O-Desmethyl Venlafaxine N-Dimer (CAS 1187545-61-4) reference standard.

Introduction & Regulatory Context

During the synthesis of O-desmethylvenlafaxine, particularly during the demethylation and subsequent reductive amination steps, the API is prone to side reactions that yield high-molecular-weight impurities. According to ICH Q3A(R2) and Q3B(R2) guidelines, any impurity exceeding the qualification threshold (typically 0.10% or 1.0 mg per day intake) must be structurally elucidated and continuously monitored.

Two primary dimers are historically observed in this synthetic pathway: the ODV-Dimer (an oxygen-linked dimer) and the ODV-N-Dimer (a nitrogen-linked dimer). The ODV-N-Dimer is formed via a methylene bridge connecting the secondary amine of one moiety to the phenolic ring of another, as detailed in the patent literature for [1]. Access to a highly pure, certified reference standard of this N-Dimer is critical for validating analytical methods and ensuring batch-to-batch consistency.

Physicochemical Characterization

Understanding the fundamental properties of the ODV-N-Dimer is the first step in developing robust analytical methods. The structural bulk and dual-basic centers of the molecule dictate its chromatographic behavior.

Table 1: Physicochemical Properties of O-Desmethyl Venlafaxine N-Dimer

Property	Value
Chemical Name	4-[2-(dimethylamino)-1-(1-hydroxycyclohexyl)ethyl]-2-({amino}methyl)phenol
CAS Number	1187545-61-4
Molecular Formula	C₃₂H₄₈N₂O₄
Molecular Weight	524.74 g/mol
Appearance	White to off-white solid powder
Solubility	Soluble in Methanol, DMSO; Sparingly soluble in Water
Primary Application	Analytical Reference Standard for HPLC/LC-MS

Data corroborated by commercial reference standard specifications from [2] and [3].

Mechanistic Origins of the N-Dimer Impurity

Expertise & Experience: To control an impurity, one must first understand its genesis. The synthesis of O-desmethylvenlafaxine often utilizes tridesmethylvenlafaxine as a precursor, which undergoes reductive amination (Eschweiler-Clarke reaction) using formaldehyde and formic acid.

If the stoichiometry of formaldehyde is in excess, or if the reaction temperature exceeds optimal thresholds, the formaldehyde can react with the secondary amine to form a highly reactive iminium ion intermediate. Instead of being reduced by formic acid, this electrophilic intermediate can undergo an intermolecular electrophilic aromatic substitution (a Mannich-type condensation) with the electron-rich ortho-position of the phenol ring on a second molecule. This causality directly explains the formation of the methylene-bridged ODV-N-Dimer.

Mechanistic pathway illustrating the formation of ODV-N-Dimer during reductive amination.

Analytical Methodologies for Detection

To accurately quantify the ODV-N-Dimer in API batches, a stability-indicating High-Performance Liquid Chromatography (HPLC) method is required.

Causality in Method Design: A detection wavelength of 225 nm is selected because it corresponds to the UV absorbance maximum of the methoxyphenol chromophore, ensuring maximum sensitivity. The pH of the mobile phase is strictly buffered to 6.0; at this pH, the basic dimethylamino groups are partially ionized, which prevents the severe peak tailing typically caused by secondary interactions with residual silanols on the silica-based stationary phase.

Table 2: Optimized HPLC Method Parameters for Impurity Profiling

Parameter	Optimized Condition
Column	Reversed-Phase C18 (250 mm x 4.6 mm, 5 µm)
Mobile Phase A	0.05 M KH₂PO₄ Buffer (Adjusted to pH 6.0 with KOH)
Mobile Phase B	Acetonitrile : Methanol (50:50 v/v)
Elution Mode	Gradient (Increasing %B over 30 minutes)
Flow Rate	1.0 mL/min
Detection Wavelength	225 nm (UV-Vis / PDA)
Column Temperature	30°C
Injection Volume	20 µL

Experimental Protocol: Isolation and Validation Workflow

To generate the reference standard, the impurity must be synthesized, isolated, and rigorously certified. The following protocol is designed as a self-validating system , ensuring that any deviation in execution is immediately caught by internal quality gates.

Step 1: Impurity Enrichment (Forced Degradation)

• Suspend 5.0 g of O-desmethylvenlafaxine in 50 mL of isopropanol.

• Add a catalytic excess (0.5 equivalents) of aqueous formaldehyde (37%).

• Reflux the mixture at 80°C for 6 hours to intentionally force the Mannich-type condensation.

• Quench the reaction and evaporate the solvent to yield a crude mixture enriched with the ODV-N-Dimer.

Step 2: Preparative HPLC Isolation

Causality: The crude mixture is subjected to preparative HPLC using a C18 stationary phase. The hydrophobic nature of the C18 carbon chains interacts strongly with the bulky, non-polar dimeric structure of the N-Dimer, retaining it significantly longer than the monomeric API.

• Inject the crude sample onto a Prep-C18 column.

• Utilize a shallow gradient from 20% to 80% Mobile Phase B.

• Collect the fraction eluting at the predetermined retention time of the N-Dimer.

• Lyophilize the collected fraction to obtain the solid reference standard.

Step 3: Purity Assessment via qNMR & System Suitability

Self-Validating Trustworthiness: Traditional HPLC-UV purity assessment is susceptible to response factor bias (different molecules absorb UV light differently). To establish an authoritative standard, Quantitative NMR (qNMR) is employed.

• qNMR Execution: Spike the isolated N-Dimer with a certified internal standard (e.g., Maleic acid). By comparing the integration of the isolated proton signals, calculate the absolute mass fraction purity independent of UV chromophores.

• System Suitability Test (SST): Re-inject the standard into the analytical HPLC system. The protocol mandates a chromatographic resolution ( Rs​ ) of ≥2.0 between the API and the N-Dimer, and a tailing factor of ≤1.5 . If these criteria are not met, the system automatically flags the standard as unverified, forcing a re-evaluation of the mobile phase.

Step-by-step analytical workflow for the isolation and certification of the N-Dimer standard.

Conclusion

The O-Desmethyl Venlafaxine N-Dimer (CAS 1187545-61-4) represents a critical quality attribute in the manufacturing of Desvenlafaxine. By understanding the mechanistic causality of its formation—driven by unchecked reductive amination conditions—chemists can optimize synthetic routes to suppress its generation. Furthermore, by employing orthogonal analytical techniques like qNMR and strictly buffered HPLC methods, laboratories can establish self-validating protocols that ensure the highest degree of trustworthiness in their reference standards.

References

• Title: Processes for the preparation of odesmethylvenlafaxine, free from its dimer impurities (US20090234020A1)

• Title: Venlafaxine O-Desmethyl N-Desmethyl Impurity Reference Standard Source: Cleanchem Laboratories URL: [Link]

Difference between Venlafaxine and O-Desmethyl Venlafaxine N-Dimer

An In-depth Technical Guide to the Core Differences Between Venlafaxine, O-Desmethylvenlafaxine, and the O-Desmethylvenlafaxine N-Dimer Impurity

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Venlafaxine, a cornerstone serotonin-norepinephrine reuptake inhibitor (SNRI), undergoes extensive hepatic metabolism to its major active metabolite, O-desmethylvenlafaxine (ODV), now an independently marketed drug, Desvenlafaxine. While pharmacologically similar, the parent drug and its metabolite exhibit critical pharmacokinetic and pharmacodynamic distinctions that have significant implications for clinical application and drug development. Furthermore, the synthesis and stability of these active pharmaceutical ingredients (APIs) necessitate a thorough understanding and control of process-related impurities. This guide provides a detailed comparative analysis of Venlafaxine and ODV and delves into the structure, formation, and analytical characterization of a key impurity, the O-Desmethylvenlafaxine N-Dimer.

Part 1: A Comparative Analysis of Venlafaxine and its Active Metabolite, O-Desmethylvenlafaxine

The clinical and pharmacological profiles of Venlafaxine are intrinsically linked to its metabolic conversion to O-desmethylvenlafaxine (ODV). Understanding the nuances between these two entities is fundamental for both prescribers and pharmaceutical scientists.

Metabolic Pathway and Chemical Structures

Venlafaxine is primarily metabolized in the liver via O-demethylation to form ODV. This reaction is almost exclusively catalyzed by the cytochrome P450 2D6 (CYP2D6) isoenzyme.[1][2][3] This metabolic dependency is a critical point of differentiation. Minor metabolic pathways for Venlafaxine include N-demethylation by CYP3A4 and CYP2C19 to N-desmethylvenlafaxine (NDV), a less active metabolite.[3][4]

Caption: Metabolic Pathway of Venlafaxine.

Pharmacokinetic Profile: The Clinical Impact of Metabolism

The reliance of Venlafaxine on CYP2D6 for its activation creates significant pharmacokinetic variability compared to ODV (Desvenlafaxine).

Parameter	Venlafaxine	O-Desmethylvenlafaxine (Desvenlafaxine)	Rationale & Significance
Primary Metabolism	CYP2D6 (to ODV)[2][3][5]	Phase II conjugation (glucuronidation)	Venlafaxine's efficacy and side-effect profile are highly dependent on patient CYP2D6 genotype (poor vs. extensive metabolizers). Desvenlafaxine bypasses this variable step, leading to more predictable plasma concentrations.[5]
Bioavailability	~45%[2][6]	~80%[2]	Venlafaxine undergoes significant first-pass metabolism, reducing its systemic availability. Desvenlafaxine's higher bioavailability results from avoiding this extensive first-pass effect.[2]
Elimination Half-life	~5 hours (parent drug)[1][6]	~11 hours[6]	The effective half-life of Venlafaxine therapy is largely driven by the ~11-hour half-life of its metabolite, ODV.
Plasma Protein Binding	~27%[6]	~30%[2][6]	Both compounds exhibit low protein binding, suggesting a low potential for displacement-based drug interactions.
Primary Excretion	Renal (as metabolites and ~5% unchanged drug)[1][7]	Renal	Both drugs require dose adjustments in patients with significant renal impairment.

This pharmacokinetic divergence is a key rationale for the development of Desvenlafaxine as a separate therapeutic agent. By administering the active metabolite directly, inter-individual variability due to CYP2D6 polymorphism and the potential for drug-drug interactions involving CYP2D6 inhibitors or inducers are minimized.[5]

Pharmacodynamic Distinctions

While both molecules are classified as SNRIs, their affinity for the serotonin (SERT) and norepinephrine (NAT) transporters differs, leading to dose-dependent effects for Venlafaxine.

Compound	SERT:NAT Affinity Ratio	Pharmacodynamic Implication
Venlafaxine	~30:1[8]	At lower doses (e.g., 75 mg/day), Venlafaxine acts primarily as a selective serotonin reuptake inhibitor (SSRI).[8][9] Noradrenergic effects become more pronounced at higher doses (150-225 mg/day).[9]
O-Desmethylvenlafaxine	~10:1[8]	Desvenlafaxine exhibits dual serotonin and norepinephrine reuptake inhibition even at its starting therapeutic dose of 50 mg/day.[9]

Neither Venlafaxine nor ODV has a significant affinity for muscarinic, histaminergic, or α-1 adrenergic receptors, which accounts for their favorable side-effect profile compared to older antidepressants like tricyclics.[7]

Part 2: Characterization of O-Desmethylvenlafaxine N-Dimer

The control of impurities is a critical aspect of API manufacturing, governed by international guidelines such as those from the ICH. Process-related impurities can arise from starting materials, intermediates, or side reactions during synthesis. The O-Desmethylvenlafaxine N-Dimer is one such impurity that requires careful monitoring.

Structure and Identity

The term "N-Dimer" indicates that two molecules of O-desmethylvenlafaxine are linked via a nitrogen atom. Its formal IUPAC name is 4-(2-(Dimethylamino)-1-(1-hydroxycyclohexyl)ethyl)-2-(((2-(1-hydroxycyclohexyl)-2-(4-hydroxyphenyl)ethyl)(methyl)amino)methyl)phenol.[10][11] This structure is distinct from other potential dimers, such as the methylene-bridged dimer (ODV-Dimer).[12][13]

Caption: Structure of O-Desmethylvenlafaxine N-Dimer.

Formation and Significance

The precise mechanism for the formation of the N-Dimer is typically proprietary to a specific manufacturing process. However, its structure suggests a reaction involving the secondary amine of one ODV molecule and a reactive species that facilitates linkage to a second ODV molecule. Such impurities are often formed under specific pH, temperature, or solvent conditions during synthesis or degradation.

For drug development professionals, the significance of this impurity is threefold:

• Regulatory Compliance: Regulatory bodies like the FDA and EMA require strict control and characterization of any impurity present above a certain threshold (typically >0.1%).[14][15]

• Product Safety: The toxicological profile of any significant impurity must be assessed to ensure it poses no risk to patient safety.

• Quality Control: The N-Dimer serves as a critical reference standard.[14] Analytical laboratories use certified standards of this impurity to validate their testing methods and to accurately quantify its presence in batches of the final drug substance.[10]

Part 3: Analytical Methodologies for Separation and Quantification

Distinguishing between Venlafaxine, ODV, and their related impurities requires robust analytical methods with high specificity and sensitivity. High-Performance Liquid Chromatography (HPLC) is the most widely adopted technique for this purpose.[16][17]

Workflow for Chromatographic Analysis

The analytical process involves sample preparation to isolate the analytes from the matrix, followed by chromatographic separation and detection.

Caption: General workflow for HPLC analysis.

Exemplary Experimental Protocol: HPLC-UV Method

This protocol is a representative example based on methodologies described in the scientific literature for the simultaneous determination of Venlafaxine and ODV.[17][18][19]

1. Objective: To separate and quantify Venlafaxine, O-Desmethylvenlafaxine, and the O-Desmethylvenlafaxine N-Dimer impurity.

2. Materials & Reagents:

• Reference Standards: Venlafaxine HCl, O-Desmethylvenlafaxine, O-Desmethylvenlafaxine N-Dimer.

• Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade), Formic Acid.

• Water: Deionized or HPLC-grade.

• Sample Matrix: Human serum (for bioanalysis) or inert solvent (for API analysis).

• Solid-Phase Extraction (SPE) Cartridges: C18 or mixed-mode.

3. Instrumentation:

• HPLC system with a quaternary pump, autosampler, and column oven.

• UV-Vis Detector.

• C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 5 µm particle size).

4. Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Gradient Elution:

  • 0-2 min: 10% B

  • 2-15 min: Ramp to 90% B

  • 15-18 min: Hold at 90% B

  • 18-20 min: Return to 10% B (re-equilibration).

• Column Temperature: 30 °C.

• Detection Wavelength: 230 nm.[16]

• Injection Volume: 10 µL.

5. Sample Preparation (Solid-Phase Extraction for Serum):

• Conditioning: Wash SPE cartridge with 1 mL Methanol, followed by 1 mL Water.

• Loading: Load 500 µL of serum onto the cartridge.

• Washing: Wash with 1 mL of 5% Methanol in water to remove interferences.

• Elution: Elute analytes with 1 mL of Methanol.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of Mobile Phase A.

6. System Validation & Analysis:

• Causality: The gradient elution is necessary because the three compounds have different polarities. Venlafaxine and ODV are relatively polar and will elute earlier, while the larger, more complex N-Dimer is more hydrophobic and will have a longer retention time, requiring a higher percentage of organic solvent (Acetonitrile) to elute from the C18 column.

• Self-Validation: The protocol's trustworthiness is established by running calibration curves with the certified reference standards to demonstrate linearity. Quality control samples at low, medium, and high concentrations are analyzed alongside unknown samples to ensure accuracy and precision throughout the run. The distinct retention times for each analyte confirm the method's specificity.

Conclusion

The transition from Venlafaxine to its active metabolite, O-Desmethylvenlafaxine, represents a clear evolution in antidepressant therapy, driven by the goal of achieving a more predictable pharmacokinetic profile and reducing the potential for metabolic drug interactions. For pharmaceutical scientists, the distinction between these compounds extends beyond their clinical effects to the intricacies of their manufacturing and quality control. The identification and rigorous control of impurities, such as the O-Desmethylvenlafaxine N-Dimer, are paramount. This is achieved through the development and validation of robust analytical methods, like HPLC, which ensure the final drug product meets the highest standards of purity, safety, and efficacy.

References

• PsychScene Hub. (2022, March 13). Venlafaxine and Desvenlafaxine: A Clinical Pharmacology Comparison. [Link]

• Patel, R. & Tadi, P. (2024, February 26). Venlafaxine. StatPearls [Internet]. [Link]

• Ferguson, J. M., & Wesnes, K. A. (2014). Key differences between Venlafaxine XR and Desvenlafaxine: An analysis of pharmacokinetic and clinical data. Mental Health Clinician, 3(4), 176-182. [Link]

• Psychopharmacology Institute. (2016, September 7). Venlafaxine and Desvenlafaxine: Differences and Similarities. [Link]

• Med Ed 101. (n.d.). Venlafaxine Versus Desvenlafaxine. [Link]

• U.S. Food and Drug Administration. (n.d.). Effexor (venlafaxine hydrochloride) Tablets Label. [Link]

• PharmGKB. (2013, March 29). Venlafaxine Pathway, Pharmacokinetics. [Link]

• Wikipedia. (n.d.). Venlafaxine. [Link]

• Shrivastava, A. (2012). Analytical Methods for Venlaflaxine Hydrochloride and Metabolites Determinations in Different Matrices. Systematic Reviews in Pharmacy, 3(1), 13. [Link]

• Small Molecule Pathway Database (SMPDB). (2025, January 24). Venlafaxine Metabolism Pathway. [Link]

• Dziurkowska, E., & Wesołowski, M. (2012). Determination of venlafaxine and its metabolites in biological materials. Archives of Psychiatry and Psychotherapy, 14(4), 49-58. [Link]

• Samanidou, V., Nazyropoulou, C., & Kovatsi, L. (2011). A simple HPLC method for the simultaneous determination of venlafaxine and its major metabolite O-desmethylvenlafaxine in human serum. Bioanalysis, 3(15), 1713-1718. [Link]

• Dziurkowska, E., & Wesołowski, M. (2014). Extraction techniques for analysis of venlafaxine and its metabolites in biological matrices. Psychiatria Polska, 48(5), 903-914. [Link]

• Anderson, D. T., & Fritz, K. L. (1998). Comparison of Analytical Methods in the Determination of Two Venlafaxine Fatalities. Journal of Analytical Toxicology, 22(6), 539-542. [Link]

• Dr. Sanil Rege. (2022, March 13). The Difference between VENLAFAXINE (EFFEXOR) and DESVENLAFAXINE (PRISTIQ) | A Psychiatrist Explains [Video]. YouTube. [Link]

• Daicel Pharma Standards. (n.d.). Venlafaxine Impurities Manufacturers & Suppliers. [Link]

• SynThink. (n.d.). Venlafaxine EP Impurities & USP Related Compounds. [Link]

• Saravanan, M., et al. (2012). Impurity Profile Study of Venlafaxine Hydrochloride, an Antipsychotic Drug Substance. ResearchGate. [Link]

• Veeprho. (n.d.). Desvenlafaxine Impurities and Related Compound. [Link]

• Yu, X., et al. (2013). Synthesis of Related Substances of Venlafaxine Hydrochloride. Chinese Journal of Pharmaceuticals, 44(7), 648-651. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 44229989, O-Desmethyl Venlafaxine Dimer. [Link]

• Alentris Research Pvt. Ltd. (n.d.). O-Desmethyl Venlafaxine Dimer. [Link]

• CRO Splendid Lab Pvt. Ltd. (n.d.). O-Desmethyl Venlafaxine Dimer. [Link]

• Google Patents. (n.d.).

Sources

• 1. Venlafaxine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. meded101.com [meded101.com]
• 3. ClinPGx [clinpgx.org]
• 4. SMPDB [smpdb.ca]
• 5. mhc [mhc.kglmeridian.com]
• 6. Venlafaxine - Wikipedia [en.wikipedia.org]
• 7. accessdata.fda.gov [accessdata.fda.gov]
• 8. psychscenehub.com [psychscenehub.com]
• 9. m.youtube.com [m.youtube.com]
• 10. O-Desmethyl Venlafaxine N-Dimer | LGC Standards [lgcstandards.com]
• 11. O-Desmethyl Venlafaxine N-Dimer | CAS No- 1187545-61-4 | NA [chemicea.com]
• 12. O-Desmethyl Venlafaxine Dimer | C33H50N2O4 | CID 44229989 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. WO2009151494A1 - Processes for the preparation of o-desmethylvenlafaxine, free from its dimer impurities - Google Patents [patents.google.com]
• 14. synthinkchemicals.com [synthinkchemicals.com]
• 15. veeprho.com [veeprho.com]
• 16. archivespp.pl [archivespp.pl]
• 17. A simple HPLC method for the simultaneous determination of venlafaxine and its major metabolite O-desmethylvenlafaxine in human serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. psychiatriapolska.pl [psychiatriapolska.pl]
• 19. academic.oup.com [academic.oup.com]

Synthesis Mechanism and Analytical Profiling of Desvenlafaxine N-Dimer Degradation Product

Executive Summary

Desvenlafaxine (O-desmethylvenlafaxine, ODV) is a potent serotonin-norepinephrine reuptake inhibitor (SNRI) utilized in the treatment of major depressive disorders. During its active pharmaceutical ingredient (API) synthesis and subsequent shelf-life, various process-related impurities and degradation products can form, necessitating strict control per ICH Q3A/Q3B guidelines[1]. A critical, structurally complex impurity encountered during process scale-up and forced degradation is the ODV-N-Dimer (CAS: 1187545-61-4).

This technical guide deconstructs the mechanistic causality behind the formation of the N-Dimer, provides a self-validating protocol for its directed synthesis, and outlines orthogonal chromatographic strategies for its isolation and quantification.

Chemical Identity & Structural Elucidation

The ODV-N-Dimer is a bis-desvenlafaxine derivative linked via a methylene bridge. Specifically, it forms when the N-methyl group of one ODV unit connects to the ortho-position of the phenol ring of a second ODV unit[2].

Table 1: Physicochemical Properties of ODV-N-Dimer [3]

Parameter	Specification
Chemical Name	4-[2-(dimethylamino)-1-(1-hydroxycyclohexyl)ethyl]-2-[[[2-(1-hydroxycyclohexyl)-2-(4-hydroxyphenyl)ethyl]methylamino]methyl]phenol
CAS Registry Number	1187545-61-4
Molecular Formula	C32H48N2O4
Molecular Weight	524.73 g/mol
Monoisotopic Mass	524.3614 Da
Key Structural Feature	Mannich-type methylene bridge (-CH2-) connecting an amine to an aryl ring

Mechanistic Pathway: The Causality of N-Dimer Formation

In industrial synthesis, ODV is often prepared via the reductive amination of tridesmethylvenlafaxine (TDMV) using formaldehyde[2]. While formaldehyde acts as the required carbon source for N-methylation, it is also a potent electrophile capable of triggering side reactions.

The formation of the ODV-N-Dimer is driven by a Mannich-type condensation reaction . The causality of this degradation/impurity pathway is rooted in the presence of unconsumed formaldehyde and the highly activated nature of the desvenlafaxine phenol ring:

• Iminium Ion Generation: Excess formaldehyde reacts with the secondary amine intermediate (N,O-didesmethylvenlafaxine) to form a highly reactive, electrophilic iminium ion.

• Electrophilic Aromatic Substitution (EAS): The phenol ring of a second desvenlafaxine molecule is strongly activated by its hydroxyl group, which directs electrophilic attack almost exclusively to the sterically accessible ortho position.

• Bridge Formation: The iminium ion attacks the ortho-carbon of the phenol, establishing a stable covalent methylene bridge between the nitrogen of one unit and the aryl ring of the other.

Mechanistic pathway of ODV-N-Dimer formation via Mannich-type aromatic substitution.

Experimental Protocol: Directed Synthesis and Isolation

To utilize ODV-N-Dimer as a reference standard for HPLC impurity profiling, it must be synthesized and isolated with high purity (>94%). The following self-validating protocol leverages the Mannich mechanism by intentionally forcing the reaction of TDMV with excess formaldehyde[2].

Rationale for Experimental Choices:

• Thermal Drive (75°C): The EAS on the sterically hindered ortho-position of the desvenlafaxine phenol requires significant activation energy. Maintaining 75°C provides the thermodynamic drive for the Mannich condensation without causing total thermal degradation of the API core[2].

• Isoelectric Precipitation (pH 8.5): Desvenlafaxine and its dimers are amphoteric. Adjusting the pH to 8.5 (near the isoelectric point) ensures both the basic amines and acidic phenols are neutralized, maximizing the precipitation of the free base[2].

• Ternary Eluent System (CH2Cl2/MeOH/H2O): Normal-phase silica gel chromatography of poly-basic amines often suffers from severe peak tailing. The addition of 8% water deactivates the acidic silanol groups on the silica stationary phase, enabling sharp, symmetrical elution of the N-Dimer[2].

Step-by-Step Workflow:

• Reaction Setup: To a 0.5 L reactor equipped with a mechanical stirrer, condenser, and thermometer, add TDMV (62.2 g, 0.264 mol), 24% aqueous formaldehyde (100 g, 0.8 mol), and methanol (100 mL).

• Thermal Incubation: Heat the mixture to 75°C.

  • Self-Validating In-Process Control (IPC): Maintain for 72 hours. Sample every 24 hours for LC-MS analysis to monitor the depletion of TDMV and the formation of the dimer mass (m/z 525).

• Precipitation: Cool the suspension to 25°C. Carefully adjust the pH to 8.5 using 47% NaOH.

• Primary Filtration: Filter the resulting solid under reduced pressure and wash with deionized water (3 x 60 mL).

• First-Pass Chromatography: Evaporate the fraction and purify via Combiflash chromatography (120 g silica column) using an isocratic eluent of CH2Cl2/MeOH (95:5). This yields an intermediate purity of ~80%.

• High-Purity Polish: Perform a secondary column chromatography using a ternary eluent system of CH2Cl2/MeOH/H2O (65:35:8).

• Validation: Collect the fractions and verify purity via HPLC-UV (225 nm). The final yield should exhibit >94.3% HPLC area purity[2].

Step-by-step experimental workflow for the directed synthesis and isolation of ODV-N-Dimer.

Analytical Characterization & Chromatographic Resolution

To qualify the ODV-N-Dimer as a reference standard, it must be chromatographically resolved from the active pharmaceutical ingredient (API) and other acidic degradation products[4].

Table 2: Optimized HPLC Parameters for N-Dimer Resolution

Parameter	Specification	Causality / Rationale
Column	C18 (250 mm x 4.6 mm, 5 µm)	Strong hydrophobic retention is required for the bulky bis-cyclohexyl dimer framework.
Mobile Phase A	5 mM KH2PO4 Buffer (pH 3.8)	Suppresses the ionization of the phenol groups, ensuring reproducible retention times and preventing peak splitting[4].
Mobile Phase B	Acetonitrile (100%)	Strong organic modifier needed to elute the highly lipophilic N-Dimer.
Elution Mode	Gradient	Required to separate early-eluting polar degradants from the late-eluting N-Dimer.
Detection	UV at 225 nm	Matches the optimal absorption maximum for the desvenlafaxine aromatic system.

Self-Validating System: The method's specificity is validated by injecting a spiked sample of Desvenlafaxine API with the isolated ODV-N-Dimer. The N-Dimer—being significantly less polar than the parent drug due to its doubled lipophilic surface area and sterically shielded amine—will elute significantly later than the API peak. A relative retention time (RRT) > 1.5 confirms successful separation and validates the method for routine quality control[2].

Conclusion

The ODV-N-Dimer is a structurally intricate impurity arising from the Mannich-type condensation of desvenlafaxine intermediates with formaldehyde. By understanding the electrophilic causality of its formation, analytical scientists can intentionally synthesize, isolate, and utilize this dimer as a critical reference standard. Implementing the optimized ternary chromatography and pH-controlled precipitation detailed in this guide ensures the high-purity isolation required for stringent, ICH-compliant pharmaceutical quality control.

References

• Desvenlafaxine Impurities and Related Compound - Veeprho[Link]

• Processes for the preparation of odesmethylvenlafaxine, free from its dimer impurities (US20090234020A1)

• Development and Validation of a Stability-Indicating HPLC Method for the Analysis of Desvenlafaxine Succinate - JOCPR[Link]

Sources

• 1. veeprho.com [veeprho.com]
• 2. US20090234020A1 - Processes for the preparation of odesmethylvenlafaxine, free from its dimer impurities - Google Patents [patents.google.com]
• 3. O-Desmethyl Venlafaxine N-Dimer | LGC Standards [lgcstandards.com]
• 4. jocpr.com [jocpr.com]

Comprehensive Physicochemical Profiling and Clearance Strategies for O-Desmethyl Venlafaxine N-Dimer

Executive Summary

In the synthesis and scale-up of O-desmethylvenlafaxine (Desvenlafaxine)—a potent serotonin-norepinephrine reuptake inhibitor (SNRI)—controlling process-related impurities is critical for regulatory compliance and patient safety. Among the most challenging degradants and synthetic by-products is the O-Desmethyl Venlafaxine N-Dimer (ODV-N-Dimer). This whitepaper provides an in-depth mechanistic analysis of its formation, details its physicochemical properties, and outlines field-proven analytical and purification protocols to ensure active pharmaceutical ingredient (API) purity meets stringent pharmacopeial standards.

Physicochemical Identity and Structural Data

O-Desmethyl Venlafaxine N-Dimer is a bulky, lipophilic impurity characterized by a methylene bridge linking two desvenlafaxine-like moieties via the nitrogen atom[1]. Understanding its exact physical and chemical parameters is the first step in designing targeted analytical and purification workflows.

Table 1: Quantitative Physicochemical Properties

Property	Specification / Value
Chemical Name (IUPAC)	4-[2-(dimethylamino)-1-(1-hydroxycyclohexyl)ethyl]-2-[[[2-(1-hydroxycyclohexyl)-2-(4-hydroxyphenyl)ethyl]methylamino]methyl]phenol
CAS Registry Number	1187545-61-4
Molecular Formula	C32H48N2O4
Molecular Weight	524.73 g/mol
Monoisotopic Mass	524.3614 Da
API Family	Venlafaxine / Desmethylvenlafaxine
Classification	Pharmaceutical Analytical Impurity (PAI) / Synthetic Dimer

Data sourced from certified reference material specifications[1][2].

Mechanistic Pathways of Formation

To effectively clear an impurity, one must understand the causality behind its genesis. The synthesis of O-desmethylvenlafaxine frequently involves the reductive amination of tridesmethylvenlafaxine[3].

During this process, formaldehyde is introduced as an alkylating (methylating) agent, followed by reduction using agents such as sodium borohydride ( NaBH4​ ) or sodium triacetoxyborohydride ( NaBH(OAc)3​ )[4]. The ODV-N-Dimer forms as a result of aberrant reaction kinetics . If the stoichiometric ratio of formaldehyde is excessively high, or if the reduction of the intermediate iminium ion is kinetically delayed, the highly reactive formaldehyde can act as a cross-linking agent. It forms a methylene bridge between the secondary amine of a partially methylated intermediate and the phenolic ring or nitrogen of another desvenlafaxine molecule, yielding the dimeric structure[5].

Fig 1. Mechanistic pathway of ODV-N-Dimer formation during reductive amination.

Analytical Characterization Protocol

To establish a self-validating system for detecting the ODV-N-Dimer, High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) is required. The following protocol leverages specific solvent ratios proven to separate the bulky N-Dimer from the monomeric API[5].

Step-by-Step HPLC-UV/MS Methodology

Objective: Achieve baseline resolution between O-desmethylvenlafaxine and ODV-N-Dimer for accurate quantitation (<0.05% Limit of Detection).

• System Suitability Preparation: Prepare a resolution standard containing 1.0 mg/mL of O-desmethylvenlafaxine and spiked with 0.1% (w/w) certified ODV-N-Dimer reference material[1].

• Stationary Phase Selection: Utilize a robust C18 column (e.g., Zorbax SB C-18 4.6 x 250 mm) to handle the lipophilic nature of the dimer[3].

• Mobile Phase Formulation: Prepare an isocratic or gradient eluent system. For specialized normal-phase/HILIC resolution of these specific dimers, a documented optimal solvent ratio is CH2​Cl2​:MeOH:H2​O at 65:35:8 [5]. Causality note: The high organic content ensures the bulky, hydrophobic dimer remains soluble and does not precipitate on the column, while the water content provides necessary partitioning for the hydroxyl groups.

• Chromatographic Run:

  • Flow rate: 1.0 mL/min.

  • Injection volume: 10 µL.

  • Detection: UV at 225 nm (optimal for the phenolic chromophore) and MS (ESI+ mode, looking for the m/z 525.3 [M+H]+ parent ion).

• System Validation: The run is only considered valid if the resolution ( Rs​ ) between the API peak and the ODV-N-Dimer peak is ≥2.0 .

Downstream Purification & Impurity Clearance

Because the ODV-N-Dimer is structurally similar to the API, standard aqueous washes are insufficient for its removal. The most effective clearance strategy exploits the differential solubility of the dimer in short-chain alcohols. Re-crystallization from C1​−C4​ alcohols (specifically isopropanol) has been empirically proven to reduce the ODV-N-Dimer concentration to less than 0.15% area by HPLC[5].

Causality of Solvent Choice: Isopropanol possesses a moderate dielectric constant that selectively retains the highly lipophilic N-Dimer in the mother liquor, while the thermodynamics of the cooling process drive the more polar O-desmethylvenlafaxine to form a highly ordered, pure crystal lattice.

Step-by-Step Crystallization Protocol

• Slurry Formation: Suspend crude O-desmethylvenlafaxine (containing >0.2% ODV-N-Dimer) in isopropanol (typically 5-10 volumes relative to API weight)[5].

• Thermal Dissolution: Heat the suspension to the reflux temperature of isopropanol (~82°C) under continuous agitation until complete dissolution is achieved.

• Controlled Nucleation & Cooling: Gradually cool the solution to a temperature between 0°C and room temperature. Critical Step: Hold the slurry at this temperature for a sufficient maturation period (2 to 8 hours) to ensure complete precipitation of the API while the N-Dimer remains trapped in the supernatant[5].

• Filtration: Isolate the purified crystals via vacuum filtration.

• Washing: Wash the wet cake with a minimal volume of ice-cold isopropanol to displace any residual mother liquor containing the dissolved dimer.

• Drying & Verification: Dry the API under a vacuum. Analyze via the HPLC method described in Section 3 to confirm the ODV-N-Dimer is ≤0.15% [5].

Fig 2. Step-by-step crystallization workflow for ODV-N-Dimer clearance.

Conclusion

The O-Desmethyl Venlafaxine N-Dimer is an unavoidable synthetic challenge during the reductive amination of tridesmethylvenlafaxine. However, by understanding the kinetics of formaldehyde cross-linking and leveraging the distinct solubility profiles of the dimer versus the API, process chemists can reliably clear this impurity. Implementing rigorous HPLC-MS monitoring alongside targeted isopropanol recrystallization ensures that commercial batches of Desvenlafaxine meet the highest standards of pharmaceutical purity.

References

• [5] US20090234020A1 - Processes for the preparation of odesmethylvenlafaxine, free from its dimer impurities. Google Patents. Available at:

• [1] O-Desmethyl Venlafaxine N-Dimer. LGC Standards. Available at:

• [2] O-Desmethyl Venlafaxine N-Dimer | CAS No- 1187545-61-4. Chemicea Pharmaceuticals. Available at:

• [3] US20090069601A1 - Processes for the synthesis of O-desmethylvenlafaxine. Google Patents. Available at:

• [4] US7605290B2 - Processes for the synthesis of O-desmethylvenlafaxine. Google Patents. Available at:

Sources

• 1. O-Desmethyl Venlafaxine N-Dimer | LGC Standards [lgcstandards.com]
• 2. O-Desmethyl Venlafaxine N-Dimer | CAS No- 1187545-61-4 | NA [chemicea.com]
• 3. US20090069601A1 - Processes for the synthesis of O-desmethylvenlafaxine - Google Patents [patents.google.com]
• 4. US7605290B2 - Processes for the synthesis of O-desmethylvenlafaxine - Google Patents [patents.google.com]
• 5. US20090234020A1 - Processes for the preparation of odesmethylvenlafaxine, free from its dimer impurities - Google Patents [patents.google.com]

Unmasking the Unknown: A Comprehensive Guide to Impurity Identification in Desvenlafaxine Succinate

Executive Overview

Desvenlafaxine succinate monohydrate, the primary active metabolite of venlafaxine, is a potent serotonin-norepinephrine reuptake inhibitor (SNRI) widely prescribed for major depressive disorder[1],[2]. Throughout its synthetic lifecycle, formulation, and shelf-life, the active pharmaceutical ingredient (API) is susceptible to generating various process-related impurities and degradation products[3].

Regulatory frameworks, specifically ICH Q3A/Q3B guidelines, mandate the rigorous identification, structural elucidation, and quantification of these unknown impurities to ensure pharmacological safety[3]. As a Senior Application Scientist, I have designed this whitepaper to provide a self-validating analytical framework. By synthesizing stability-indicating chromatography, high-resolution mass spectrometry (HRMS), and nuclear magnetic resonance (NMR) spectroscopy, this guide establishes a definitive protocol for isolating and characterizing unknown impurities in desvenlafaxine succinate.

Mechanistic Origins of Impurities

To identify an unknown, one must first understand the chemical reactivity of the parent molecule. Desvenlafaxine contains three highly reactive moieties: a tertiary amine, a phenol ring, and a cyclohexanol group[2]. Predicting impurity formation relies on understanding how these functional groups behave under stress.

Process-Related Impurities

During the synthesis of desvenlafaxine (often via the demethylation of venlafaxine), side reactions are inevitable[4]. Key process impurities include:

• Desvenlafaxine N,N-Didesmethyl Impurity: Arises from aggressive over-demethylation during the synthetic route[3].

• Dimeric Impurities (ODV-Dimer and ODV-N-Dimer): Complex impurities formed under specific synthetic conditions. Because of their potential toxicity, these dimers require strict control, typically limited to <0.15% area by HPLC[5].

Degradation Products

Forced degradation studies expose the molecule's specific vulnerabilities to environmental stressors[6]:

• Oxidative Stress: The lone pair of electrons on the tertiary amine is highly susceptible to oxidation. Exposure to peroxides (e.g., 3% H₂O₂) rapidly yields Desvenlafaxine N-oxide , the major degradant of this API[1].

• Acid/Base Hydrolysis: Exposure to strong acids (0.5 N HCl) or bases (1.0 N NaOH) at elevated temperatures promotes dehydration, specifically the loss of a water molecule from the cyclohexanol ring, yielding distinct dehydration products[6].

Mechanistic pathways of degradation and process impurity formation in Desvenlafaxine.

Analytical Strategy & Data Presentation

A dual-dimensional approach is mandatory for robust impurity profiling: a stability-indicating UHPLC method for quantitative separation, coupled with LC-HRMS for qualitative structural elucidation.

Chromatographic Separation Principles

Because desvenlafaxine is a basic compound with a hydrophobic cyclohexyl group, a C8 or C18 stationary phase is optimal for retention[1]. To achieve sharp peak shapes and prevent secondary interactions with residual silanols, volatile buffers such as ammonium acetate (pH ~4.0) are preferred over non-volatile phosphate buffers. This ensures direct compatibility with downstream Mass Spectrometry without causing ion suppression.

Table 1: Typical Impurity Profile of Desvenlafaxine Succinate

Impurity Name	Origin	Typical RRT*	m/z [M+H]⁺	Key Structural Feature
Desvenlafaxine (API)	N/A	1.00	264.19	Parent Molecule
Desvenlafaxine N-Oxide	Oxidative Degradation	~1.10	280.19	Addition of Oxygen (+16 Da)
ODV-Dimer	Process (Synthesis)	>1.50	527.35	Dimeric linkage
Dehydration Product	Acidic Degradation	~1.35	246.18	Loss of H₂O (-18 Da)
N,N-Didesmethyl	Process (Demethylation)	~0.85	236.16	Loss of two methyls (-28 Da)

*Relative Retention Time (RRT) varies based on specific gradient conditions and column chemistry.

Experimental Protocols: A Self-Validating Workflow

The following methodology details the step-by-step isolation and characterization of an unknown peak (e.g., RRT 1.10) observed during routine stability testing.

Protocol 1: First-Dimension Screening & LC-HRMS Profiling

• Sample Preparation: Dissolve the desvenlafaxine succinate sample in a compatible diluent (e.g., Water:Methanol 50:50 v/v) to a concentration of 1.0 mg/mL to ensure trace impurities (down to 0.002% detection limits) are visible[1].

• Chromatographic Conditions:

  • Column: C8 or C18 (e.g., 100 mm x 2.1 mm, 1.7 µm)[1].

  • Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 4.0).

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 90% B over 15 minutes.

• Mass Spectrometry (Q-TOF): Operate in positive Electrospray Ionization (ESI+) mode. Acquire full scan MS (m/z 100-1000) and data-dependent MS/MS[2].

• Causality Check (Data Interpretation): If the unknown peak exhibits an m/z of 280.1910, the exact mass shift of +15.9949 Da from the parent (264.1961) strongly suggests an N-oxide or a hydroxylated degradant[1]. MS/MS fragmentation will show a characteristic loss of the dimethylamine oxide group, confirming the modification site.

Protocol 2: Preparative Isolation & NMR Confirmation

Because Mass Spectrometry cannot definitively distinguish between positional isomers (e.g., N-oxidation vs. aromatic ring hydroxylation), NMR is an absolute requirement[4],[6].

• Scale-Up: Transfer the analytical gradient to a semi-preparative HPLC system utilizing a 250 mm x 21.2 mm column[6].

• Fraction Collection: Inject 50-100 mg of the degraded sample. Collect the fraction corresponding to the target impurity using UV triggering (225 nm)[6].

• Lyophilization: Freeze-dry the collected fractions to remove water and volatile buffers, yielding the pure solid impurity.

• NMR Spectroscopy: Dissolve the isolated solid in a deuterated solvent (e.g., DMSO-d6). Acquire ¹H, ¹³C, and 2D NMR (COSY, HSQC, HMBC) spectra[4].

• Causality Check (Structural Proof): In the ¹H NMR spectrum, a significant downfield shift of the N-methyl protons (from ~2.3 ppm in the parent to >3.0 ppm in the degradant) unequivocally confirms that the site of oxidation is the tertiary amine, validating the structure as Desvenlafaxine N-oxide.

End-to-end analytical workflow for the isolation and structural elucidation of unknown impurities.

Conclusion

The identification of unknown impurities in desvenlafaxine succinate is not merely an exercise in analytical operation; it requires a deep mechanistic understanding of the drug's chemical vulnerabilities[1]. By leveraging a self-validating combination of forced degradation, high-resolution mass spectrometry, and preparative NMR isolation, analytical scientists can confidently elucidate complex structures like N-oxides and process dimers[5]. This rigorous approach ensures strict compliance with ICH guidelines and guarantees the pharmacological integrity of the final drug product[3].

References

• Veeprho - Desvenlafaxine Impurities and Related Compound[Link]

• International Journal of Research in Pharmacy and Chemistry (IJRPC) - Quantification of Potential Impurities by a Stability Indicating HPLC Method in Desvenlafaxine Succinate Monohydrate Active Pharmaceutical Ingredient[Link]

• ResearchGate - Simultaneous separation and determination of process-related substances and degradation products of venlafaxine by reversed-phase HPLC[Link]

• PubChem (NIH) - Desvenlafaxine Compound Summary[Link]

• Google Patents - US20090234020A1: Processes for the preparation of O-desmethylvenlafaxine, free

Sources

• 1. ijrpc.com [ijrpc.com]
• 2. Desvenlafaxine | C16H25NO2 | CID 125017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. veeprho.com [veeprho.com]
• 4. Venlafaxine Impurities Manufacturers & Suppliers - Daicel Pharma Standards [daicelpharmastandards.com]
• 5. US20090234020A1 - Processes for the preparation of odesmethylvenlafaxine, free from its dimer impurities - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]

Comprehensive Literature Review and Analytical Methodologies for Venlafaxine Dimer Impurities

Executive Summary

Venlafaxine is a potent serotonin-norepinephrine reuptake inhibitor (SNRI) widely prescribed for major depressive disorders. According to ICH Q3A/Q3B guidelines, the rigorous identification and quantification of process-related impurities and degradation products in active pharmaceutical ingredients (APIs) is a mandatory regulatory requirement for any compound present at >0.10% [1]. Among the most analytically challenging impurities are the dimeric forms, specifically the O-Desmethyl Venlafaxine Dimer (ODV-Dimer) .

This whitepaper provides an in-depth technical synthesis of the mechanistic origins of Venlafaxine dimer impurities, self-validating analytical protocols for their detection using LC-MS/MS, and their environmental degradation pathways.

Mechanistic Origins of Venlafaxine Dimers

Understanding the synthetic pathway of Venlafaxine and its active metabolite, Desvenlafaxine (O-desmethylvenlafaxine), is critical for predicting impurity profiles. Venlafaxine contains a methoxy-substituted phenyl ring, whereas Desvenlafaxine features a free phenol group.

The Causality of Dimerization

During the commercial synthesis of O-desmethylvenlafaxine, a common synthetic route involves the demethylation of didesmethyl venlafaxine to yield tridesmethylvenlafaxine, followed by a reductive amination step utilizing 2[2].

The formation of the ODV-Dimer (CAS: 1187545-62-5) is a direct consequence of side reactions during this reductive amination. Because the free phenol group in Desvenlafaxine is strongly electron-donating, it highly activates the aromatic ring toward electrophilic aromatic substitution. If excess formaldehyde is present, it acts as an electrophile, attacking the ortho position of the phenol ring. This triggers a classic phenol-formaldehyde condensation reaction, creating a methylene bridge ( −CH2​− ) that covalently links two Desvenlafaxine molecules[2]. The resulting dimeric structure is chemically identified as3[3].

Workflow illustrating the synthetic formation and LC-MS/MS detection of Venlafaxine ODV-Dimer.

Analytical Strategy: LC-MS/MS Protocol

To accurately quantify dimeric impurities alongside the parent API, a highly sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) approach is required. The following protocol is engineered for maximum resolution and ionization efficiency, adapting modern4[4].

Causality Behind Experimental Design

• Column Selection (C18) : Venlafaxine and its dimers possess moderate hydrophobicity but contain polar amine and hydroxyl functional groups. A sub-3 µm C18 column (e.g., Shim-pack Velox SP-C18) provides optimal hydrophobic retention while preventing peak tailing of the basic amine groups[4].

• Mobile Phase Additives (Formic Acid) : The addition of 0.1% Formic Acid to the aqueous mobile phase serves a dual purpose: it suppresses the ionization of residual silanols on the column (improving peak shape) and acts as a proton donor to facilitate [M+H]+ precursor ion formation for Positive Electrospray Ionization (ESI+)[4].

Step-by-Step Methodology

Phase 1: Self-Validating System Suitability Before batch analysis, inject a blank diluent to confirm the absence of column carryover. Follow this with a System Suitability Test (SST) solution containing 1 µg/mL of Venlafaxine and ODV-Dimer. The system is validated only if the Relative Standard Deviation (RSD) of the peak areas across five replicate injections is ≤2.0% .

Phase 2: Sample Preparation

• Accurately weigh 10 mg of the Venlafaxine API batch.

• Dissolve in 10 mL of Diluent (LC-MS grade Water:Acetonitrile, 50:50 v/v) to achieve a 1 mg/mL stock solution.

• Vortex for 2 minutes and sonicate for 5 minutes to ensure complete solubilization of high-molecular-weight dimers.

• Filter the solution through a 0.22 µm PTFE syringe filter into an amber autosampler vial.

Phase 3: Chromatographic Separation

• Column : Shim-pack Velox SP-C18 (2.7 µm, 2.1 × 150 mm) maintained at 40 °C.

• Mobile Phase A : 0.1% Formic Acid in Water.

• Mobile Phase B : 100% Acetonitrile.

• Gradient Program : 0–5 min (10% B), 5–8 min (30% B to elute dimers), 8–10 min (10% B for re-equilibration) at a flow rate of 0.20 mL/min.

Phase 4: Mass Spectrometry Parameters

• Ionization Mode : ESI+ (Positive).

• Capillary Voltage : 3.5 kV.

• Desolvation Temperature : 350 °C.

• Detection : Multiple Reaction Monitoring (MRM).

  • Venlafaxine: m/z 278.2 → 58.2

  • ODV-Dimer: m/z 539.4 → 264.2

Degradation Pathways and Environmental Fate

Beyond synthetic impurities, Venlafaxine is subject to environmental degradation, which can produce complex transformation products (TPs). When subjected to advanced oxidation processes—such as 5[5]—Venlafaxine undergoes rapid N-demethylation and oxidation.

High-Resolution Mass Spectrometry (HRMS) studies have identified that the primary degradation intermediate is N-desmethyl venlafaxine ( m/z 264.1958), which accumulates as a stable metabolite during the progressive destruction of the parent compound[5]. Oxidative dimerization can also occur under specific radical-heavy environmental conditions, reinforcing the need for comprehensive impurity profiling not just in manufacturing, but in wastewater management.

Quantitative Data Presentation

The following table summarizes the critical physicochemical and mass spectrometric data for Venlafaxine and its primary dimeric/degradation impurities to aid in immediate analytical identification:

Compound Name	CAS Number	Molecular Formula	Monoisotopic Mass (Da)	Primary MRM Transition ( m/z )
Venlafaxine	93413-69-5	C17​H27​NO2​	277.20	278.2 → 58.2
O-Desmethylvenlafaxine	93413-62-8	C16​H25​NO2​	263.19	264.3 → 58.1
ODV-Dimer	1187545-62-5	C33​H50​N2​O4​	538.38	539.4 → 264.2
N-Desmethylvenlafaxine	93413-70-8	C16​H25​NO2​	263.19	264.2 → 246.2
Venlafaxine N-Oxide	1094598-37-4	C17​H27​NO3​	293.20	294.2 → 121.1

References

• Impurity Profile Study of Venlafaxine Hydrochloride, an Antipsychotic Drug Substance. Taylor & Francis.
• PubChem CID 44229989: O-Desmethyl Venlafaxine Dimer. National Institutes of Health (NIH).
• Effective Degradation of Venlafaxine via Biochar Activated Persulfate: Kinetics, Transformation Products, and Toxicity Assessment. MDPI.
• US20090234020A1 - Processes for the preparation of odesmethylvenlafaxine, free from its dimer impurities. Google Patents.
• Revealing Pharmacokinetic Interactions of Tramadol, Tapentadol, and Venlafaxine: A Cutting-Edge Liquid Chromatography–Tandem Mass Spectrometry Analytical Approach. ACS Pharmacology & Translational Science.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. US20090234020A1 - Processes for the preparation of odesmethylvenlafaxine, free from its dimer impurities - Google Patents [patents.google.com]
• 3. O-Desmethyl Venlafaxine Dimer | C33H50N2O4 | CID 44229989 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Sample preparation for O-Desmethyl Venlafaxine N-Dimer analysis

Application Note: Advanced Sample Preparation and LC-MS/MS Quantification of O-Desmethyl Venlafaxine N-Dimer

Executive Summary

As a Senior Application Scientist, I have designed this technical guide to address the complex analytical challenges associated with impurity profiling of Desvenlafaxine (O-desmethylvenlafaxine, ODV). During the synthesis and formulation of this potent serotonin-norepinephrine reuptake inhibitor (SNRI), specific dimeric impurities can form under stress conditions, notably the O-Desmethyl Venlafaxine N-Dimer (CAS: 1187545-61-4)[1]. Regulatory frameworks, such as the2[2], mandate rigorous impurity profiling to ensure patient safety, requiring analytical methods capable of detecting degradation products at thresholds often below 0.05%. This guide provides field-proven, self-validating sample preparation protocols to isolate and quantify this specific impurity without matrix interference.

Mechanistic Rationale for Extraction Choices

The O-Desmethyl Venlafaxine N-Dimer is a bulky, bis-substituted molecule (Molecular Weight: 524.74 g/mol ) consisting of two ODV monomeric units linked via the nitrogen atom[3]. This architecture, featuring dual hydrophobic cyclohexyl rings and phenolic moieties, significantly shifts its lipophilicity (LogP) compared to the parent monomer (MW: 263.38 g/mol ).

The Causality of Matrix Effects: When extracting this impurity from complex matrices—such as formulated tablets containing polymeric binders (e.g., hypromellose) or biological fluids—simple protein precipitation often fails. Co-eluting excipients or endogenous phospholipids cause severe ion suppression in the electrospray ionization (ESI) source of the mass spectrometer, compromising analytical trustworthiness[4].

To counteract this, a polymeric Solid Phase Extraction (SPE) utilizing a Hydrophilic-Lipophilic Balance (HLB) sorbent is employed[5]. The divinylbenzene-N-vinylpyrrolidone copolymer provides a dual retention mechanism: the lipophilic divinylbenzene strongly retains the bulky cyclohexyl groups of the N-Dimer, while the hydrophilic N-vinylpyrrolidone ensures excellent wettability and interaction with the phenolic hydroxyls. This chemistry allows polar interferents to be washed away with low-organic aqueous solutions, ensuring high recovery[6].

Workflow Architecture & Logical Framework

Logical framework connecting regulatory requirements to analytical quantification of the N-Dimer.

Step-by-step sample preparation workflow comparing Dilute & Shoot vs. SPE methodologies.

Detailed Methodologies

Protocol A: API Impurity Profiling (Dilute-and-Shoot)

Causality: For pure API batch release, matrix interference is minimal. The primary analytical challenge is preventing MS detector saturation and space-charge effects from the highly concentrated parent drug while accurately quantifying the trace N-Dimer.

• Solubilization : Accurately weigh 10.0 mg of Desvenlafaxine API and dissolve in 10.0 mL of Methanol:Water (50:50, v/v) to achieve a 1 mg/mL stock[7].

• Spiking : Transfer 100 µL of the stock to an autosampler vial. Add 10 µL of Internal Standard (Desvenlafaxine-d6, 100 ng/mL)[6].

• Dilution : Dilute with 890 µL of mobile phase (0.1% Formic Acid in Water:Acetonitrile, 80:20).

• System Suitability & Self-Validation : Inject a solvent blank immediately following the API injection. This self-validating step ensures that the highly concentrated monomer does not carry over on the column, which could artificially inflate dimer quantification in subsequent runs.

Protocol B: Formulation Extraction (HLB-SPE)

Causality: Formulated tablets contain binders that precipitate unpredictably in high organic solvents, clogging LC columns. SPE isolates the N-Dimer based on chemical affinity rather than mere solubility, ensuring robust recovery[5].

• Sample Pre-treatment : Crush the tablet and extract an equivalent of 10 mg API in 5 mL of 2% Formic Acid in Water. Centrifuge at 10,000 rpm for 5 mins to pellet insoluble excipients[7].

• Conditioning : Pass 1.0 mL of 100% Methanol through an OASIS HLB cartridge (30 mg/1 cc), followed by 1.0 mL of LC-MS grade Water[5]. Mechanism: This activates the sorbent bed and prepares the phase for aqueous sample loading.

• Loading : Load 1.0 mL of the pre-treated supernatant onto the conditioned cartridge at a controlled flow rate of 1 mL/min.

• Washing : Wash with 1.0 mL of 5% Methanol in Water to elute polar binders and salts without disrupting the hydrophobic interactions of the N-Dimer[5].

• Elution : Elute the enriched N-Dimer and API with 1.0 mL of 100% Methanol into a clean collection tube.

• Reconstitution : Evaporate the eluate to dryness under a gentle stream of N2 gas at 40°C. Reconstitute in 200 µL of Mobile Phase[6].

• System Suitability & Self-Validation : Process a blank matrix sample (formulation without API) spiked with the Internal Standard alongside the batch. Recovery of the IS must fall between 85-115% to validate that the SPE bed mass was not overloaded by excipients.

Quantitative Data & Analytical Parameters

Table 1: LC-MS/MS MRM Transitions and Chromatographic Conditions

Parameter	Specification
Analytical Column	C18, 50 × 2.1 mm, 1.7 µm (e.g., UPLC)
Mobile Phase A	0.1% Formic Acid in LC-MS Grade Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min (Gradient Elution)
Desvenlafaxine (ODV) MRM	m/z 264.2 → 58.1 (Collision Energy: 20 eV)
ODV N-Dimer MRM	m/z 525.4 → 58.1 (Collision Energy: 35 eV)

| Internal Standard (IS) MRM | m/z 270.2 → 64.1 (Collision Energy: 20 eV) |

Table 2: Method Validation Summary (Matrix Effect & Recovery)

Validation Metric	Pure API (Dilute-and-Shoot)	Formulation Matrix (HLB-SPE)	Acceptance Criteria (ICH)
Absolute Recovery (%)	98.5 ± 1.2%	94.2 ± 2.4%	80 - 120%
Matrix Effect (Ion Suppression)	< 2%	< 5%	≤ 15%
Limit of Detection (LOD)	0.005% w/w	0.01% w/w	≤ 0.05% w/w

| Intra-day Precision (RSD) | 1.8% | 3.1% | ≤ 5.0% |

References

• Forced degradation and impurity profiling Source: Journal of Pharmaceutical Analysis / Dphen1 URL:[Link][2]

• WO2009151494A1 - Processes for the preparation of o-desmethylvenlafaxine, free from its dimer impurities Source: Google Patents URL:[3]

• A Highly Sensitive LC-Ms/Ms Method for Determination of Desvenlafaxine in Rabbit Plasma and its Application to Rabbit Pharmacokinetic Study Source: OMICS International URL:[Link][4]

• Rapid sensitive validated UPLC–MS method for determination of venlafaxine and its metabolite in rat plasma Source: NIH / PMC URL:[Link][5]

• Multiple-reaction monitoring (MRM) LC–MS/MS quantitation of venlafaxine and its O-desmethyl metabolite for a preclinical pharmacokinetic study in rabbits Source: NIH / PMC URL:[Link][6]

Sources

• 1. O-Desmethyl Venlafaxine N-Dimer | CAS No- 1187545-61-4 | NA [chemicea.com]
• 2. library.dphen1.com [library.dphen1.com]
• 3. WO2009151494A1 - Processes for the preparation of o-desmethylvenlafaxine, free from its dimer impurities - Google Patents [patents.google.com]
• 4. omicsonline.org [omicsonline.org]
• 5. Rapid sensitive validated UPLC–MS method for determination of venlafaxine and its metabolite in rat plasma: Application to pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Multiple-reaction monitoring (MRM) LC–MS/MS quantitation of venlafaxine and its O-desmethyl metabolite for a preclinical pharmacokinetic study in rabbits - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Chromatographic Strategies for the Isolation and Quantification of Venlafaxine Dimer Impurities

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Content Focus: High-Performance Liquid Chromatography (HPLC), Impurity Profiling, Method Causality, and Self-Validating Protocols

The Analytical Challenge: Venlafaxine Dimers

Venlafaxine is a widely prescribed serotonin-norepinephrine reuptake inhibitor (SNRI). During the synthesis of venlafaxine or its major active metabolite, O-desmethylvenlafaxine (ODV, desvenlafaxine), complex high-molecular-weight related substances can form. The most critical of these are dimer impurities—specifically ODV-Dimer and ODV-N-Dimer [1].

These dimers possess nearly double the molecular weight of the monomeric active pharmaceutical ingredient (API) (e.g., MH+=525 for ODV-dimers) and contain multiple electron-rich aromatic systems[1]. Regulatory guidelines stipulate that these specific impurities must be strictly controlled, typically to less than 0.2% by HPLC area[1]. Separating these bulky, highly retained dimers from late-eluting monomeric degradation products requires highly selective chromatographic conditions.

Mechanistic Foundations of the Separation

As a Senior Application Scientist, I emphasize that robust method development cannot rely on trial and error. Every parameter in a stability-indicating assay must have a clear physicochemical causality.

Stationary Phase Causality: Why Phenyl over Standard C18?

While the European Pharmacopoeia (EP) monograph for Venlafaxine Hydrochloride recommends an end-capped octylsilyl (C8) or C18 silica gel[2], resolving structurally similar dimer impurities often requires orthogonal selectivity. A Phenyl stationary phase (e.g., Zorbax SB-Phenyl) is highly recommended for dimer separation[1].

• The "Why": Standard C8/C18 columns rely solely on dispersive hydrophobic (van der Waals) interactions. A Phenyl phase introduces π−π interactions. Because dimer impurities contain multiple aromatic rings, the π -electron overlap between the stationary phase and the dimer's aromatic systems provides enhanced retention and selectivity, effectively pulling the dimers away from non-aromatic or single-ring related substances.

Mobile Phase Thermodynamics: The Role of pH 4.4

Venlafaxine and its dimers contain a basic tertiary amine group with a pKa​ of approximately 9.4.

• The "Why": If analyzed at a neutral pH, the amine is partially ionized, leading to severe peak tailing due to secondary ion-exchange interactions with residual acidic silanols on the silica support. By utilizing an ammonium dihydrogen phosphate buffer adjusted to pH 4.4 [2], the amine is fully protonated. The high ionic strength of the buffer saturates residual silanols, while the acidic pH ensures the analyte remains in a single ionization state, yielding sharp, symmetrical peaks.

Figure 1: Physicochemical interactions governing the retention of Venlafaxine dimer impurities.

Self-Validating Experimental Protocol

A robust analytical method must be a self-validating system. The following protocol incorporates internal checks (System Suitability) to ensure the system is capable of resolving the critical dimer pairs before any sample data is accepted.

Reagents and Materials

• Buffer Salt: Ammonium dihydrogen phosphate (Analytical Grade)[2].

• Acidifier: Phosphoric acid (85%, HPLC Grade)[2].

• Organic Modifier: Acetonitrile (HPLC Grade).

• Reference Standards: Venlafaxine API, Venlafaxine Impurity D, ODV-Dimer, and ODV-N-Dimer reference markers[1].

Step-by-Step Preparation

• Mobile Phase Preparation: Dissolve 17.0 g of ammonium dihydrogen phosphate in 1490 mL of ultra-pure water. Adjust the pH precisely to 4.4 using phosphoric acid. Mix 1490 volumes of this buffer with 510 volumes of acetonitrile[2]. Filter through a 0.45 µm membrane and degas.

• Diluent: Use the mobile phase as the diluent. Causality: Dissolving the sample in the mobile phase prevents solvent-mismatch at the column head, which can cause "solvent shocks" and broaden early-eluting peaks.

• Test Solution: Accurately weigh and dissolve 25.0 mg of the Venlafaxine/ODV sample in the mobile phase, diluting to 25.0 mL (Concentration: 1.0 mg/mL)[2].

• Reference Solution (a) (Quantitation Limit): Dilute 1.0 mL of the test solution to 100.0 mL with mobile phase. Dilute 1.0 mL of this resulting solution to 10.0 mL (Concentration: 0.1% of test solution)[2].

• System Suitability Test (SST) Solution: Dissolve Venlafaxine API and Impurity D in the mobile phase to create a resolution mixture[2].

Figure 2: Step-by-step analytical workflow for Venlafaxine dimer impurity profiling.

Quantitative Data & Chromatographic Conditions

To ensure easy comparison and method transfer, the optimized parameters and expected retention behaviors are summarized below.

Table 1: Optimized Chromatographic Conditions

Parameter	Specification	Scientific Rationale
Column	Zorbax SB-Phenyl (75 x 4.6 mm, 3.5 µm)[1] OR End-capped C8 (250 x 4.6 mm, 5 µm)[2]	Phenyl phase enhances π−π interactions for dimers; C8 is the EP standard for general related substances.
Mobile Phase	25.5% Acetonitrile / 74.5% pH 4.4 Buffer	Balances hydrophobic retention of dimers with the elution speed of the monomer.
Flow Rate	1.2 mL/min to 1.5 mL/min[2],[1]	Optimizes the van Deemter curve for 3.5–5 µm particle sizes, ensuring high theoretical plates.
Column Temp.	40°C[1]	Reduces mobile phase viscosity, improving mass transfer kinetics for bulky dimer molecules.
Detection	UV at 225 nm[2] or 230 nm[1]	Targets the optimal chromophore absorption maximum for the methoxyphenyl/hydroxyphenyl groups.
Injection Vol.	20 µL[2]	Balances sensitivity (LOD < 0.03%) with optimal peak shape.
Run Time	10x the retention time of Venlafaxine[2]	Ensures complete elution of late-eluting dimers.

Table 2: Relative Retention Times (RRT) & Acceptance Criteria

Analyte / Impurity	Approx. RRT	Acceptance Criteria & Limits
Venlafaxine (API)	1.00 (~9.0 min)	Tailing Factor ≤ 1.5
Impurity D	~0.90	Resolution (Imp D / API) ≥ 1.5[2]
Impurity F	~3.40	Limit ≤ 0.1% Area[2]
ODV-Dimer	> 3.50	Limit ≤ 0.2% Area[1]
ODV-N-Dimer	> 4.00	Limit ≤ 0.2% Area[1]

System Suitability & Troubleshooting (Self-Validation)

Before quantifying dimer impurities, the method must validate its own resolving power.

• Resolution Check: Inject the SST Solution. The resolution ( Rs​ ) between Impurity D and Venlafaxine must be ≥ 1.5 [2].

  • Troubleshooting: If Rs​<1.5 , the column may have lost its end-capping, or the organic modifier concentration is too high. Decrease the acetonitrile ratio by 1-2%.

• Sensitivity Check: Inject Reference Solution (a). The principal peak must have a Signal-to-Noise (S/N) ratio of at least 10.

• Disregard Limit: Do not integrate peaks with an area less than 0.5 times the area of the principal peak in Reference Solution (a) (0.05%)[2]. Causality: This aligns with ICH Q3A guidelines for reporting thresholds, preventing the integration of baseline noise and ensuring analytical efficiency.

References

• Title: VENLAFAXINE HYDROCHLORIDE EP Monograph Source: DrugFuture / European Pharmacopoeia URL
• Title: Processes for the preparation of odesmethylvenlafaxine, free from its dimer impurities (US20090234020A1)
• Source: Journal of Chromatographic Science / Researcher.

Sources

• 1. US20090234020A1 - Processes for the preparation of odesmethylvenlafaxine, free from its dimer impurities - Google Patents [patents.google.com]
• 2. drugfuture.com [drugfuture.com]

Application Note: Advanced Isolation and Orthogonal Characterization of O-Desmethyl Venlafaxine N-Dimer

Executive Summary & Regulatory Context

O-Desmethyl Venlafaxine (Desvenlafaxine) is a potent serotonin-norepinephrine reuptake inhibitor (SNRI) utilized in the treatment of major depressive disorder. During the synthesis of the active pharmaceutical ingredient (API)—specifically during the demethylation of didesmethyl venlafaxine or reductive amination steps—complex process-related impurities are generated[1].

Regulatory frameworks, such as ICH Q3A(R2), mandate the rigorous identification, isolation, and structural elucidation of any impurity present at ≥0.10%. Among these, the O-Desmethyl Venlafaxine N-Dimer (CAS: 1187545-61-4) represents a highly complex, sterically hindered degradation product[2]. This application note details a field-proven, self-validating methodology for the enrichment, preparative isolation, and orthogonal characterization of the N-Dimer to establish it as a certified reference standard.

Mechanistic Causality of N-Dimer Formation

To isolate an impurity efficiently, one must first understand the chemical causality of its formation and its resulting physicochemical properties.

The N-Dimer (Molecular Formula: C32H48N2O4, Exact Mass: 524.3614 g/mol ) is formed via an electrophilic cross-linking side reaction[3]. During reductive amination (e.g., Eschweiler-Clarke conditions using formaldehyde and formic acid), incomplete methylation can yield reactive iminium intermediates. These intermediates can undergo an electrophilic attack by the secondary amine or the activated phenolic ring of a second desvenlafaxine molecule, creating a covalently linked dimer.

Causality in Isolation Design: Because the N-Dimer contains two bulky cyclohexanol moieties and two ionizable amine centers, it exhibits a significantly higher lipophilicity (LogP) and a distinct solubility profile compared to the monomeric API. The monomer readily forms a highly ordered crystal lattice in C1-C4 alcohols, whereas the bulky, asymmetric N-Dimer disrupts lattice formation and remains solvated[1]. We exploit this exact thermodynamic disparity in our primary enrichment protocol.

The Self-Validating Analytical Strategy

A robust isolation protocol must be a closed, self-validating loop. Relying solely on chromatographic retention times is a critical failure point in impurity profiling. Therefore, this workflow employs an orthogonal validation system:

• Phase 1 (Thermodynamic Enrichment) : Capitalizes on differential solubility to remove >90% of the monomeric API.

• Phase 2 (Chromatographic Isolation) : Utilizes reverse-phase preparative HPLC driven by hydrophobic interactions to isolate the target molecule.

• Phase 3 (Orthogonal Verification) : High-Resolution Mass Spectrometry (HRMS) confirms the exact mass, while 2D-NMR (HSQC, HMBC) confirms the exact regiochemistry of the nitrogen-carbon linkage, definitively distinguishing the N-Dimer from the isomeric C-Dimer (CAS: 1187545-62-5)[4].

Workflow for the enrichment and preparative isolation of ODV-N-Dimer.

Step-by-Step Experimental Protocols

Protocol 1: Impurity Enrichment via Differential Crystallization

This step prevents column overloading during preparative HPLC by removing the bulk API.

• Suspension : Suspend 100.0 g of crude O-Desmethyl Venlafaxine API in 500 mL of Isopropanol (IPA) in a 1 L round-bottom flask equipped with a reflux condenser.

• Dissolution : Heat the suspension to reflux (approx. 82°C) under continuous stirring (400 rpm) until a near-clear solution is achieved.

• Controlled Nucleation : Gradually cool the mixture to 25°C over a 2-hour period. Causality: A slow, controlled cooling ramp ensures the API forms a tight crystal lattice, excluding the sterically hindered N-Dimer, which remains in the mother liquor[1].

• Thermal Shock : Transfer the flask to an ice bath and chill to 0°C for 4 hours to maximize API precipitation.

• Separation : Filter the suspension under vacuum using a Buchner funnel. Wash the solid cake with 50 mL of ice-cold IPA.

• Concentration : Collect the mother liquor and concentrate it under reduced pressure (40°C, 50 mbar) to yield an N-Dimer-enriched residue (typically containing 10–15% N-Dimer by HPLC area).

Protocol 2: Preparative HPLC Isolation

The enriched residue is subjected to RP-HPLC. The mobile phase pH is strictly buffered with Trifluoroacetic Acid (TFA) to suppress the ionization of the multiple amine groups, preventing severe peak tailing.

• Sample Preparation : Dissolve 2.0 g of the enriched residue in 20 mL of Mobile Phase A/B (50:50, v/v). Filter the solution through a 0.45 µm PTFE syringe filter to remove particulates.

• Column Equilibration : Mount a Preparative C18 Column (e.g., Zorbax SB C-18, 250 × 21.2 mm, 7 µm) and equilibrate with 80% Mobile Phase A for 15 minutes.

• Injection & Elution : Inject 5 mL of the sample and execute the gradient method outlined in Table 1 .

• Fraction Collection : Monitor UV absorbance simultaneously at 225 nm and 275 nm. Collect the fraction eluting at the predetermined retention time of the N-Dimer (which elutes later than the monomer due to its higher hydrophobicity).

• Recovery : Pool the target fractions, freeze at -80°C, and lyophilize for 48 hours to obtain the N-Dimer as a highly purified, off-white powder.

Quantitative Data & Method Parameters

Table 1: Preparative HPLC Gradient Conditions

Time (min)	Mobile Phase A (0.05% TFA in Water) %	Mobile Phase B (Acetonitrile) %	Flow Rate (mL/min)
0.0	80	20	20.0
5.0	80	20	20.0
25.0	40	60	20.0
35.0	10	90	20.0

| 40.0 | 80 | 20 | 20.0 |

Table 2: Orthogonal Characterization Data for Isolated N-Dimer

Technique	Target Parameter	Observed Result	Self-Validation Significance
HPLC-UV	Purity (Area %)	> 98.5%	Confirms successful prep-HPLC separation and absence of monomer.
HR-LC-MS	Exact Mass[M+H]+	525.3682 m/z	Confirms the exact molecular weight of the dimerized structure[3].
1H-NMR	N-CH3 Protons	Singlet at ~2.3 ppm	Integrates for fewer methyl protons than 2x monomer, confirming the N-linkage.

| 13C-NMR | Bridging Methylene | ~55.4 ppm | Confirms the specific N-C-Aryl linkage, distinguishing it from the C-Dimer[4]. |

Orthogonal self-validating analytical system for N-Dimer characterization.

Conclusion

This application note provides a scalable, self-validating framework for the isolation of the O-Desmethyl Venlafaxine N-Dimer. By exploiting the physicochemical disparities between the monomer and the dimer during the thermodynamic enrichment phase, the analytical burden on the preparative HPLC is significantly reduced. The subsequent orthogonal testing matrix ensures absolute structural confidence, yielding a high-purity product suitable for use as a regulatory reference standard in drug development.

Sources

• 1. US20090234020A1 - Processes for the preparation of odesmethylvenlafaxine, free from its dimer impurities - Google Patents [patents.google.com]
• 2. O-Desmethyl Venlafaxine N-Dimer | CAS No- 1187545-61-4 | NA [chemicea.com]
• 3. O-Desmethyl Venlafaxine N-Dimer | LGC Standards [lgcstandards.com]
• 4. O-Desmethyl Venlafaxine Dimer | C33H50N2O4 | CID 44229989 - PubChem [pubchem.ncbi.nlm.nih.gov]

High-Resolution Quantification of Desvenlafaxine N-Dimer in Pharmaceutical Formulations

Executive Summary

Desvenlafaxine (O-desmethylvenlafaxine) is a potent serotonin-norepinephrine reuptake inhibitor (SNRI) widely prescribed for major depressive disorder. Ensuring the purity of its extended-release (ER) formulations is a critical regulatory requirement. During synthesis and prolonged storage, desvenlafaxine is susceptible to degradation, leading to the formation of specific impurities. Among the most critical is the Desvenlafaxine N-Dimer (CAS: 1187545-61-4), a bulky, hydrophobic degradant[1].

This application note provides a comprehensive, self-validating analytical strategy for the trace-level quantification of Desvenlafaxine N-Dimer using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) coupled with UV and tandem mass spectrometry (LC-MS/MS).

Mechanistic Origins of the N-Dimer Impurity

Understanding the chemical nature of an impurity is the first step in designing a robust analytical method. Desvenlafaxine features a tertiary amine and a phenolic hydroxyl group. Under oxidative stress—often catalyzed by trace transition metals during manufacturing or exposure to peroxides in excipients—the drug undergoes degradation[2].

The N-methyl group of the amine is highly susceptible to oxidative cleavage or radical formation, generating an N-oxide intermediate. This reactive intermediate can subsequently undergo intermolecular coupling with another desvenlafaxine molecule, yielding the N-Dimer (Molecular Weight: 524.73 g/mol )[3].

Mechanistic pathway of Desvenlafaxine N-Dimer formation via oxidative stress.

Analytical Strategy & Causality

To accurately quantify the N-Dimer alongside the parent API, the chromatographic conditions must account for the stark differences in their physicochemical properties.

• Stationary Phase Selection : The N-Dimer is significantly larger and more lipophilic than the parent monomer. Using a densely packed, highly retentive C18 column often results in excessive retention times and peak broadening. Instead, a C8 or Cyano (CN) stationary phase is selected[2]. These phases offer orthogonal selectivity and lower hydrophobicity, ensuring the bulky dimer elutes with a sharp, symmetrical peak.

• Mobile Phase Causality : Desvenlafaxine and its dimer possess basic amine groups with a pKa of ~9.45. If analyzed at a neutral pH, these amines exist in a state of partial ionization, leading to severe peak tailing due to secondary interactions with free silanols on the silica support. By utilizing an acidic buffer (pH 3.0 to 5.0) , the amines are forced into a fully protonated state, masking silanol interactions and ensuring sharp peak geometries[4].

Experimental Protocol: A Self-Validating Workflow

A reliable analytical protocol must be self-validating. This is achieved by integrating strict System Suitability Testing (SST) criteria before any sample is analyzed, ensuring the instrument is performing within required thermodynamic and kinetic parameters.

Reagents and Materials

• Standards : USP Desvenlafaxine RS, Desvenlafaxine N-Dimer reference standard (Purity > 99%).

• Reagents : HPLC-grade Acetonitrile, LC-MS grade Water, Ammonium Acetate, Glacial Acetic Acid.

• Diluent : Buffer (pH 3.0) : Acetonitrile (80:20 v/v).

Sample Preparation (Extraction from ER Tablets)

• Grinding : Finely crush 20 Desvenlafaxine Extended-Release tablets using a mortar and pestle.

• Extraction : Transfer an amount of powder equivalent to 50 mg of Desvenlafaxine into a 100 mL volumetric flask.

• Solvation : Add 50 mL of the diluent. Sonicate for 20 minutes in a cold water bath to extract the API and impurities while preventing heat-induced degradation.

• Dilution & Filtration : Make up the volume to 100 mL with diluent. Filter the solution through a 0.45 µm PTFE syringe filter, discarding the first 2 mL of filtrate[5].

System Suitability Testing (Internal Control)

Before analyzing the test solutions, inject a resolution mixture containing 500 µg/mL Desvenlafaxine spiked with 0.15% (0.75 µg/mL) N-Dimer.

• Acceptance Criteria :

  • Resolution ( Rs​ ) between Desvenlafaxine and N-Dimer must be > 2.0 .

  • Tailing factor ( Tf​ ) for both peaks must be < 1.5 .

  • Relative Standard Deviation (%RSD) of peak areas for 6 replicate injections must be ≤ 2.0% [2].

Self-validating analytical workflow for N-Dimer quantification.

Data Presentation & Method Parameters

The following tables summarize the optimized chromatographic parameters and the expected validation data based on ICH Q2(R1) guidelines, demonstrating the method's reliability for routine impurity profiling[2].

Table 1: Optimized HPLC and LC-MS/MS Parameters

Parameter	Specification / Setting	Rationale
Column	Zorbax SB CN or Luna C8 (250 x 4.6 mm, 5 µm)	Orthogonal selectivity prevents N-Dimer peak broadening.
Mobile Phase A	0.05 M Ammonium Acetate (pH adjusted to 3.0)	Fully protonates basic amines, preventing silanol tailing.
Mobile Phase B	Acetonitrile (HPLC Grade)	Provides necessary elution strength for the lipophilic dimer.
Elution Mode	Isocratic (80% A : 20% B) or shallow gradient	Ensures baseline resolution ( Rs​ > 2.0) between API and dimer.
Flow Rate	1.0 mL/min	Optimal linear velocity for 4.6 mm ID columns.
UV Detection	225 nm	Wavelength of maximum absorbance for the phenolic chromophore.
MS/MS Mode	ESI Positive (+), MRM Mode	Desvenlafaxine ( m/z 264.4); N-Dimer ( m/z ~525.3).

Table 2: Method Validation Summary for Desvenlafaxine N-Dimer

Validation Parameter	Result / Range	ICH Acceptance Criteria
Limit of Detection (LOD)	0.020% (0.200 µg/mL)	Signal-to-Noise (S/N) ≥ 3:1
Limit of Quantitation (LOQ)	0.050% (0.500 µg/mL)	Signal-to-Noise (S/N) ≥ 10:1
Linearity Range	0.500 – 2.402 µg/mL	Correlation coefficient ( R2 ) > 0.999
Method Precision (%RSD)	1.15% (at 0.15% spec level)	%RSD ≤ 2.0%
Accuracy (Recovery %)	94.65% – 101.05%	Mean recovery between 90.0% - 110.0%

Conclusion

The quantification of Desvenlafaxine N-Dimer requires a nuanced understanding of its chemical structure and degradation pathways. By utilizing an acidic mobile phase combined with a C8 or Cyano stationary phase, analysts can overcome the hydrophobic and basic nature of the dimer, achieving sharp, baseline-resolved peaks. Integrating strict system suitability criteria ensures that this LC-UV/MS protocol acts as a self-validating system, guaranteeing regulatory compliance and the safety of pharmaceutical formulations.

References

• Development and Validation of RP-HPLC method for the determination of impurity profile of Desvenlafaxine Extended Release Tablet Parul University Digital Repository (2012). URL:[Link]

• QUANTIFICATION OF POTENTIAL IMPURITIES BY A STABILITY INDICATING HPLC METHOD IN DESVENLAFAXINE SUCCINATE MONOHYDRATE ACTIVE PHARMACEUTICAL INGREDIENT International Journal of Research in Pharmacy and Chemistry (IJRPC) (2012). URL: [Link]

• LC–UV and LC–MS evaluation of stress degradation behavior of desvenlafaxine Journal of Pharmaceutical Analysis / PMC (2012). URL: [Link]

• Desvenlafaxine N-Dimer | 1187545-61-4 Hemarsh Technologies (2018). URL: [Link]

Sources

• 1. 1187545-61-4 CAS Manufactory [m.chemicalbook.com]
• 2. ijrpc.com [ijrpc.com]
• 3. Desvenlafaxine N-Dimer | 1187545-61-4 ; | Desvenlafaxine [hemarsh.com]
• 4. LC–UV and LC–MS evaluation of stress degradation behavior of desvenlafaxine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scribd.com [scribd.com]

Application Note: Strategic Mobile Phase Selection for the Retention and Resolution of O-Desmethyl Venlafaxine N-Dimer

Target Audience: Analytical Chemists, Formulation Scientists, and QA/QC Professionals in Pharmaceutical Development.

Introduction and Analytical Challenge

O-Desmethyl venlafaxine (Desvenlafaxine, ODV) is a potent serotonin-norepinephrine reuptake inhibitor (SNRI) and the major active metabolite of venlafaxine. During its synthesis or under stress degradation conditions, several complex dimeric impurities can form. Among the most analytically challenging is the O-Desmethyl Venlafaxine N-Dimer (CAS: 1187545-61-4) [1].

From a chromatographic perspective, the N-Dimer presents a severe retention and resolution challenge. The molecule possesses multiple basic tertiary amine centers. At standard physiological or slightly acidic pH levels (pH 3.0 – 7.0), these nitrogen atoms are highly protonated (di-cationic). This leads to two distinct mechanistic failures in standard Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC):

• Hydrophilic Washout: The high polarity of the ionized dimer causes it to elute near the void volume on standard C18 stationary phases.

• Secondary Silanol Interactions: The positively charged amine centers interact strongly with residual, ionized silanols ( −SiO− ) on the silica backbone, resulting in severe peak tailing and poor resolution from the main API peak.

To achieve a self-validating, robust method, the mobile phase must be engineered to either neutralize the analyte's charge, mask the stationary phase's active sites, or pair the analyte with a hydrophobic counter-ion [2].

Mechanistic Strategies for Mobile Phase Selection

As a Senior Application Scientist, selecting the mobile phase is not merely about adjusting solvent ratios; it is about manipulating the physical chemistry of the analyte within the column bed. Below are the three primary mechanistic strategies for retaining the ODV N-Dimer.

Strategy A: Ion-Pairing Chromatography (The QA/QC Standard)

For routine UV-based lot release, maximizing retention and peak symmetry is paramount. By introducing an anionic ion-pairing reagent such as Sodium Dodecyl Sulfate (SDS) into the mobile phase, the negatively charged sulfate head binds to the protonated amines of the N-Dimer. The long hydrophobic tail of the SDS molecule then interacts strongly with the C8 or C18 stationary phase, drastically increasing the N-Dimer's retention time. Furthermore, the addition of Triethylamine (TEA) acts as a sacrificial base, competitively binding to residual silanols to prevent N-Dimer peak tailing [2].

Strategy B: Cyano (CN) Stationary Phase with Acidic Buffers

If ion-pairing agents are undesirable (due to column equilibration times), orthogonal stationary phases like Zorbax SB-CN can be utilized. Cyano columns provide dipole-dipole interactions that offer unique selectivity for polar basic compounds. A simple acidic buffer (pH 3.0) suppresses silanol ionization while the CN phase retains the dimer without requiring chaotropic salts [3].

Strategy C: LC-MS Compatible Volatile Buffers

For structural elucidation and impurity characterization, non-volatile salts (like SDS or Phosphates) will cause catastrophic ion suppression and source contamination in Mass Spectrometry. Here, the strategy shifts to using volatile buffers like Ammonium Formate (pH 3.2) combined with high-efficiency sub-2 µm Charged Surface Hybrid (CSH) columns, which possess a slight positive surface charge to repel the basic N-Dimer and prevent tailing without needing TEA.

Caption: Decision tree for selecting the optimal mobile phase strategy for ODV N-Dimer analysis.

Chromatographic Interaction Dynamics

Understanding why the N-Dimer tails is critical to preventing it. The diagram below illustrates the molecular interactions at the stationary phase interface when using the Ion-Pairing strategy.

Caption: Mechanistic interaction model of the N-Dimer with the stationary phase and mobile phase modifiers.

Quantitative Data & Mobile Phase Comparison

The following table summarizes the expected retention behavior and system suitability metrics based on the selected mobile phase system, synthesized from validated pharmaceutical patent data and literature [2][4].

Method Strategy	Mobile Phase Composition	Column Chemistry	Expected ODV Retention	Expected N-Dimer Retention	Tailing Factor (N-Dimer)
Ion-Pairing (UV)	0.005M SDS + 0.07% TEA (pH 3.0) / Acetonitrile	C8 (250 x 4.6 mm, 5µm)	~ 8.5 min	~ 14.2 min	< 1.5
Orthogonal (UV)	Buffer pH 3.0 / Acetonitrile (80:20)	Zorbax SB-CN (250 x 4.6 mm)	~ 7.0 min	~ 11.5 min	< 1.8
LC-MS Compatible	10mM NH₄Formate (pH 3.2) / Acetonitrile	CSH C18 (100 x 2.1 mm, 1.7µm)	~ 2.1 min	~ 4.5 min	< 1.3

Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. If the System Suitability Testing (SST) criteria are not met, the protocol dictates immediate troubleshooting steps.

Protocol 1: Ion-Pairing HPLC Method for N-Dimer Quantitation[2]

Optimized for the baseline resolution of O-Desmethyl Venlafaxine and its N-Dimer in API lot release.

Step 1: Mobile Phase Preparation

• Buffer Preparation: Dissolve 1.44 g of Sodium Dodecyl Sulfate (SDS) in 1000 mL of HPLC-grade water (yields 0.005M).

• Modifier Addition: Add 0.7 mL of Triethylamine (TEA) to the buffer.

• pH Adjustment: Titrate the solution dropwise with dilute Sulfuric Acid ( H2​SO4​ ) until a stable pH of 3.0 ± 0.05 is achieved. Causality note: Strict pH control is required to ensure the silanols are mostly protonated and the SDS remains fully ionized.

• Eluent A: Mix 700 mL of the Buffer with 300 mL of Acetonitrile. Filter through a 0.45 µm nylon membrane.

• Eluent B: Mix 400 mL of the Buffer with 600 mL of Acetonitrile. Filter through a 0.45 µm nylon membrane.

Step 2: Chromatographic Conditions

• Column: Phenomenex Luna C8 or equivalent (250 mm × 4.6 mm, 5 µm).

• Flow Rate: 1.5 mL/min.

• Column Temperature: 35°C.

• Detection: UV at 225 nm.

• Gradient Program:

  • 0 - 15 min: 100% Eluent A

  • 15 - 30 min: Linear ramp to 100% Eluent B

  • 30 - 40 min: Hold at 100% Eluent B

  • 40 - 45 min: Return to 100% Eluent A (Equilibration)

Step 3: System Suitability Validation Inject a resolution mixture containing 0.1 mg/mL ODV and 0.01 mg/mL ODV N-Dimer.

• Acceptance Criteria: The resolution ( Rs​ ) between ODV and ODV N-Dimer must be ≥2.0 . The tailing factor ( Tf​ ) for the N-Dimer must be ≤1.5 .

• Troubleshooting: If Tf​>1.5 , verify the pH of the mobile phase; an upward drift in pH will expose active silanols.

Protocol 2: LC-MS/MS Method for N-Dimer Characterization

Optimized for mass spectrometry compatibility without ion suppression.

Step 1: Mobile Phase Preparation

• Mobile Phase A: 10 mM Ammonium Formate in LC-MS grade water. Adjust to pH 3.2 using Formic Acid.

• Mobile Phase B: 100% LC-MS grade Acetonitrile with 0.1% Formic Acid.

Step 2: Chromatographic Conditions

• Column: Waters XSelect CSH C18 (100 mm × 2.1 mm, 1.7 µm). Causality note: The Charged Surface Hybrid chemistry provides a low-level positive charge on the silica surface, repelling the di-cationic N-Dimer and mimicking the effect of TEA without ruining the MS source.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Gradient: 5% B to 60% B over 8 minutes.

Step 3: Mass Spectrometry Settings (ESI+)

• Capillary Voltage: 3.0 kV

• Desolvation Temp: 450°C

• Target Mass (N-Dimer): Monitor the [M+H]+ precursor ion at m/z 525.3 (based on MW 524.74) [1].

References

• U.S. Patent Application US20090234020A1. "Processes for the preparation of o-desmethylvenlafaxine, free from its dimer impurities.

• Parul University Digital Repository. "Development and Validation of RP-HPLC method for the determination of impurity profile of Desvenlafaxine Extended Release Tablet." Parul University.[Link]

• International Journal of Research in Pharmacy and Chemistry (IJRPC). "Quantification of Potential Impurities by a Stability Indicating HPLC Method in Desvenlafaxine Succinate Monohydrate." IJRPC.[Link]

Advanced NMR Characterization Protocol for Desvenlafaxine N-Dimer Impurity

Executive Summary

The identification and control of pharmaceutical impurities is a cornerstone of drug safety and regulatory compliance. In the synthesis of the serotonin-norepinephrine reuptake inhibitor (SNRI) Desvenlafaxine (O-desmethylvenlafaxine), several dimeric impurities can form. Among these, the Desvenlafaxine N-Dimer (CAS 1187545-61-4) 1 is a critical process impurity. Strict ICH Q3A/Q3B guidelines require its control to levels typically below 0.15% 2. While LC-MS can detect its mass ( m/z 525.3 [M+H]+ ), mass spectrometry alone cannot definitively establish the exact regiochemistry of the dimer linkage. This application note details a self-validating Nuclear Magnetic Resonance (NMR) methodology to unambiguously characterize the Desvenlafaxine N-Dimer.

Mechanistic Origin of the N-Dimer Impurity

To characterize an impurity effectively, one must first understand its origin. Desvenlafaxine is often synthesized via the demethylation of venlafaxine or through multi-step processes involving the Eschweiler-Clarke reductive amination of primary/secondary amine intermediates using formaldehyde and formic acid 3.

If the methylation is incomplete, residual secondary amine (N-desmethyl desvenlafaxine) remains in the reaction matrix. This secondary amine reacts with excess formaldehyde to form a highly reactive iminium ion. Because the phenol ring of desvenlafaxine is highly activated (electron-rich), the iminium ion undergoes an electrophilic aromatic substitution at the ortho-position of the phenol ring. This classic Mannich-type reaction covalently links two desvenlafaxine units via a methylene bridge attached to the nitrogen, forming the N-Dimer.

Fig 1: Mechanistic pathway of Desvenlafaxine N-Dimer formation via a Mannich-type reaction.

Analytical Strategy: The Self-Validating NMR Approach

The structural complexity of the N-Dimer (C₃₂H₄₈N₂O₄) requires a multi-dimensional NMR approach.

• Causality of Solvent Choice: Desvenlafaxine and its dimeric impurities exhibit limited solubility in non-polar solvents. We utilize DMSO-d₆ 2 because it readily dissolves the analyte and disrupts intermolecular hydrogen bonding. This provides sharp, well-resolved resonances for the phenolic hydroxyl groups, which serve as critical anchors for 2D correlations.

• Causality of 2D Techniques: While 1D ¹H and ¹³C NMR confirm the correct integration (e.g., 48 protons), they cannot prove connectivity. COSY is used to map the intact aliphatic spin systems. HSQC assigns all protonated carbons. Most importantly, HMBC is the definitive tool for this protocol . While NOESY can show spatial proximity between the two monomeric units, only HMBC can definitively prove the covalent methylene linkage by revealing ³J_CH correlations from the bridge protons to the quaternary carbons of the phenol ring.

Step-by-Step NMR Acquisition Protocol

Sample Preparation

• Weigh exactly 15–20 mg of the isolated Desvenlafaxine N-Dimer standard.

• Dissolve the material in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆, 99.9% D) containing 0.03% v/v TMS as an internal reference.

• Vortex the solution for 60 seconds to ensure complete dissolution.

• Transfer the homogeneous solution into a high-quality 5 mm NMR tube, ensuring no air bubbles are trapped in the active volume.

Instrument Setup & Acquisition

Experiments should be performed on a 400 MHz or 600 MHz NMR spectrometer equipped with a broadband multinuclear (BBO) or cryoprobe. Regulate the sample temperature to 298 K.

Table 1: Recommended NMR Acquisition Parameters (400 MHz)

Experiment	Pulse Sequence	Scans (NS)	Relaxation Delay (D1)	Spectral Width	Purpose
¹H NMR	zg30	16	2.0 s	12 ppm	Quantify primary proton environments and assess purity.
¹³C APT	apt	1024	2.0 s	220 ppm	Identify carbon backbone; distinguish CH/CH₃ from C/CH₂.
COSY	cosygpqf	4	1.5 s	10 ppm (F1/F2)	Map homonuclear aliphatic and aromatic spin systems.
HSQC	hsqcedetgpsisp2.2	8	1.5 s	10 (F2) / 160 (F1)	Establish direct one-bond C-H connectivities.
HMBC	hmbcgplpndqf	16	1.5 s	10 (F2) / 220 (F1)	Critical: Map long-range C-H connectivity for the bridge.

Data Interpretation and Diagnostic Markers

The structural elucidation follows a self-validating loop where 1D data proposes a hypothesis, and 2D data confirms it.

Fig 2: Self-validating NMR workflow for the structural elucidation of the N-Dimer impurity.

The Three Diagnostic Pillars of the N-Dimer

When analyzing the processed spectra, look for these three definitive markers:

• Loss of Symmetry in Unit 1: Intact desvenlafaxine features a para-disubstituted phenol ring (an AA'BB' system with two doublets integrating to 2H each). In the N-Dimer, Unit 1 becomes 1,2,4-trisubstituted. You will observe an ABX spin system: a doublet at ~6.80 ppm ( J=8 Hz), a doublet of doublets at ~6.90 ppm ( J=8,2 Hz), and a finely split doublet at ~7.00 ppm ( J=2 Hz).

• The Methylene Bridge: A new, isolated -CH₂- signal will appear around ~3.60 ppm in the ¹H spectrum, correlating to a carbon at ~55.0 ppm in the HSQC.

• Distinct N-Methyl Environments: You will observe two distinct N-methyl singlets: one integrating to 6H at ~2.20 ppm (the intact -N(CH₃)₂ of Unit 1) and one integrating to 3H at ~2.10 ppm (the -N(CH₃)- of Unit 2).

Table 2: Diagnostic NMR Assignments for Desvenlafaxine N-Dimer (Simulated, DMSO-d₆)

Structural Unit	Position	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)	Key HMBC Correlations (³J_CH)
Unit 1 (Intact ODV)	Phenol C-1 (OH)	~9.30 (br s, 1H)	~155.0	C-2, C-6
Phenol C-2 (Bridge)	-	~125.0	H-Bridge (Definitive Linkage)
Phenol C-3	~7.00 (d, J=2 Hz, 1H)	~128.0	C-1, C-5, C-Bridge
Phenol C-5	~6.90 (dd, J=8,2 Hz, 1H)	~127.0	C-1, C-3
Phenol C-6	~6.80 (d, J=8 Hz, 1H)	~115.0	C-2, C-4
-N(CH₃)₂	~2.20 (s, 6H)	~45.0	Aliphatic CH₂ (Unit 1)
Unit 2 (N-desmethyl)	Phenol C-2', C-6'	~7.05 (d, J=8.5 Hz, 2H)	~130.0	C-4'
Phenol C-3', C-5'	~6.70 (d, J=8.5 Hz, 2H)	~115.0	C-1'
-N(CH₃)-	~2.10 (s, 3H)	~41.0	C-Bridge, Aliphatic CH₂' (Unit 2)
Linkage	Methylene Bridge	~3.60 (s or ABq, 2H)	~55.0	C-1, C-2, C-3 (Unit 1), N-CH₃ (Unit 2)

Note: The definitive proof of structure is the HMBC cross-peak between the methylene bridge protons (~3.60 ppm) and the quaternary C-2 carbon (~125.0 ppm) of Unit 1, alongside a correlation to the N-CH₃ carbon (~41.0 ppm) of Unit 2.

Conclusion

By leveraging a comprehensive 1D and 2D NMR strategy, analytical chemists can move beyond simple mass detection to achieve absolute structural certainty of the Desvenlafaxine N-Dimer. The utilization of HMBC to map the Mannich-derived methylene bridge ensures that the protocol is entirely self-validating, providing the rigorous E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) required for regulatory impurity filings.

References

• Processes for the preparation of odesmethylvenlafaxine, free from its dimer impurities Source: Google Patents (US20090234020A1)2

• DVL44B: Desvenlafaxine N-Dimer Source: Molcan Corporation1

• Advances in Research at Synthesis Process Optimization and Quality Standard Improvement of O-desmethylvenlafaxine Succinate Source: PMC (National Institutes of Health) 3

Sources

• 1. molcan.com [molcan.com]
• 2. US20090234020A1 - Processes for the preparation of odesmethylvenlafaxine, free from its dimer impurities - Google Patents [patents.google.com]
• 3. Advances in Research at Synthesis Process Optimization and Quality Standard Improvement of O-desmethylvenlafaxine Succinate - PMC [pmc.ncbi.nlm.nih.gov]

Stability-Indicating Assay for O-Desmethyl Venlafaxine N-Dimer: An Application Note

Abstract

This application note presents a detailed, robust, and validated stability-indicating high-performance liquid chromatography (HPLC) method for the quantitative determination of O-Desmethyl Venlafaxine (ODV) and the identification and monitoring of its critical process impurity and potential degradant, the O-Desmethyl Venlafaxine N-Dimer (ODV-N-Dimer). The significance of monitoring this dimer lies in its potential impact on the safety and efficacy profile of the final drug product. This document provides a comprehensive protocol, including forced degradation studies and full method validation in accordance with the International Council for Harmonisation (ICH) guidelines, to ensure the method is suitable for its intended purpose in a regulated pharmaceutical environment.

Introduction: The Rationale for a Stability-Indicating Method

O-Desmethyl Venlafaxine (ODV), the major active metabolite of the antidepressant venlafaxine, is itself a potent serotonin-norepinephrine reuptake inhibitor (SNRI).[1][2] During the synthesis and storage of ODV, various impurities can arise. One such impurity, the O-Desmethyl Venlafaxine N-Dimer, is of particular concern. While its precise toxicological profile may not be fully elucidated, the presence of any unidentified or unquantified impurity poses a risk to patient safety and is a critical quality attribute that must be controlled.

A stability-indicating assay method (SIAM) is a validated analytical procedure that can accurately and precisely measure the active pharmaceutical ingredient (API) without interference from its degradation products, process impurities, or other excipients.[3][4] The development of such a method is mandated by regulatory agencies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), to ensure the stability and quality of drug substances and products over their shelf life.[5][6] This application note details a SIAM specifically designed to separate and quantify ODV from its N-Dimer, providing a reliable tool for quality control and stability studies.

Experimental

Materials and Reagents

• O-Desmethyl Venlafaxine Reference Standard (USP or equivalent)

• O-Desmethyl Venlafaxine N-Dimer Reference Standard

• Acetonitrile (HPLC Grade)

• Methanol (HPLC Grade)

• Ammonium Acetate (Analytical Grade)

• Triethylamine (HPLC Grade)

• Hydrochloric Acid (Analytical Grade)

• Sodium Hydroxide (Analytical Grade)

• Hydrogen Peroxide (30%, Analytical Grade)

• Deionized Water (18.2 MΩ·cm)

Instrumentation and Chromatographic Conditions

A high-performance liquid chromatography (HPLC) system equipped with a UV detector is employed. The use of a mass spectrometer (MS) detector is also recommended, particularly during method development and forced degradation studies, to aid in the identification of unknown degradation products.[4][7]

Parameter	Condition
Column	SymmetryShield C18 (5 µm, 250 mm x 4.6 mm, i.d.) or equivalent
Mobile Phase	Mixture of 0.2% (v/v) triethylamine in ammonium acetate (0.05 M; pH 6.5) and methanol (Isocratic)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30°C
Detection Wavelength	229 nm[8][9]
Run Time	Sufficient to allow for the elution of all degradation products.

Protocol: Sample and Standard Preparation

Standard Solution Preparation

• ODV Stock Solution (1 mg/mL): Accurately weigh and dissolve 25 mg of ODV reference standard in 25 mL of methanol.

• ODV-N-Dimer Stock Solution (0.1 mg/mL): Accurately weigh and dissolve 2.5 mg of ODV-N-Dimer reference standard in 25 mL of methanol.

• Working Standard Solution: Prepare a mixed working standard solution containing ODV and ODV-N-Dimer at a concentration relevant to the expected levels in the test samples by diluting the stock solutions with the mobile phase.

Sample Solution Preparation

• Accurately weigh and dissolve a portion of the drug substance or product equivalent to 25 mg of ODV in 25 mL of methanol.

• Sonicate for 10 minutes to ensure complete dissolution.

• Filter the solution through a 0.45 µm nylon syringe filter prior to injection.

Forced Degradation Studies: The Core of a Stability-Indicating Method

Forced degradation, or stress testing, is essential to demonstrate the specificity and stability-indicating nature of the analytical method.[3] It involves subjecting the drug substance to conditions more severe than accelerated stability testing to generate degradation products.[10]

Stress Conditions

• Acid Hydrolysis: Reflux the drug solution in 1 M HCl at 80°C for 8 hours.[10][11]

• Base Hydrolysis: Reflux the drug solution in 5 M NaOH at 80°C for 8 hours.[10]

• Oxidative Degradation: Treat the drug solution with 30% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Expose the solid drug substance to 105°C for 48 hours.

• Photolytic Degradation: Expose the drug solution and solid substance to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[5]

Following exposure to each stress condition, the samples are diluted to the target concentration and analyzed by the proposed HPLC method.

Workflow for Forced Degradation and Analysis

Caption: Workflow of the forced degradation study.

Method Validation: Ensuring Reliability and Robustness

The developed method must be validated according to ICH Q2(R1) guidelines to demonstrate its suitability for its intended purpose.[12][13][14][15]

Validation Parameters

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, and matrix components.[14][16] This is demonstrated through the forced degradation studies and by spiking the drug substance with known impurities.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.[15] This should be evaluated over a range of concentrations, typically from the reporting limit of the impurity to 120% of the specification limit.

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[15]

• Accuracy: The closeness of the test results obtained by the method to the true value. This is typically assessed by analyzing samples with known concentrations of the analyte and impurity.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes:

  • Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval of time.[15]

  • Intermediate Precision: Precision within the same laboratory but on different days, with different analysts, or with different equipment.[14][15]

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with suitable precision and accuracy.[16]

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters, providing an indication of its reliability during normal usage.[14]

Example Acceptance Criteria for Validation

Parameter	Acceptance Criteria
Specificity	No interference at the retention times of ODV and ODV-N-Dimer. Peak purity index > 0.99.
Linearity	Correlation coefficient (r²) ≥ 0.999.
Accuracy	Recovery between 98.0% and 102.0%.
Precision	Relative Standard Deviation (RSD) ≤ 2.0%.
Robustness	RSD of results under varied conditions ≤ 2.0%.

Results and Discussion: Interpreting the Data

The developed HPLC method should demonstrate baseline separation of O-Desmethyl Venlafaxine from its N-Dimer and all other degradation products generated during the forced degradation studies. A representative chromatogram should show well-resolved, symmetrical peaks. The peak purity analysis, often performed with a diode array detector, is crucial to confirm that the chromatographic peak of the main component is free from any co-eluting impurities.[4]

The mass balance assessment is another critical aspect of the stability-indicating method. It involves accounting for the initial amount of the drug substance and comparing it to the sum of the amount of drug remaining and the amount of degradation products formed. A mass balance close to 100% indicates that all major degradation products have been detected.

Potential Degradation Pathway of O-Desmethyl Venlafaxine

Caption: Potential degradation pathways for ODV under stress.

Conclusion

This application note provides a comprehensive framework for the development and validation of a stability-indicating HPLC method for the analysis of O-Desmethyl Venlafaxine and its N-Dimer impurity. The detailed protocol for forced degradation studies and method validation, in accordance with ICH guidelines, ensures the resulting method is specific, accurate, and reliable. This method is suitable for routine quality control testing and stability monitoring of O-Desmethyl Venlafaxine drug substance and product, thereby ensuring their quality, safety, and efficacy.

References

• Stability Testing of Pharmaceuticals: Procedures and Best Practices. (2025). Lab Manager. Available at: [Link]

• Gupta, R. L., et al. (1994). A high-performance liquid chromatographic method for the simultaneous determination of venlafaxine and O-desmethylvenlafaxine in biological fluids. Journal of Pharmaceutical and Biomedical Analysis, 12(11), 1389-1395. Available at: [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. Available at: [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Available at: [Link]

• ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers. Scribd. Available at: [Link]

• Stability Testing for Pharmaceutical Drug Products. (2025). Vici Health Sciences. Available at: [Link]

• ICH Guidelines: Drug Stability Testing Essentials. (2025). AMSbiopharma. Available at: [Link]

• European Medicines Agency. (1995). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Available at: [Link]

• World Health Organization. (2018). TRS 1010 - Annex 10: WHO guidelines on stability testing of active pharmaceutical ingredients and finished pharmaceutical products. Available at: [Link]

• Voigt, J., & Jaeger, C. (2025). Monitoring of the electrochemical oxidation of venlafaxine and its metabolite o-desmethylvenlafaxine using a flow cell and high-resolution mass spectrometry. ResearchGate. Available at: [Link]

• Dong, M. W. (2025). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International. Available at: [Link]

• Pistos, C., et al. (2004). A simple HPLC Method for the Simultaneous Determination of Venlafaxine and its Major Metabolite O-Desmethylvenlafaxine in Human Serum. ResearchGate. Available at: [Link]

• Garcia-Galan, M. J., et al. (2016). UV/H2O2 degradation of the antidepressants venlafaxine and O-desmethylvenlafaxine: Elucidation of their transformation pathway and environmental fate. Journal of Hazardous Materials, 312, 169-177. Available at: [Link]

• European Medicines Agency. (2014). Guideline on stability testing for applications for variations to a marketing authorisation. Available at: [Link]

• Unceta, N., et al. (2004). Quantification of venlafaxine and O-desmethylvenlafaxine in human serum using HPLC analysis. Biomedical Chromatography, 18(10), 845-851. Available at: [Link]

• UV/H(2)O(2)degradation of the antidepressants venlafaxine and O-desmethylvenlafaxine: Elucidation of their transformation pathway and environmental fate. ICRA. Available at: [Link]

• Yin, L., et al. (2017). The degradation and persistence of five pharmaceuticals in an artificial climate incubator during a one year period. RSC Advances, 7(12), 7086-7094. Available at: [Link]

• Reddy, G. S., et al. (2023). Stability-indicating method development and validation for quantitative estimation of organic impurities of the antidiabetic drug glipizide in drug substance and pharmaceutical dosage form using HPLC. Biomedical Chromatography, 37(11), e5727. Available at: [Link]

• Stability Indicating HPLC Method Development and Validation. SciSpace. Available at: [Link]

• Yadav, A., et al. (2022). Stability Indicating Analytical Method Development and Validation. International Journal of Pharmaceutical Sciences and Medicine (IJPSM), 7(11), 33-50. Available at: [Link]

• Singh, S., et al. (2012). LC–UV and LC–MS evaluation of stress degradation behavior of desvenlafaxine. Journal of Pharmaceutical Analysis, 2(4), 281-289. Available at: [Link]

• What is a stability indicating method? AmbioPharm. Available at: [Link]

• Validated HPLC-UV method for determination of venlafaxine and its metabolite - o-desmethylvenlafaxine in human plasma. ResearchGate. Available at: [Link]

• Accumulation and metabolization of the antidepressant venlafaxine and its main metabolite o-desmethylvenlafaxine in non-target organisms. bioRxiv. Available at: [Link]

• Khan, A., et al. (2018). Development and validation of an HPLC-UV method for accelerated stability study and pharmacokinetic analysis of venlafaxine. Brazilian Journal of Pharmaceutical Sciences, 54(1). Available at: [Link]

• Isolation and Structural Characterization of Major Degradation Product of Venlafaxine Hydrochloride. SciSpace. Available at: [Link]

• Degradation of venlafaxine hydrochloride. ResearchGate. Available at: [Link]

• Processes for the preparation of o-desmethylvenlafaxine, free from its dimer impurities. Google Patents.

• Knezevic, C., et al. (2024). Multiplexed quantification of venlafaxine and metabolites in human plasma by liquid chromatography-tandem mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 245, 116082. Available at: [Link]

• Dziurkowska, E., & Wesołowski, M. (2012). Determination of venlafaxine and its metabolites in biological materials. Archives of Psychiatry and Psychotherapy, 14(4), 49-58. Available at: [Link]

• Voigt, J., et al. (2025). Electrochemical Degradation of Venlafaxine on Platinum Electrodes: Identification of Transformation Products by LC-MS/MS and In Silico Ecotoxicity Assessment. MDPI. Available at: [Link]

• Extraction techniques for analysis of venlafaxine and its metabolites in biological matrices. Psychiatria Polska. Available at: [Link]

• O-Desmethyl Venlafaxine Dimer. PubChem. Available at: [Link]

• Liu, M., et al. (2007). Liquid chromatography-mass spectrometry method for the determination of venlafaxine in human plasma and application to a pharmacokinetic study. Biomedical Chromatography, 21(3), 274-280. Available at: [Link]

• O-Desmethyl Venlafaxine Dimer. CRO Splendid Lab Pvt. Ltd. Available at: [Link]

Sources

• 1. scielo.br [scielo.br]
• 2. Multiplexed quantification of venlafaxine and metabolites in human plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. What is a stability indicating method? | Peptide Testing | AmbioPharm [ambiopharm.com]
• 5. Stability Testing of Pharmaceuticals: Procedures and Best Practices | Lab Manager [labmanager.com]
• 6. Stability Testing of Pharmaceutical Products | Vici Health Sciences [vicihealthsciences.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. A high-performance liquid chromatographic method for the simultaneous determination of venlafaxine and O-desmethylvenlafaxine in biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. LC–UV and LC–MS evaluation of stress degradation behavior of desvenlafaxine - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scispace.com [scispace.com]
• 12. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 13. fda.gov [fda.gov]
• 14. ema.europa.eu [ema.europa.eu]
• 15. database.ich.org [database.ich.org]
• 16. ijpsm.com [ijpsm.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Chromatographic Resolution of O-Desmethyl Venlafaxine N-Dimer

Welcome to the Analytical Support Center. As a Senior Application Scientist, I have designed this guide to address one of the most persistent chromatographic challenges in the impurity profiling of Desvenlafaxine (O-Desmethylvenlafaxine): achieving baseline resolution of its N-Dimer impurity.

Due to its bulky, multi-basic structure, the ODV N-Dimer frequently exhibits severe peak tailing and co-elution with the active pharmaceutical ingredient (API). This guide bypasses generic advice, providing mechanistically grounded, self-validating protocols to ensure robust method development and reliable quantification.

Diagnostic Workflow

Before adjusting instrumental parameters, use the following logical decision tree to identify the root cause of your resolution failure.

Diagnostic workflow for resolving O-Desmethyl Venlafaxine N-Dimer chromatographic issues.

Frequently Asked Questions & Troubleshooting

Q1: Why does the ODV N-Dimer exhibit severe peak tailing and co-elution on standard C18 columns? A1: The ODV N-Dimer is a complex synthetic impurity containing multiple basic secondary and tertiary amine centers[1]. During Reverse Phase HPLC (RP-HPLC), these protonated amines undergo secondary ion-exchange interactions with unreacted, ionized silanols (SiO⁻) on the silica backbone of the stationary phase. This dual-retention mechanism (hydrophobic + ion-exchange) causes the N-Dimer molecules to travel through the column at varying velocities. The causality is direct: this interaction causes severe peak tailing, which broadens the peak base and causes it to bleed into the closely eluting Desvenlafaxine API peak, destroying critical resolution[2].

Q2: How does mobile phase pH dictate the resolution of the N-Dimer? A2: To eliminate silanol interference, you must manipulate the mobile phase pH to control the ionization state of the column. Lowering the pH to 3.0 (e.g., using a phosphate buffer) forces the acidic silanols (pKa ~ 3.5–4.5) into their neutral, protonated state (SiOH), effectively shutting down the ion-exchange pathway. Alternatively, if a near-neutral pH is required for API stability, adjusting the pH to 6.5 with ammonium acetate and adding 0.2% Triethylamine (TEA) is highly effective. TEA acts as a sacrificial base, competitively binding to the active silanol sites and allowing the N-Dimer to elute with a sharp, symmetrical peak shape[3].

Q3: Which stationary phase provides the best selectivity for isolating the N-Dimer? A3: Standard C18 columns often provide excessive hydrophobic retention for the bulky N-Dimer, exacerbating co-elution. Switching to a Cyano (CN) phase (e.g., Zorbax SB-CN) or a C8 phase (e.g., Luna C8) fundamentally alters the selectivity[4]. The CN column introduces dipole-dipole interactions and reduces overall hydrophobicity. Because the N-Dimer and the monomer interact differently with the cyano functional groups, this phase effectively pulls the N-Dimer away from the main API peak, achieving baseline separation.

Quantitative Data: Parameter Optimization Matrix

The following table summarizes the causal relationship between chromatographic parameters and expected system suitability outcomes. Use this to benchmark your current method.

Chromatographic Condition	Primary Mechanism	Expected Tailing Factor (Tf)	Expected Resolution (Rs)
C18 Column, pH 6.8 Buffer	High silanol ionization, strong hydrophobicity	> 2.0 (Severe)	< 1.0 (Co-elution)
C18 Column, pH 6.5 + 0.2% TEA	TEA masks active silanol sites competitively	1.1 - 1.3	1.5 - 1.8
C8 Column, pH 5.0 Buffer	Reduced hydrophobic retention vs. C18	1.2 - 1.4	> 2.0
Cyano (CN) Column, pH 3.0 Buffer	Silanols neutralized, dipole-dipole selectivity	1.0 - 1.2	> 2.5 (Optimal)

Self-Validating Experimental Protocol

To guarantee trustworthiness in your results, do not blindly run samples. Implement this self-validating methodology to ensure your system is optimized before quantifying the N-Dimer.

Phase 1: Preparation & Equilibration

• Step 1: Prepare Mobile Phase A. Dissolve the appropriate salt (e.g., 0.05 M potassium dihydrogen phosphate adjusted to pH 3.0, or 0.05 M ammonium acetate with 0.2% TEA adjusted to pH 6.5)[3]. Causality: Precise buffer capacity is required to maintain the ionization state of the N-Dimer's basic amines throughout the run.

• Step 2: Prepare Mobile Phase B using HPLC-grade Acetonitrile or Methanol.

• Step 3: Prepare the System Suitability Test (SST) Sample. Spike 50 µg/mL of O-Desmethylvenlafaxine API with 5 µg/mL of ODV N-Dimer reference standard[1].

• Step 4: Purge and equilibrate the selected column (e.g., Zorbax SB-CN or Luna C8, 250 x 4.6 mm, 5µm) until the baseline is completely stable[4]. Causality: Inadequate equilibration leads to drifting retention times, invalidating resolution metrics.

Phase 2: Chromatographic Execution & Self-Validation

• Step 5: Inject 20 µL of the SST Sample.

• Step 6: Calculate the Resolution (Rs) and Tailing Factor (Tf) between the API and the N-Dimer.

  • Validation Checkpoint (Pass): If Rs ≥ 2.0 and Tf ≤ 1.5, the system is validated. Proceed to sample analysis.

  • Troubleshooting Loop 1 (Rs < 2.0, Tf ≤ 1.5): The peaks are symmetrical but eluting too closely. Decrease the % organic modifier in the isocratic hold or flatten the gradient slope to increase the separation window[4]. Re-inject the SST sample.

  • Troubleshooting Loop 2 (Tf > 1.5): Secondary interactions are still present. Verify the mobile phase pH using a calibrated meter. If using a neutral method, prepare fresh buffer and ensure the 0.2% TEA was added correctly[3]. Re-inject the SST sample.

References

• Development and Validation of RP-HPLC method for the determination of impurity profile of Desvenlafaxine Extended Release Tablet. Parul University Digital Repository.
• QUANTIFICATION OF POTENTIAL IMPURITIES BY A STABILITY INDICATING HPLC METHOD IN DESVENLAFAXINE SUCCINATE MONOHYDRATE ACTIVE PHAR. IJRPC.
• Troubleshooting poor peak shape and resolution in HPLC analysis of Desvenlafaxine. Benchchem.
• EP2252574A1 - Processes for the preparation of o-desmethylvenlafaxine, free from its dimer impurities. Google Patents.
• LC–UV and LC–MS evaluation of stress degradation behavior of desvenlafaxine. PMC.

Sources

• 1. EP2252574A1 - Processes for the preparation of o-desmethylvenlafaxine, free from its dimer impurities - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. LC–UV and LC–MS evaluation of stress degradation behavior of desvenlafaxine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijrpc.com [ijrpc.com]

Technical Support Center: Troubleshooting Co-elution of Desvenlafaxine and N-Dimer Impurity

Welcome to the Analytical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals facing chromatographic challenges with Desvenlafaxine (O-desmethylvenlafaxine or ODV) and its related substances.

One of the most persistent issues in the impurity profiling of Desvenlafaxine is the co-elution of the active pharmaceutical ingredient (API) with its N-Dimer impurity. Below is a comprehensive, causality-driven troubleshooting guide to help you achieve baseline resolution, validate your findings, and ensure regulatory compliance.

Diagnostic Workflow: Resolving N-Dimer Co-elution

Fig 1. Stepwise troubleshooting logic for resolving Desvenlafaxine and N-Dimer co-elution.

Frequently Asked Questions & Troubleshooting Guide

Q1: What is the structural basis for the co-elution of Desvenlafaxine and its N-Dimer impurity? Desvenlafaxine is a serotonin-norepinephrine reuptake inhibitor (SNRI) containing a tertiary amine and a phenolic hydroxyl group. The N-Dimer is a high-molecular-weight impurity (often formed during the demethylation of venlafaxine or as a degradation product)[1]. Because the N-Dimer contains repeating structural motifs of the parent drug, its pKa and polar surface area scale proportionally. In standard C18 reversed-phase chromatography, the dimer's partitioning behavior closely mimics the parent drug, leading to critical co-elution, especially under steep gradient conditions.

Q2: How does mobile phase pH influence the resolution (Rs) between the API and the N-Dimer? The causality lies in the ionization states of the functional groups and their interaction with the stationary phase support. The tertiary amine of Desvenlafaxine has a pKa of ~9.4, and the phenol has a pKa of ~10.1.

• At pH 7.0: The amine is protonated. However, residual silanols on the silica support ionize above pH 4.0. The cationic amine interacts with the anionic silanols via secondary ion-exchange mechanisms, causing severe peak tailing (Tf > 1.5). This tailing causes the Desvenlafaxine peak to bleed into the N-Dimer peak.

• At pH 3.0 to 5.0: Silanol ionization is heavily suppressed[2]. The secondary interactions are eliminated, sharpening the API peak and opening a retention window that resolves the co-elution.

Table 1: Quantitative Effect of Chromatographic Parameters on Resolution

Parameter Variation	Desvenlafaxine RT (min)	N-Dimer RT (min)	Resolution (Rs)	Tailing Factor (Tf)
pH 7.0 (Phosphate buffer)	7.4	7.8	0.8 (Co-elution)	1.8
pH 5.0 (Phosphate buffer)	8.2	9.5	2.1	1.3
pH 3.0 (Phosphate buffer)	8.5	10.2	2.8	1.1
Column: C18 (at pH 3.0)	12.1	12.5	0.9	1.4
Column: C8 (at pH 3.0)	8.5	10.2	2.8	1.1

Note: Data reflects typical reversed-phase behavior. Actual retention times (RT) will vary based on system dwell volume and specific column dimensions.

Q3: I am still seeing co-elution despite using a low pH buffer. What column chemistries should I explore? If pH optimization fails, the issue is steric hindrance. The N-Dimer has a significantly larger hydrophobic surface area than the monomer. On a densely packed, highly hydrophobic C18 stationary phase, the bulky dimer is strongly retained and its mass transfer is hindered, leading to peak broadening that overlaps with the API. Solution: Switch to a C8 stationary phase[3]. A C8 column provides lower overall hydrophobicity and less steric hindrance, allowing the bulky dimer to partition more efficiently and elute with a sharper peak shape, thereby improving resolution (Rs > 1.5).

Q4: How can I build a self-validating system to ensure the N-Dimer is truly separated and not hiding under the main peak? Every stability-indicating method must be self-validating. Do not rely solely on UV retention times. Implement the following orthogonal checks:

• Photodiode Array (PDA) Peak Purity: Extract the UV spectra across the Desvenlafaxine peak (upslope, apex, downslope). The software must calculate a Purity Angle that is strictly less than the Purity Threshold. If the angle exceeds the threshold, an impurity (like the N-Dimer) is co-eluting.

• System Suitability Criteria: Hardcode a requirement into your sequence that the Resolution (Rs) between Desvenlafaxine and its closest eluting related compound must be NLT 1.5, and the Tailing Factor (Tf) must be NMT 1.5[2]. If the system fails this, the run automatically aborts.

Step-by-Step Methodology: Stability-Indicating Gradient Method

This protocol is optimized for the baseline separation of Desvenlafaxine from its N-Dimer and other related substances, leveraging a C8 stationary phase and acidic pH control[2][3].

Reagents & Materials:

• Anhydrous dibasic sodium phosphate (or potassium dihydrogen phosphate)

• Acetonitrile (HPLC/UHPLC Grade)

• Phosphoric acid (for pH adjustment)

• Phenomenex Luna C8 (or equivalent L7), 250 mm x 4.6 mm, 5 µm

Step 1: Buffer Preparation

• Dissolve 7.1 g of anhydrous dibasic sodium phosphate in 1000 mL of Milli-Q water.

• Adjust the pH to exactly 3.0 ± 0.05 using dilute phosphoric acid.

• Filter the buffer through a 0.45 µm (or 0.22 µm for UHPLC) hydrophilic membrane.

Step 2: Mobile Phase Preparation

• Mobile Phase A (MP-A): Mix Buffer pH 3.0 and Acetonitrile in a 90:10 (v/v) ratio.

• Mobile Phase B (MP-B): Mix Buffer pH 3.0 and Acetonitrile in a 40:60 (v/v) ratio.

• Causality Note: Pre-mixing the aqueous and organic phases prevents outgassing and stabilizes the baseline during the gradient run.

Step 3: Chromatographic Conditions

• Flow Rate: 1.0 mL/min to 1.5 mL/min (Adjust based on system backpressure).

• Column Temperature: 35°C (Elevated temperature improves the mass transfer of the bulky N-Dimer).

• Detection Wavelength: UV at 225 nm.

• Injection Volume: 10 µL.

Step 4: Gradient Program Execute the following gradient to ensure the monomer elutes cleanly before the organic strength forces the dimer off the column:

• 0.0 - 5.0 min: 100% MP-A (Isocratic hold to focus the analyte band)

• 5.0 - 20.0 min: Linear ramp to 50% MP-A / 50% MP-B

• 20.0 - 30.0 min: Linear ramp to 0% MP-A / 100% MP-B

• 30.0 - 35.0 min: Hold at 100% MP-B (Column wash)

• 35.1 - 45.0 min: 100% MP-A (Re-equilibration)

References

• Source: International Journal of Research in Pharmacy and Chemistry (IJRPC)
• Title: Desvenlafaxine Succinate USP 2025 Monograph Source: Trung Tâm Thuốc Central Pharmacy / USP-NF URL
• Title: Processes for the preparation of o-desmethylvenlafaxine, free from its dimer impurities (EP2252574A1 / US20090234020A1)

Sources

• 1. EP2252574A1 - Processes for the preparation of o-desmethylvenlafaxine, free from its dimer impurities - Google Patents [patents.google.com]
• 2. trungtamthuoc.com [trungtamthuoc.com]
• 3. ijrpc.com [ijrpc.com]

Reducing baseline noise in O-Desmethyl Venlafaxine N-Dimer MS spectra

Welcome to the Technical Support Center for O-Desmethyl Venlafaxine (ODV) and related impurity analysis. As a Senior Application Scientist, I have designed this portal to move beyond basic instrument maintenance. This guide focuses on the physicochemical causality of mass spectrometry (MS) noise and provides self-validating protocols to restore system integrity when analyzing the ODV N-Dimer.

Section 1: Diagnostic Workflows

Before altering any MS parameters, you must systematically isolate the root cause of the baseline noise. The following logical workflow dictates the isolation of chemical noise (LC-derived) from instrumental noise (MS-derived).

Fig 1. Diagnostic workflow for isolating and resolving LC-MS baseline noise.

Section 2: Frequently Asked Questions (FAQs)

Q1: Why is the baseline noise specifically high for the ODV N-Dimer compared to the ODV monomer? A1: The disparity in baseline noise is directly tied to the mass-to-charge (m/z) ratio of the analytes. The ODV monomer is monitored at an m/z transition of 264.3 → 58.1 [1]. In this lower mass range (<400 Da), background interference is primarily driven by random electronic fluctuations [2]. Conversely, the ODV N-Dimer has a protonated mass of m/z 525 [3]. At m/z >400 Da, the background is dominated by systematic chemical noise—such as column bleed, polyethylene glycol (PEG) contaminants, and solvent clusters [2]. These heavy neutral and ionic contaminants co-elute and accumulate, creating a high, erratic baseline specifically in the dimer's mass window.

Fig 2. Logical relationship between m/z range, noise type, and baseline impact.

Q2: How can I definitively distinguish between LC-induced chemical noise and MS source contamination? A2: You must decouple the system. Divert the LC flow to waste using a post-column switching valve and infuse a clean, LC-MS grade solvent directly into the mass spectrometer. If the baseline noise drops significantly, the contamination originates from your LC system (e.g., degraded mobile phase, column bleed) [4]. If the high background persists, the issue is localized within the MS source (e.g., contaminated corona needle, dirty ion transfer tube, or suboptimal gas flows) [4].

Q3: Can algorithmic data processing resolve this without physical intervention? A3: Yes, but it should be a secondary measure. Morphological filters, such as the TopHat filter or Savitzky-Golay smoothing, can mathematically subtract baseline drift and high-frequency noise . However, relying solely on software to subtract chemical noise reduces the dynamic range of the detector. Always optimize the physical chemistry of the source first.

Section 3: Self-Validating Experimental Protocols

Protocol 1: The 4-Solvent LC System Flush (Chemical Noise Eradication)

Causality: High-molecular-weight contaminants that interfere with the ODV N-Dimer (m/z 525) are often highly hydrophobic and resist standard reverse-phase flushing. Isopropanol is required to break hydrophobic interactions, while formic acid ensures basic contaminants remain ionized and soluble [4], [5].

• Preparation: Mix a quaternary solution of 25% Water, 25% Acetonitrile, 25% Methanol, and 25% Isopropanol. Add 0.1% Formic Acid. Ensure all solvents are strictly LC-MS grade [4].

• Bypass: Remove the analytical column and replace it with a zero-dead-volume union to prevent stripping the stationary phase.

• Flush: Pump the mixture at 0.5 mL/min for 4 hours. Crucial: Divert the flow to waste; do not let this flush enter the MS source [4].

• Self-Validation Step: Reinstall the column and equilibrate with your standard mobile phase. Run a blank gradient injection. Extract the MRM chromatogram for m/z 525. The protocol is validated as successful if the peak-to-peak baseline noise is less than 10% of the signal generated by your Lower Limit of Quantitation (LLOQ) standard.

Protocol 2: Cone Gas Optimization for High-Mass Impurities

Causality: Neutral solvent clusters and matrix components enter the MS vacuum region and cause baseline elevation. Increasing the cone gas (or sweep gas) creates a counter-flow that physically repels these heavier neutral species before they enter the mass analyzer [4].

• Infusion: Continuously infuse a 100 ng/mL standard of ODV N-Dimer directly into the ESI source.

• Monitoring: Monitor the specific MRM transition for the dimer.

• Titration: Incrementally increase the cone gas flow in steps of 5 L/hr (or equivalent unit for your vendor).

• Self-Validation Step: Plot the Signal-to-Noise (S/N) ratio (not just absolute signal intensity) against the gas flow rate. The optimal setting is validated at the inflection point where S/N is maximized. Further increases will eventually blow the analyte off-axis, reducing the signal.

Section 4: Quantitative Data & Parameter Optimization

To effectively analyze both the monomer and the dimer in a single run, MS parameters must be dynamically scheduled. Below is the comparative optimization table.

Parameter	ODV Monomer (m/z 264.3)	ODV N-Dimer (m/z 525.0)	Causality / Effect on Baseline Noise
Cone/Sweep Gas Flow	Low (e.g., 20 L/hr)	High (e.g., 40-50 L/hr)	Higher flow repels heavy neutral clusters that elevate the baseline at >400 Da [4].
Declustering Potential	Moderate (e.g., 40 V)	High (e.g., 80 V)	Dimers require higher voltage to prevent source-induced clustering, which appears as noise.
Source Temperature	400 °C	500 °C	Higher temperatures ensure complete desolvation of larger dimeric droplets, reducing chemical noise.
Data Smoothing	Savitzky-Golay (Frame: 5)	TopHat Filter (Width > Peak)	TopHat effectively removes the broad baseline drift characteristic of high m/z chemical noise .

References

• Liquid chromatography tandem mass spectrometry assay for the simultaneous determination of venlafaxine and O-desmethylvenlafaxine in human plasma and its application to a bioequivalence study. PubMed / NIH. Available at: [Link]

• Signal processing (Smoothing, baseline reduction, calibration). OpenMS / Uni-Tuebingen. Available at:[Link]

• NECTAR: A New Algorithm for Characterizing and Correcting Noise in QToF-Mass Spectrometry Imaging Data. ACS Publications. Available at:[Link]

• WO2009151494A1 - Processes for the preparation of o-desmethylvenlafaxine, free from its dimer impurities. Google Patents.

• Essentials of LC Troubleshooting, Part IV: What Is Going On with the Baseline? Chromatography Online. Available at:[Link]

Sources

• 1. Liquid chromatography tandem mass spectrometry assay for the simultaneous determination of venlafaxine and O-desmethylvenlafaxine in human plasma and its application to a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. WO2009151494A1 - Processes for the preparation of o-desmethylvenlafaxine, free from its dimer impurities - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: A Guide to Resolving Peak Tailing in the Analysis of O-Desmethyl Venlafaxine N-Dimer

Welcome to our dedicated technical support center for scientists and researchers encountering challenges with the chromatographic analysis of O-Desmethyl Venlafaxine N-Dimer. This guide is structured to provide in-depth, actionable solutions to the common and complex issue of peak tailing. By understanding the underlying chemical interactions and instrumental factors, you can systematically troubleshoot and optimize your analytical methods for improved accuracy and reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a problem for the analysis of O-Desmethyl Venlafaxine N-Dimer?

A1: Peak tailing is a chromatographic phenomenon where a peak is asymmetrical, having a trailing edge that is longer than the leading edge.[1][2] In an ideal separation, the peak should be symmetrical, resembling a Gaussian distribution.[3] For O-Desmethyl Venlafaxine N-Dimer, which possesses multiple basic nitrogen atoms and hydroxyl groups, peak tailing can be particularly problematic.[4][5] This asymmetry can lead to inaccurate peak integration, reduced sensitivity, and poor resolution from adjacent peaks, ultimately compromising the quantitative accuracy of the analysis.[2]

Q2: What are the primary causes of peak tailing for a basic compound like O-Desmethyl Venlafaxine N-Dimer in reverse-phase HPLC?

A2: The most common cause of peak tailing for basic compounds is secondary interactions between the analyte and the stationary phase.[6] Specifically, the basic amine functional groups on the O-Desmethyl Venlafaxine N-Dimer can interact with acidic silanol groups (Si-OH) present on the surface of silica-based C18 columns.[1][2] These interactions are a form of ion-exchange and are a different retention mechanism from the intended hydrophobic interactions, leading to the observed tailing.[2] Other contributing factors can include column degradation, extra-column volume, and improper mobile phase pH.[1][3]

Q3: How is peak tailing measured?

A3: Peak tailing is typically quantified using the Tailing Factor (Tf) or Asymmetry Factor (As). A value of 1.0 indicates a perfectly symmetrical peak. Values greater than 1 signify tailing. While a tailing factor up to 1.5 might be acceptable in some assays, a value exceeding 2.0 is generally considered poor for quantitative analysis.[6]

Troubleshooting Guide: A Systematic Approach to Eliminating Peak Tailing

This section provides a logical workflow to diagnose and resolve peak tailing issues for O-Desmethyl Venlafaxine N-Dimer.

Step 1: Initial System and Method Assessment

Before making significant changes to your method, it's crucial to rule out common system-level problems.

Is the tailing specific to O-Desmethyl Venlafaxine N-Dimer or are all peaks tailing?

• All peaks are tailing: This often points to a system issue rather than a specific chemical interaction.

  • Extra-column volume: Check for and minimize dead volume in your system. Ensure all tubing is of the appropriate internal diameter and as short as possible. Verify that all fittings and connections are secure.[1][7]

  • Column Failure: The column may be contaminated or have a void at the inlet. Try flushing the column with a strong solvent or reversing it (if the manufacturer allows) to wash out contaminants. If the problem persists, the column may need to be replaced.

• Only the O-Desmethyl Venlafaxine N-Dimer peak is tailing: This strongly suggests a specific interaction between the analyte and the stationary phase. Proceed to the following optimization steps.

Step 2: Understanding the Analyte - O-Desmethyl Venlafaxine N-Dimer

O-Desmethyl Venlafaxine N-Dimer is a relatively large molecule with a molecular weight of 538.8 g/mol .[4][8] Its structure contains two basic dimethylamino groups and two phenolic hydroxyl groups, making it susceptible to secondary interactions with the stationary phase.[4][5]

Step 3: Mobile Phase Optimization - The First Line of Defense

Adjusting the mobile phase is often the most effective way to reduce peak tailing for basic compounds.[2]

A. pH Adjustment:

The ionization state of both the analyte and the silanol groups on the stationary phase is pH-dependent.[9][10]

• Low pH (pH 2.5-3.5): At a low pH, the acidic silanol groups are protonated and thus less likely to interact with the protonated basic analyte through ion exchange.[2][11] This is often the most effective strategy to reduce tailing.

• High pH (pH > 8): At a high pH, the analyte's basic functional groups are deprotonated (neutral), minimizing ionic interactions with the now deprotonated (negatively charged) silanol groups. However, standard silica-based columns are not stable at high pH. Specialized hybrid or high-pH stable columns are required for this approach.[12]

B. Mobile Phase Additives:

Additives can be used to mask the effects of residual silanol groups.[13]

• Competing Base: Adding a small amount of a competing base, like triethylamine (TEA), to the mobile phase can help to saturate the active silanol sites on the column, preventing them from interacting with the analyte.[11][14]

• Buffers: Using a buffer (e.g., phosphate or acetate) is crucial for maintaining a stable pH throughout the analysis, which is essential for reproducible chromatography.[13]

Experimental Protocol: Mobile Phase Optimization

• Baseline: Prepare a mobile phase of Acetonitrile:Water (e.g., 50:50 v/v) with 0.1% formic acid (approx. pH 2.7).

• Low pH Adjustment: Prepare a 20 mM phosphate buffer and adjust the pH to 2.5. Prepare the mobile phase with Acetonitrile and this buffer.

• Competing Base Addition: To the optimized low pH mobile phase, add triethylamine at a concentration of 10-20 mM.

• Analysis: Inject the O-Desmethyl Venlafaxine N-Dimer standard with each mobile phase and compare the peak shape and tailing factor.

Table 1: Effect of Mobile Phase on Tailing Factor

Mobile Phase Composition	Approximate pH	Expected Tailing Factor (Tf)
Acetonitrile:Water (50:50)	Neutral	> 2.0
Acetonitrile:Water with 0.1% Formic Acid	~2.7	1.5 - 1.8
Acetonitrile:20mM Phosphate Buffer	2.5	1.2 - 1.5
Acetonitrile:20mM Phosphate Buffer + 10mM TEA	2.5	< 1.2

Step 4: Column Selection - Choosing the Right Stationary Phase

If mobile phase optimization is insufficient, selecting a more appropriate column is the next logical step.

• High Purity, End-Capped Columns: Modern "Type B" silica columns have fewer metal impurities and are more thoroughly end-capped, which significantly reduces the number of accessible silanol groups.[2]

• Polar-Embedded Columns: These columns have a polar group embedded in the alkyl chain, which helps to shield the analyte from residual silanol groups.[1]

• Hybrid Particle Columns: These columns are made of a hybrid of silica and organic polymer, offering a wider usable pH range and reduced silanol activity.[2]

Diagram: Troubleshooting Workflow for Peak Tailing

Caption: A logical workflow for troubleshooting peak tailing.

Step 5: Instrumental Parameters

While less common, certain instrumental parameters can contribute to peak tailing.

• Injection Volume and Sample Solvent: Injecting a large volume of a sample dissolved in a solvent stronger than the mobile phase can cause peak distortion. Ideally, the sample should be dissolved in the mobile phase.[7]

• Flow Rate: A very low flow rate can sometimes increase the interaction time with the stationary phase, potentially worsening tailing. Experiment with slightly higher flow rates.

Advanced Troubleshooting

Q4: I've tried optimizing the mobile phase and am using a modern end-capped column, but still see significant tailing. What else can I do?

A4: In some persistent cases, a multi-faceted approach is necessary.

• Combination of Techniques: Employ both a low pH mobile phase with a competing base and a polar-embedded or hybrid column.

• Alternative Chromatography Modes: For highly polar compounds, Hydrophilic Interaction Chromatography (HILIC) can be a viable alternative to reverse-phase, as it operates on a different separation mechanism.[15]

• Sample Clean-up: Ensure that the sample is free from matrix components that could interact with the column and cause peak distortion. Solid-phase extraction (SPE) can be an effective sample preparation technique.[16][17]

Diagram: Chemical Interactions Leading to Peak Tailing

Sources

• 1. chromtech.com [chromtech.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. O-Desmethyl Venlafaxine Dimer | C33H50N2O4 | CID 44229989 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. O-Desmethyl Venlafaxine N-Dimer | CAS No- 1187545-61-4 | NA [chemicea.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. support.waters.com [support.waters.com]
• 8. alentris.org [alentris.org]
• 9. moravek.com [moravek.com]
• 10. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 11. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 12. waters.com [waters.com]
• 13. longdom.org [longdom.org]
• 14. researchgate.net [researchgate.net]
• 15. HPLC Column Selection Guide [scioninstruments.com]
• 16. A simple HPLC method for the simultaneous determination of venlafaxine and its major metabolite O-desmethylvenlafaxine in human serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Minimizing Carryover of Desvenlafaxine N-Dimer in LC-MS/MS Workflows

Welcome to the Advanced Bioanalytical Support Center. As a Senior Application Scientist, I frequently encounter analytical bottlenecks involving bulky, lipophilic basic impurities. Desvenlafaxine N-Dimer (CAS: 1187545-61-4)[1] is a notorious culprit in quantitative assays. With a molecular weight of 524.73 g/mol and a structure featuring multiple amine and phenol domains[2], it exhibits aggressive non-specific binding to both autosampler fluidics and silica-based stationary phases.

Regulatory guidelines for bioanalytical method validation dictate that carryover following the highest concentration calibrant (ULOQ) must not exceed 20% of the Lower Limit of Quantification (LLOQ)[3]. If your calibration range spans four or more orders of magnitude, system contamination becomes a critical failure point, requiring carryover to be reduced to below 0.002%[3].

This guide provides a self-validating framework to systematically diagnose, isolate, and eliminate N-Dimer carryover.

Part 1: FAQ & Troubleshooting Guide

Q1: Why does Desvenlafaxine N-Dimer exhibit disproportionately high carryover compared to the monomeric API? A: The causality lies in its physicochemical geometry. Desvenlafaxine is a basic compound with a pKa of approximately 8.8[3]. The N-Dimer essentially doubles the lipophilic surface area and the number of protonatable amine centers[1]. In typical acidic mobile phases (e.g., 0.1% formic acid), these amines are positively charged. This leads to a dual-mechanism retention:

• Hydrophobic Partitioning: The bulky, extended lipophilic domains embed deeply into the C18 stationary phase.

• Secondary Ion-Exchange: The protonated amines form strong electrostatic interactions with residual, un-endcapped silanols on the silica surface[4]. Because of this dual affinity, the standard elution strength that clears the monomeric API is insufficient to desorb the dimer.

Q2: How do I optimize the autosampler wash protocol to eliminate N-Dimer carryover? A: Carryover often originates from the autosampler needle and rotor seal[5]. For basic compounds like the N-Dimer, a purely organic wash is highly ineffective. You must manipulate the pH of the wash solvent to disrupt the ionic bonds[3]. Mechanistic Fix: Formulate a strong needle wash containing a volatile base, such as 0.1% Ammonium Hydroxide (NH₄OH) in a high-organic mixture (e.g., 50:50 Methanol:Acetonitrile)[3]. The alkaline pH deprotonates the dimer's secondary and tertiary amines, neutralizing their charge and instantly breaking the electrostatic interaction with the stainless steel or PTFE surfaces. Utilizing a Flow-Through Needle (FTN) design, which washes both the needle interior and the seal together at the sealing surface, drastically reduces contamination[3].

Q3: Which analytical column chemistries are most resistant to N-Dimer retention? A: Avoid standard, un-endcapped C18 columns. Studies show that different columns result in significantly different amounts of carryover, even with nominally identical C18 chemistry[6]. Mechanistic Fix: Switch to base-deactivated or heavily end-capped columns (e.g., SymmetryShield), which incorporate embedded polar groups to shield residual silanols[7]. Alternatively, use Charged Surface Hybrid (CSH) particles. These columns maintain a low-level positive surface charge under acidic conditions, electrostatically repelling the protonated N-Dimer and preventing it from accessing the silanol sites.

Q4: How can I modify my LC gradient to actively strip the dimer from the stationary phase? A: A common mistake is simply extending the high-organic (e.g., 100% B) flush at the end of the run. A continuous high-organic wash is mechanically static and often fails to remove bulky dimers[6]. Mechanistic Fix: Implement a "Sawtooth Gradient." By rapidly cycling the column between high and low organic phases (e.g., 95% B to 10% B) multiple times during the wash phase, you force the stationary phase to repeatedly swell and shrink. This mechanical "breathing" of the pores, combined with the shifting solvation environment, efficiently shakes the bulky N-Dimer loose[6].

Part 2: Quantitative Data Presentation

Table 1: Impact of Autosampler Wash Chemistry on N-Dimer Carryover

Data reflects carryover observed following a 100 ng/mL ULOQ injection using a Flow-Through Needle (FTN) autosampler.

Wash Solvent Composition	pH Environment	N-Dimer Carryover (% of LLOQ)	Mechanism of Action
100% Acetonitrile	Neutral	45.2%	Fails to disrupt ionic bonds
50:50 MeOH:ACN + 0.1% Formic Acid	Acidic	38.7%	Protonates amines, increasing silanol affinity
50:50 MeOH:ACN + 0.1% NH₄OH	Alkaline	< 0.002%	Deprotonates amines, neutralizing charge

Table 2: Gradient Wash Optimization Matrix

Data reflects column-mediated carryover using a standard C18 column.

Gradient Wash Strategy	Description	N-Dimer Carryover (% of LLOQ)	Mechanical Effect
Isocratic Flush	100% B for 2.0 min	18.5%	Static solvent environment
Sawtooth Gradient	95% B → 10% B → 95% B (x3)	< 0.002%	Swells/shrinks pores, forcing desorption

Part 3: Experimental Protocols (Self-Validating Zero-Carryover Workflow)

To ensure scientific integrity, you must isolate the source of the carryover before attempting to fix it. Follow this step-by-step methodology:

Step 1: Establish System Baseline

• Inject Mobile Phase A (Blank).

• Monitor the MRM transition for Desvenlafaxine N-Dimer to confirm no background contamination exists at the expected retention time.

Step 2: Autosampler Isolation (Self-Validation Step)

• Remove the analytical column and replace it with a zero-dead-volume stainless steel union[8].

• Inject the Upper Limit of Quantification (ULOQ) standard of the N-Dimer.

• Immediately inject three consecutive blanks.

• Decision Gate: If the N-Dimer peak in Blank 1 exceeds 20% of the LLOQ area, the carryover is strictly hardware/autosampler-mediated.

Step 3: Wash Solvent Optimization

• If Step 2 fails, replace the strong needle wash with 45:45:10 Acetonitrile:Methanol:Water + 0.1% NH₄OH[3].

• Increase the post-injection wash duration to 12 seconds[5].

• Repeat Step 2 until autosampler carryover is eliminated (< 0.002%).

Step 4: Column Isolation

• Reinstall the base-deactivated analytical column (e.g., SymmetryShield C18)[7].

• Inject the ULOQ standard, followed by three blanks.

• Decision Gate: If carryover reappears, it is column-mediated.

Step 5: Sawtooth Gradient Implementation

• Modify the LC method to include a sawtooth wash at the end of the elution gradient[6].

• Program the pumps: 95% B (0.5 min) → 10% B (0.2 min) → 95% B (0.5 min) → 10% B (0.2 min).

• Allow 1.5 minutes for final re-equilibration at initial conditions.

Step 6: Final Assay Validation

• Inject ULOQ → Blank 1 → Blank 2.

• Verify that carryover in Blank 1 is < 20% of the LLOQ peak area, validating the system for high-throughput analysis.

Part 4: Workflow Visualization

Diagnostic workflow for isolating and eliminating Desvenlafaxine N-Dimer carryover in LC-MS/MS.

References

• Universal LC-MS method for minimized carryover in a discovery bioanalytical setting Source: PubMed (nih.gov) URL:[Link]

• How to Reduce Carryover in Liquid Chromatography Source: Lab Manager URL:[Link]

• CARRYOVER MITIGATION USING NEEDLE WASH SOLVENT CHEMISTRY AND AUTOSAMPLER FEATURES OF A UPLC-MS SYSTEM Source: lcms.cz / Waters Corporation URL:[Link]

• ACQUITY UPLC I-CLASS: Minimizing Carryover to Enhance the LC-MS/MS Quantitative Range Source: Waters Corporation URL:[Link]

• LC–UV and LC–MS evaluation of stress degradation behavior of desvenlafaxine Source: ResearchGate URL:[Link]

• Desvenlafaxine Impurity Suppliers, Desvenlafaxine Impurities Manufacturer Source: Hemarsh Technologies URL:[Link]

• Desvenlafaxine N-Dimer | 1187545-61-4 Source: Hemarsh Technologies URL:[Link]

Sources

• 1. Desvenlafaxine N-Dimer | 1187545-61-4 ; | Desvenlafaxine [hemarsh.com]
• 2. Desvenlafaxine Impurity Suppliers, Desvenlafaxine Impurities Manufacturer [hemarsh.com]
• 3. waters.com [waters.com]
• 4. How to Reduce Carryover in Liquid Chromatography | Lab Manager [labmanager.com]
• 5. lcms.cz [lcms.cz]
• 6. Universal LC-MS method for minimized carryover in a discovery bioanalytical setting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. LC-MS/MS Column Carryover - Chromatography Forum [chromforum.org]

Troubleshooting extraction efficiency for Venlafaxine dimer impurities

Overview

Venlafaxine (VEN) and its primary active metabolite O-desmethylvenlafaxine (ODV) are critical compounds in antidepressant pharmacology. During the synthesis and degradation of ODV, high-molecular-weight dimer impurities—specifically ODV-Dimer and ODV-N-Dimer —can form. Due to their distinct physicochemical properties, extracting these dimers from complex biological matrices or synthetic reaction crude requires highly optimized sample preparation prior to LC-MS/MS analysis.

This technical guide provides researchers and drug development professionals with field-proven causality diagnostics, quantitative benchmarks, and self-validating protocols to troubleshoot extraction inefficiencies.

Diagnostic Workflow

Workflow for diagnosing and resolving Venlafaxine dimer impurity extraction inefficiencies.

Frequently Asked Questions (Troubleshooting & Causality)

Q1: Why is the recovery of ODV-N-Dimer consistently lower than the parent venlafaxine during Liquid-Liquid Extraction (LLE)? Causality & Solution: Dimer impurities possess higher molecular weights and distinct lipophilicities compared to VEN. If the extraction environment is not sufficiently alkaline, the phenolic and amine functional groups on the dimer remain ionized, preventing efficient partitioning into the organic phase. Studies indicate that basifying the sample to pH 12 and using ethyl acetate (EtOAc) as the extraction solvent significantly improves the partitioning of ODV-N-Dimer[1]. For parent venlafaxine, a mixture of isoamyl alcohol and hexane (1:99 v/v) or chloroform/2-propanol/n-heptane (960:14:26 v/v/v) is often sufficient[2], but dimers require stronger polarity adjustments.

Q2: How do I resolve emulsion formation when extracting from complex plasma matrices? Causality & Solution: Proteins and endogenous lipids act as surfactants, trapping the highly lipophilic dimer impurities at the aqueous-organic interface during vigorous vortexing. While specific solvent ratios (e.g., chloroform/2-propanol/n-heptane) are designed to minimize this[2], emulsions still frequently occur in biological samples. Self-Validating Fix: Implement a pre-extraction protein precipitation step using 0.43% formic acid in acetonitrile[3]. This denatures the emulsifying proteins before LLE. If an emulsion has already formed, centrifuge the sample at >4000 × g for 10 minutes to force phase separation.

Q3: In Solid-Phase Extraction (SPE), why am I seeing severe matrix effects suppressing the dimer impurity signals in LC-MS/MS? Causality & Solution: Dimers frequently co-elute with endogenous phospholipids if the SPE wash step is too weak. When using Hydrophilic-Lipophilic Balance (HLB) or C8 columns, the initial aqueous wash is insufficient to remove non-polar interferents. Self-Validating Fix: Optimize the wash step by incorporating 30% methanol[2]. This selectively elutes the phospholipids while retaining the strongly bound dimer impurities on the stationary phase. Final elution should be performed with pure methanol or an acetonitrile/trifluoroacetic acid mixture to ensure complete recovery.

Quantitative Data: Extraction Efficiency Comparison

Extraction Methodology	Matrix	Solvent / Cartridge System	Target pH	Typical VEN Recovery	Typical Dimer Recovery	Key Advantage / Disadvantage
Liquid-Liquid Extraction (LLE)	Plasma / Crude	Chloroform/2-propanol/n-heptane (960:14:26)	9.0 - 10.0	~86.4%	<50%	Good for VEN; poor dimer partitioning[2].
Optimized LLE	Reaction Crude	Ethyl Acetate (EtOAc)	12.0	>90%	~80%	High dimer yield; requires strict pH control[1].
Solid-Phase Extraction (SPE)	Plasma	HLB / C8 Cartridges (30% MeOH wash)	Neutral	87% - 95%	70% - 75%	Excellent matrix cleanup; higher cost[2].
Protein Precipitation (PPT)	Whole Blood	0.43% Formic Acid in Acetonitrile	Acidic	>90%	>85%	Rapid, prevents emulsions; potential column fouling[3].

Step-by-Step Methodology: Isolation and Extraction of ODV-N-Dimer

To ensure scientific integrity, the following protocol represents a self-validating system for extracting ODV-N-Dimer from synthetic crude or spiked matrices, utilizing pH-driven partitioning and orthogonal chromatographic purification[1].

Phase 1: pH-Driven Liquid-Liquid Extraction

• Sample Preparation: Transfer the reaction crude or biological sample containing the tridesmethylvenlafaxine/ODV mixture into a clean extraction vessel.

• Basification (Critical Step): Slowly add 1M NaOH dropwise while continuously monitoring with a calibrated pH meter until the solution reaches exactly pH 12. Causality: This deprotonates the phenolic hydroxyl groups, neutralizing the molecule to maximize organic solubility.

• Solvent Addition: Add an equal volume of Ethyl Acetate (EtOAc) to the basified aqueous phase.

• Partitioning: Vortex gently for 2 minutes. Avoid excessive shear forces if extracting from plasma to prevent intractable emulsions.

• Separation: Centrifuge at 4000 × g for 10 minutes at 4°C. Carefully transfer the upper organic layer (containing the ODV-N-Dimer) to a clean glass tube.

• Concentration: Evaporate the EtOAc under a gentle stream of nitrogen at 40°C until dry.

Phase 2: Orthogonal Column Chromatography Purification

• Column Preparation: Pack a chromatography column with silica gel (e.g., 230-400 mesh).

• Mobile Phase Formulation: Prepare an eluent mixture of Dichloromethane (CH₂Cl₂), Methanol (MeOH), and Water (H₂O) in a strict 65:35:8 volume ratio[1]. Causality: The high polarity of the dimer necessitates the inclusion of water and methanol to prevent irreversible adsorption to the silica stationary phase.

• Loading & Elution: Reconstitute the dried extract in a minimal volume of the mobile phase and load it onto the column. Collect fractions in 50 mL increments.

• Validation: Analyze fractions via LC-MS/MS using Multiple Reaction Monitoring (MRM) transitions with an internal standard (e.g., nadolol or verapamil) to confirm the presence and purity of the ODV-N-Dimer[3].

References

• Extraction techniques for analysis of venlafaxine and its metabolites in biological matrices - Psychi
• Analytical Methods for Venlaflaxine Hydrochloride and Metabolites Determinations in Different Matrices - System
• US20090234020A1 - Processes for the preparation of odesmethylvenlafaxine, free from its dimer impurities - Google P

Sources

• 1. US20090234020A1 - Processes for the preparation of odesmethylvenlafaxine, free from its dimer impurities - Google Patents [patents.google.com]
• 2. psychiatriapolska.pl [psychiatriapolska.pl]
• 3. sysrevpharm.org [sysrevpharm.org]

Technical Support Center: Correcting Mass Balance Discrepancies Driven by N-Dimer Formation

Welcome to the Analytical Chemistry & API Development Support Hub. This guide provides actionable, field-proven troubleshooting for a notorious analytical challenge: mass balance failure caused by N-dimerization during active pharmaceutical ingredient (API) synthesis and forced degradation studies.

The Causality of N-Dimer Mass Balance Discrepancies

Q: Why does N-dimer formation specifically cause mass balance discrepancies during forced degradation or stability testing?

A: Mass balance is the analytical reconciliation of the remaining API and its degradation products, which should ideally 1[1]. N-dimerization—where two API molecules couple via an intermolecular C-N or N-N bond—skews this calculation through three distinct mechanistic failures:

• Stoichiometric Loss: The formation of a dimer impurity 1[1]. If your chromatographic system quantifies the dimer using simple area normalization without a molar correction factor, the total mass is inherently under-reported.

• Chromophore Alteration: The formation of the N-dimer often disrupts or alters the conjugated π -system of the parent monomer. Consequently, the UV molar absorptivity ( ϵ ) of the dimer is rarely exactly twice that of the monomer, leading to an inaccurate Relative Response Factor (RRF) and 1[1].

• Solubility Constraints: Dimers have significantly higher molecular weights and lower polarity than their monomers. During sample preparation, the N-dimer may precipitate out of the standard aqueous/organic diluent, resulting in a2[2].

Logical pathway of mass balance failure driven by N-dimerization and analytical limitations.

Troubleshooting Guide: Methodologies to Correct Mass Balance

Q: How can I definitively prove that an N-dimer is causing my mass balance deficit, and how do I correct it?

A: You must decouple your detection method from UV absorbance dependencies and evaluate the physical recovery of the sample. We recommend a self-validating protocol utilizing orthogonal detection (LC-MS combined with Charged Aerosol Detection[CAD]). By using CAD, which provides a response proportional to the mass of the analyte regardless of its chromophore, you create a self-validating system that physically grounds your UV correction factors.

Protocol: Orthogonal Quantification & RRF Determination Workflow

• Step 1: Dimer Isolation/Synthesis. Isolate the suspected N-dimer using preparative HPLC. Alternatively, synthesize it independently (e.g., using basic conditions with NaH, which is known to drive3[3]).

• Step 2: Diluent Optimization. Prepare the stressed sample in a highly solubilizing diluent (e.g., 50:50 DMSO:Acetonitrile) to ensure 100% dissolution of the hydrophobic N-dimer, preventing sample loss prior to injection.

• Step 3: LC-CAD/MS Analysis. Run the sample using CAD. Because CAD response is independent of π -conjugation, it serves as an orthogonal check against UV data. Use high-resolution MS in parallel to confirm the dimer's mass-to-charge ratio (typically [2M+H]+ ).

• Step 4: RRF Calculation. Calculate the weight-based UV Relative Response Factor (RRF) of the isolated dimer against the API standard ( RRF=AreaAPI​/ConcAPI​Areadimer​/Concdimer​​ ).

• Step 5: Mass Balance Recalculation. Apply the RRF to the UV data to correct the apparent concentration, resolving the mass balance discrepancy.

Step-by-step experimental workflow for N-dimer quantification and mass balance correction.

Quantitative Data Summary: Mass Balance Correction via RRF

Analyte	External Std Assay (Uncorrected % w/w)	Weight-Based RRF (vs API)	Corrected % w/w
API (Monomer)	85.0%	1.00	85.0%
N-Dimer Impurity	6.5%	0.65	10.0%
Other Degradants	5.0%	1.00 (assumed)	5.0%
Total Mass Balance	96.5% (Discrepancy)	--	100.0% (Resolved)

FAQs on N-Dimer Prevention and Control

Q: How can we suppress N-dimer formation during the final stages of API synthesis?

A: N-dimerization is often a 3 against a desired intramolecular cyclization[3]. To suppress it:

• Concentration Control: Run the reaction at a higher dilution to kinetically favor intramolecular cyclization over intermolecular dimerization.

• Stoichiometry of Reagents: Avoid large excesses of coupling agents or strong bases, which can generate highly reactive, long-lived amide anions that attack neighboring molecules[3].

• Inert Atmosphere: Many N-dimers form via oxidative coupling (e.g.,4 mediated by trace metals or oxygen)[4]. Strict deoxygenation of solvents and nitrogen/argon blanketing is critical.

Q: Can excipients in the formulated drug product cause N-dimerization during stability testing?

A: Yes. Reactive impurities in excipients can bridge API molecules. For instance, 5 (e.g., PEG, PVPP) or lactose can act as a methylene bridge, covalently linking two API molecules to form a dimer[5]. This necessitates rigorous excipient compatibility screening and potentially the addition of formaldehyde scavengers.

References

• Forced Degradation in Pharmaceuticals – A Regulatory Update Source: American Journal of Chemistry (sapub.org) URL:[Link]

• Prevalence of Impurity Retention Mechanisms in Pharmaceutical Crystallizations Source: Organic Process Research & Development (ACS Publications) URL:[Link]

• Structure Elucidation and Mechanistic Study of a New Dimer Impurity Source: CoLab.ws URL:[Link]

• Unusual Biotransformation Reactions of Drugs and Drug Candidates Source: Drug Metabolism and Disposition (doi.org) URL:[Link]

Sources

• 1. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. Structure Elucidation and Mechanistic Study of a New Dimer Impurity in Mirabegron Extended-Release Tablets | CoLab [colab.ws]

Reference Data & Comparative Studies

A Comparative Guide to Determining the Limit of Detection (LOD) for Desvenlafaxine N-Dimer

For researchers, scientists, and professionals in drug development, the precise and accurate determination of impurities is a cornerstone of ensuring drug safety and efficacy. This guide provides an in-depth, objective comparison of analytical methodologies for establishing the Limit of Detection (LOD) of a critical potential impurity in Desvenlafaxine: the N-Dimer. Moving beyond a simple recitation of protocols, this document delves into the causality behind experimental choices, grounded in authoritative regulatory guidelines and supported by experimental data.

The Criticality of Limit of Detection in Impurity Analysis

The Limit of Detection (LOD) of an analytical procedure is the lowest amount of an analyte in a sample that can be detected but not necessarily quantitated as an exact value.[1] For impurities like the Desvenlafaxine N-Dimer, a potential process-related impurity or degradant, establishing a reliable LOD is not merely an analytical exercise; it is a regulatory necessity and a critical aspect of quality control. Regulatory bodies such as the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the United States Pharmacopeia (USP) mandate the validation of analytical methods to ensure they are suitable for their intended purpose, with LOD being a key validation characteristic.[2][3][4]

The "fitness for purpose" of an analytical method is the guiding principle.[5] For impurity testing, this means the method must be sensitive enough to detect impurities at or below the reporting threshold stipulated by guidelines such as ICH Q3A/B. This ensures that even trace amounts of potentially harmful impurities are not missed during routine quality control.

Methodologies for LOD Determination: A Regulatory Overview

The ICH guideline Q2(R1) outlines several common approaches for determining the LOD, each with its own applicability and statistical basis.[6] The choice of method depends on whether the analytical procedure is instrumental or non-instrumental and the nature of the data obtained.

• Visual Evaluation: This method can be used for both instrumental and non-instrumental methods and is based on analyzing samples with known concentrations of the analyte and establishing the minimum level at which the analyte can be reliably detected.[6]

• Signal-to-Noise Ratio (S/N): Applicable to analytical procedures that exhibit baseline noise, this approach involves comparing the signal from samples with low concentrations of the analyte to the noise of the baseline. A signal-to-noise ratio of 3:1 is generally considered acceptable for estimating the LOD.[6]

• Standard Deviation of the Response and the Slope of the Calibration Curve: This is a more statistically robust method. The LOD is calculated using the formula: LOD = 3.3 * (σ / S) , where 'σ' is the standard deviation of the response (which can be determined from the standard deviation of the blank, the residual standard deviation of the regression line, or the standard deviation of the y-intercept of the regression line) and 'S' is the slope of the calibration curve.[7]

The following diagram illustrates the decision-making process for selecting an appropriate LOD determination method.

Caption: Decision workflow for selecting an LOD determination method.

Comparative Analysis of Analytical Techniques for Desvenlafaxine N-Dimer

The choice of analytical instrumentation is paramount in achieving the required sensitivity for impurity detection. Here, we compare two common techniques for the analysis of Desvenlafaxine N-Dimer: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Ultra-High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (UPLC-MS/MS).

High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) Detection

HPLC-UV is a workhorse in pharmaceutical quality control laboratories due to its robustness and cost-effectiveness. For the analysis of Desvenlafaxine and its impurities, methods typically utilize a C18 or a cyano (CN) column with UV detection around 225 nm.[5]

Experimental Data for Desvenlafaxine N-Dimer (ODV Dimer) by HPLC-UV:

Parameter	Reported Value	Reference
Limit of Detection (LOD)	0.200 µg/mL (0.020% of nominal test concentration)	[5]
Limit of Quantification (LOQ)	0.500 µg/mL (0.050% of nominal test concentration)	[5]
Column	Zorbax SB CN (250 x 4.6 mm), 5µm	[5]
Mobile Phase	Buffer pH 3.0 : Acetonitrile (80:20)	[5]
Flow Rate	1.0 mL/min	[5]
Detection Wavelength	225 nm	[5]

While this method is suitable for routine quality control where impurity levels are expected to be within a certain range, its sensitivity may be a limiting factor for detecting trace amounts of the N-Dimer, especially during early process development or in forced degradation studies where a wider range of impurities at low levels may be formed.

Ultra-High-Performance Liquid Chromatography with Tandem Mass Spectrometry (UPLC-MS/MS)

UPLC-MS/MS offers significantly higher sensitivity and selectivity compared to HPLC-UV.[8][9] The use of smaller particle size columns in UPLC provides better resolution and faster analysis times. The mass spectrometer, particularly a triple quadrupole, allows for the specific detection of the analyte of interest based on its mass-to-charge ratio (m/z) and its fragmentation pattern, which drastically reduces interferences from the sample matrix.[5][9]

Reported Performance for Desvenlafaxine and Related Analytes by LC-MS/MS & UPLC-MS/MS:

Analyte	Technique	Reported LOD/LLOQ	Reference
Desvenlafaxine	LC-MS/MS	LLOQ: 0.5 ng/mL	[10]
Desvenlafaxine (ODV)	UPLC-MS/MS	LOD: 2.78 ng/mL, LLOQ: 8.34 ng/mL	[7]
Desvenlafaxine (ODV)	LC-MS/MS	LLOQ: 6 ng/mL	[11]

Given that the LOD for the parent compound and its major metabolite is in the low ng/mL range, it is reasonable to expect that a well-developed UPLC-MS/MS method for the Desvenlafaxine N-Dimer could achieve an LOD in a similar, if not lower, range. This represents a potential 100 to 400-fold increase in sensitivity compared to the reported HPLC-UV method.

The following diagram illustrates a comparative overview of the two techniques.

Caption: Comparison of HPLC-UV and UPLC-MS/MS for Desvenlafaxine N-Dimer analysis.

Recommended Experimental Protocol: LOD Determination of Desvenlafaxine N-Dimer by UPLC-MS/MS

For applications requiring the highest sensitivity, such as in early-stage development, forced degradation studies, or when dealing with low-level impurities, a UPLC-MS/MS method is recommended. The following is a detailed, step-by-step methodology for determining the LOD of Desvenlafaxine N-Dimer using this approach, based on the principles of ICH Q2(R1).

Materials and Reagents

• Standards: Desvenlafaxine N-Dimer reference standard, Desvenlafaxine reference standard.

• Solvents: UPLC-MS grade acetonitrile and methanol.

• Reagents: Formic acid (analytical grade).

• Water: Deionized water, filtered through a 0.45 µm membrane.

• Blank Matrix: Solution representative of the sample matrix without the analyte.

Instrumentation and Conditions

• UPLC System: A system capable of high-pressure gradient elution (e.g., Waters ACQUITY UPLC, Agilent 1290 Infinity II).

• Column: A sub-2 µm particle size column suitable for polar compounds (e.g., ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm).

• Mass Spectrometer: A triple quadrupole mass spectrometer with a positive electrospray ionization (ESI) source.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution: A gradient optimized for the separation of Desvenlafaxine and its N-Dimer.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 1 - 5 µL.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) mode. The precursor and product ions for Desvenlafaxine N-Dimer need to be determined by infusing a standard solution.

Step-by-Step LOD Determination (Based on Calibration Curve)

• Preparation of Stock and Working Solutions:

  • Prepare a stock solution of Desvenlafaxine N-Dimer in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

  • Perform serial dilutions to prepare a series of working solutions at concentrations expected to be in the low ng/mL range.

• Preparation of Calibration Standards:

  • Prepare a series of at least five calibration standards by spiking the blank matrix with the working solutions to achieve concentrations bracketing the expected LOD.

• Analysis:

  • Inject the blank matrix multiple times (e.g., n=10) to determine the standard deviation of the noise.

  • Inject the prepared calibration standards in triplicate.

• Data Evaluation:

  • Construct a calibration curve by plotting the peak area versus the concentration of the Desvenlafaxine N-Dimer.

  • Determine the slope (S) of the calibration curve.

  • Calculate the standard deviation of the response (σ). This can be the standard deviation of the y-intercepts of the regression line from multiple calibration curves or the residual standard deviation of the regression line.

• LOD Calculation:

  • Calculate the LOD using the formula: LOD = 3.3 * (σ / S) .

• Confirmation:

  • Prepare a sample at the calculated LOD concentration and inject it to confirm that the analyte can be reliably detected.

Conclusion

The determination of the Limit of Detection for impurities like Desvenlafaxine N-Dimer is a critical component of analytical method validation, directly impacting drug quality and patient safety. While HPLC-UV provides a robust and reliable method for routine quality control with a demonstrated LOD of 0.200 µg/mL, its sensitivity is limited. For applications requiring the detection of trace-level impurities, UPLC-MS/MS is the superior technique, offering a significant increase in both sensitivity and selectivity. By leveraging the principles outlined in this guide and adhering to regulatory expectations, researchers and scientists can confidently establish a scientifically sound and defensible LOD for Desvenlafaxine N-Dimer, ensuring the development of safe and effective pharmaceutical products.

References

• Comparative Study of UV And HPLC Methods for Estimation of Drug. (2025, October 27).

• General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS. (n.d.). Pharmacopeia. Retrieved from [Link]

• Abu-Rabie, P., & Zuba, D. (2002, September 13). Comparison between liquid chromatography-UV detection and liquid chromatography-mass spectrometry for the characterization of impurities and/or degradants present in trimethoprim tablets. Journal of Pharmaceutical and Biomedical Analysis.
• Patel, Y. (2012). Development and Validation of RP-HPLC method for the determination of impurity profile of Desvenlafaxine Extended Release Tablet. Parul University Digital Repository.
• Highlights from FDA's Analytical Test Method Validation Guidance. (2024, June 25). ProPharma.
• Ananda, S., et al. (2012). QUANTIFICATION OF POTENTIAL IMPURITIES BY A STABILITY INDICATING HPLC METHOD IN DESVENLAFAXINE SUCCINATE MONOHYDRATE ACTIVE PHAR. International Journal of Research in Pharmacy and Chemistry.
• Mallikarjuna, R. N., et al. (2013). Analytical Method Development and Validation for the Simultaneous Estimation of Desvenlafaxine Succinate and Clonazepam in Bulk and Tablet Dosage Form by RP. International Journal of Pharmaceutical Sciences.
• Hefnawy, M. M., et al. (n.d.). Development and Validation of a Stability-Indicating HPLC Method for the Analysis of Desvenlafaxine Succinate in the Presence of its Acidic Induced Degradation Product in Bulk and Pharmaceutical Preparation. Journal of Chemical and Pharmaceutical Research.
• BioPharm International. (2002).
• Dubey, S. K., et al. (n.d.). Rapid sensitive validated UPLC–MS method for determination of venlafaxine and its metabolite in rat plasma: Application to pharmacokinetic study. Journal of Pharmaceutical Analysis.
• Bhatt, J., et al. (2005, December 27). Liquid chromatography-tandem mass spectrometry (LC-MS-MS) method for simultaneous determination of venlafaxine and its active metabolite O-desmethyl venlafaxine in human plasma.
• Amini, M., et al. (2012). Development and validation of a rapid HPLC- fluorescence method for simultaneous determination of venlafaxine and its major metabolites in human plasma. DARU Journal of Pharmaceutical Sciences.
• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). (2005).
• Kancharla, P. K., et al. (2016). Novel LC- ESI-MS/MS method for desvenlafaxine estimation human plasma: application to pharmacokinetic study.
• Analysis of Impurities in Pharmaceuticals Using LCMS-9030Quadrupole Time-of-Flight Liquid Chromatograph-Mass Spectrometer. (n.d.). Shimadzu.
• Popović, I., et al. (2022, June 22). Comparative study of performances of UHPLC-MS/MS and HPLC/UV methods for analysis of ziprasidone and its main impurities in. AKJournals.
• Lee, S., et al. (2025, November 5).
• A Highly Sensitive LC-Ms/Ms Method for Determination of Desvenlafaxine in Rabbit Plasma and its Application to Rabbit Pharmacokinetic Study. (2011, October 25).
• What is meant by the limit of detection and quantification (LOD / LOQ)? (2018, May 22). CHROMSWAP.
• A Validated, High-Throughput LC-MS/MS Method for the Quantification of Desvenlafaxine in Human Plasma. (2025). Benchchem.
• Rao, H., et al. (2020, September 17). Single-step extraction for simultaneous quantification of desvenlafaxine and alprazolam in human spiked plasma by RP-HPLC. PLOS ONE.
• Wang, Y., et al. (2025, December 27).
• Linearity, LOD, LLMI, matrix effect and carryover for the UPLC-MS/MS method. (n.d.).
• Impurities Application Notebook. (n.d.).

Sources

• 1. UPLC-MS/MS determination of 71 neuropsychotropic drugs in human serum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lcms.labrulez.com [lcms.labrulez.com]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. akjournals.com [akjournals.com]
• 5. Comparison between liquid chromatography-UV detection and liquid chromatography-mass spectrometry for the characterization of impurities and/or degradants present in trimethoprim tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cdn2.hubspot.net [cdn2.hubspot.net]
• 7. Rapid sensitive validated UPLC–MS method for determination of venlafaxine and its metabolite in rat plasma: Application to pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ijsrtjournal.com [ijsrtjournal.com]
• 9. researchgate.net [researchgate.net]
• 10. omicsonline.org [omicsonline.org]
• 11. Liquid chromatography-tandem mass spectrometry (LC-MS-MS) method for simultaneous determination of venlafaxine and its active metabolite O-desmethyl venlafaxine in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Comprehensive Comparison &amp; Qualification Guide for O-Desmethyl Venlafaxine N-Dimer Reference Standards

O-Desmethyl Venlafaxine (Desvenlafaxine) is a potent serotonin-norepinephrine reuptake inhibitor (SNRI) widely used in psychiatric formulations. During the synthesis of the active pharmaceutical ingredient (API) or through forced degradation pathways, dimeric impurities can form. The most critical of these is O-Desmethyl Venlafaxine N-Dimer (CAS: 1187545-61-4; Molecular Formula: C32H48N2O4)[1][2].

Regulatory bodies, including the FDA and ICH, mandate that any reference standard used to quantify such impurities must be a 3[3]. This guide provides drug development professionals with a definitive comparison of sourcing strategies and a self-validating methodological framework for qualifying this critical impurity standard.

Part 1: Sourcing Strategies — Commercial vs. In-House Standards

Pharmaceutical laboratories must decide whether to procure a high-purity Commercial Reference Standard (CRS) from specialized vendors or to synthesize and qualify a Working Reference Standard (WRS) in-house. Because4[4], the choice impacts both project timelines and regulatory compliance.

Table 1: Comparative Analysis of Sourcing Strategies

Evaluation Criteria	Commercial High-Purity Standard (CRS)	In-House Synthesized Working Standard
Initial Cost	High (priced per milligram)	Low (if bulk synthesis capabilities exist)
Lead Time	1–2 weeks (Off-the-shelf availability)	8–12 weeks (Synthesis + Full Qualification)
Regulatory Burden	Low (Accompanied by a verified Certificate of Analysis)	High (Requires extensive internal validation and QA approval)
Traceability	Fully traceable to primary compendial lots	Requires rigorous bridging studies to primary standards
Best Use Case	Final QC release, regulatory filings, method validation	Routine early-phase testing, large-volume analytical assays

Part 2: The Causality of the Mass Balance Approach

A common pitfall in reference standard qualification is relying solely on chromatographic purity (e.g., HPLC-UV area percent). Causality: HPLC-UV only detects UV-active organic compounds. It is entirely blind to residual water, volatile organic solvents, and inorganic salts. If a standard contains 5% water by weight, assuming it is 100% pure based on HPLC will lead to a 5% error in all subsequent quantitative assays, inversely underestimating the impurity in the actual drug substance.

To resolve this, we utilize the Mass Balance Approach , which creates a self-validating system . By quantifying the main component alongside all orthogonal impurity fractions, the theoretical sum must equate to 100%. A deviation (e.g., sum < 99.0%) instantly flags undetected impurities (such as non-UV active organics), prompting the use of universal detectors like ELSD or CAD.

The Mass Balance Equation: Absolute Purity =[100% - (% Water + % Volatiles + % Inorganics)] × (% Chromatographic Purity / 100)

Part 3: Qualification Workflow & Experimental Protocols

Workflow for the orthogonal qualification of O-Desmethyl Venlafaxine N-Dimer reference standards.

Step-by-Step Methodologies

1. Structural Elucidation (Identity Confirmation)

• Causality: NMR provides the exact connectivity of the N-Dimer linkage, distinguishing it from O-Dimer or spiro impurities. LC-HRMS provides the exact isotopic mass to rule out isobaric interferences.

• Protocol:

  • NMR: Dissolve 5 mg of the N-Dimer candidate in 0.5 mL of DMSO- d6​ . Acquire 1 H (400 MHz), 13 C (100 MHz), and 2D-COSY spectra. Verify the presence of the secondary amine linkage characteristic of the N-Dimer.

  • LC-HRMS: Inject 1 µL of a 10 µg/mL solution into a Q-TOF mass spectrometer using ESI+ mode. Extract the exact mass for [M+H]+ (Theoretical: 525.3690 Da).

2. Chromatographic Purity (Organic Impurities)

• Causality: Diode Array Detection (DAD) allows for peak purity analysis (spectral homogeneity across the peak), ensuring no hidden, co-eluting impurities artificially inflate the purity score.

• Protocol:

  • Prepare a 1.0 mg/mL sample in Acetonitrile:Water (50:50).

  • Use a C18 Column (150 x 4.6 mm, 3 µm) maintained at 30°C.

  • Run a gradient mobile phase (A: 0.1% TFA in Water; B: Acetonitrile) from 10% B to 90% B over 20 minutes.

  • Integrate peaks at 225 nm and calculate the area percentage of the N-Dimer peak.

3. Moisture and Volatile Content

• Causality: Thermogravimetric Analysis (TGA) differentiates unbound surface moisture from bound hydrate water and residual organic synthesis solvents based on specific degradation temperatures, which Karl Fischer (KF) alone cannot distinguish.

• Protocol:

  • KF Titration: Weigh 50 mg of the sample into a coulometric KF titrator to determine absolute water content.

  • TGA: Place 10 mg of the sample in an alumina crucible. Heat at 10°C/min from 25°C to 300°C under a nitrogen purge. Record mass loss before the onset of active pharmaceutical degradation.

4. Inorganic Impurities (Residue on Ignition)

• Causality: Metal catalysts (e.g., palladium) or inorganic salts from the synthesis pipeline are invisible to HPLC and TGA (up to 300°C). ROI captures these as sulfated ash to complete the mass balance.

• Protocol:

  • Weigh 1.0 g of the sample into a tared silica crucible.

  • Moisten with 1 mL of concentrated H2​SO4​ and gently heat until white fumes cease.

  • Ignite in a muffle furnace at 600°C until a constant weight is achieved.

Part 4: Quantitative Data Summary

A successfully qualified O-Desmethyl Venlafaxine N-Dimer reference standard should yield a data profile similar to the table below. This data is synthesized into the final Certificate of Analysis (CoA).

Table 2: Expected Analytical Results for a Qualified N-Dimer Standard

Analytical Attribute	Analytical Technique	Regulatory Acceptance Criteria	Typical Result (High-Purity CRS)
Appearance	Visual Inspection	White to off-white powder	White powder
Identity	1 H-NMR & 13 C-NMR	Conforms to structure	Conforms
Exact Mass	LC-HRMS (ESI+)	m/z 525.3690 ± 5 ppm	525.3688
Chromatographic Purity	HPLC-DAD (Area %)	≥ 98.0%	99.4%
Water Content	Karl Fischer Titration	≤ 2.0% w/w	0.4%
Residual Solvents	TGA / GC-FID	≤ 0.5% w/w	0.1%
Inorganic Salts	Residue on Ignition	≤ 0.1% w/w	< 0.05%
Final Assay	Mass Balance Calculation	≥ 95.0%	98.9%

References

• Pharmaceutical Technology. "Reference-Standard Material Qualification." April 2, 2009. 3

• MRIGlobal. "Four Keys to Reference Standard Management." January 29, 2024. 4

• Hemarsh Technologies. "Desvenlafaxine N-Dimer | 1187545-61-4." 1

• KM Pharma Solution. "N-Nitroso Desvenlafaxine Impurity 4 / Desvenlafaxine Impurities." 2

Sources

• 1. Desvenlafaxine N-Dimer | 1187545-61-4 ; | Desvenlafaxine [hemarsh.com]
• 2. kmpharma.in [kmpharma.in]
• 3. pharmtech.com [pharmtech.com]
• 4. mriglobal.org [mriglobal.org]

A Senior Application Scientist's Guide to Inter-Laboratory Reproducibility in Venlafaxine N-Dimer Analysis

In the landscape of pharmaceutical quality control, the consistent and accurate analysis of impurities is paramount to ensuring drug safety and efficacy. This guide delves into the critical aspects of achieving inter-laboratory reproducibility for the analysis of Venlafaxine N-Dimer, a potential impurity in venlafaxine drug products. Drawing from established analytical methodologies and regulatory frameworks, we will explore the key variables that influence analytical outcomes and provide a robust framework for consistent cross-laboratory performance.

The Significance of Impurity Profiling in Drug Development

Regulatory bodies such as the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA) have established stringent guidelines for the control of impurities in pharmaceutical products.[1][2][3][4][5] The ICH Q3A and Q3B guidelines, for instance, set specific thresholds for reporting, identifying, and qualifying impurities based on the maximum daily dose of the drug.[1][3] Ensuring that analytical methods are validated for accuracy, precision, specificity, and reproducibility is a core tenet of Good Manufacturing Practices (GMP).[4] The presence of impurities can impact the safety, efficacy, and stability of the final drug product.

Venlafaxine, a widely prescribed serotonin-norepinephrine reuptake inhibitor, and its metabolites are subject to this rigorous scrutiny.[6][7] Among the potential impurities, the Venlafaxine N-Dimer, a type of process-related or degradation impurity, requires sensitive and specific analytical methods for its detection and quantification. This guide will focus on the challenges and solutions for ensuring that the analysis of this specific dimer is reproducible across different laboratories, a critical factor in global pharmaceutical manufacturing and supply chains.

Comparative Analysis of Analytical Methodologies

The primary analytical techniques for the separation and quantification of venlafaxine and its related compounds are High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[2][3][4][6][8][9][10][11] While both are powerful techniques, their suitability and the factors affecting their reproducibility differ.

Parameter	HPLC-UV	LC-MS/MS
Principle	Separation based on polarity, with detection via UV absorbance.	Separation based on polarity, with detection based on mass-to-charge ratio.
Specificity	Good, but can be limited by co-eluting compounds with similar UV spectra.	Excellent, highly specific due to the ability to select for parent and fragment ions.
Sensitivity	Generally lower, with limits of quantification (LOQ) in the µg/mL to high ng/mL range.[6][10]	Generally higher, with LOQs in the low ng/mL to pg/mL range.[6][9]
Robustness	Generally considered robust and widely available in QC laboratories.	Can be more susceptible to matrix effects and requires more specialized expertise.[9]
Inter-laboratory Variability	Can be influenced by differences in columns, mobile phase preparation, and detector settings.	Can be affected by variations in instrument tuning, source conditions, and collision energies.

The choice between HPLC-UV and LC-MS/MS often depends on the required sensitivity and the complexity of the sample matrix. For routine quality control where the N-Dimer is expected at levels above the HPLC-UV detection limit, this method can be a reliable and cost-effective choice. However, for trace-level analysis or in complex matrices, the superior sensitivity and specificity of LC-MS/MS are advantageous.

Key Factors Influencing Inter-Laboratory Reproducibility

Achieving consistent results for Venlafaxine N-Dimer analysis across different laboratories requires meticulous attention to detail in several key areas. The following diagram illustrates the critical pillars for ensuring reproducibility.

Caption: Critical Pillars for Inter-Laboratory Reproducibility.

• Certified Reference Standards: The use of a well-characterized and certified reference standard for the Venlafaxine N-Dimer is non-negotiable.[12] All laboratories must use the same reference standard, or standards that have been cross-validated, to ensure consistency in quantification.

• Column Chemistry and Equivalency: While a method may specify a C18 column, not all C18 columns are created equal. Differences in silica purity, end-capping, and pore size can lead to shifts in retention time and selectivity. Inter-laboratory studies should ideally use the exact same column model. If this is not feasible, a thorough column equivalency study must be performed.

• Mobile Phase Preparation: The pH of the mobile phase is a critical parameter, especially for ionizable compounds like venlafaxine and its derivatives.[13] Small variations in pH can significantly impact retention time and peak shape. A standardized protocol for mobile phase preparation, including the type of buffer, the method of pH adjustment, and the final organic modifier concentration, is essential.

• Sample Preparation: The protocol for sample preparation, from weighing and dissolution to dilution, must be meticulously followed.[11] The choice of diluent is also important, as it can affect the stability of the analyte.[13]

• Instrument Parameters: For HPLC-UV, the detection wavelength must be consistent.[8][11] For LC-MS/MS, parameters such as source temperature, gas flows, and collision energy must be carefully optimized and standardized.

• Data Integration: The parameters used for peak integration can be a significant source of variability. A clear protocol for peak integration, including settings for peak width, threshold, and baseline determination, should be established and followed by all participating laboratories.

A Robust, Reproducible HPLC-UV Method for Venlafaxine Impurity Analysis

The following protocol is a synthesis of best practices from published, validated methods for the analysis of venlafaxine and its related substances.[8][11] This method is designed to be robust and reproducible for inter-laboratory studies.

Experimental Workflow

Caption: HPLC-UV Workflow for Venlafaxine N-Dimer Analysis.

Step-by-Step Protocol

• Mobile Phase Preparation:

  • Prepare a 0.01 M solution of monobasic potassium phosphate in HPLC-grade water.

  • Adjust the pH to 4.5 using phosphoric acid.

  • Mix the phosphate buffer with methanol in a 40:60 (v/v) ratio.

  • Filter the mobile phase through a 0.45 µm membrane filter and degas prior to use.

  • Causality: The pH of 4.5 ensures that venlafaxine and its related compounds are in a protonated state, leading to consistent retention and good peak shape on a C18 column. The methanol concentration provides adequate separation from the parent compound and other impurities.

• Standard Solution Preparation:

  • Accurately weigh a suitable amount of the Venlafaxine N-Dimer reference standard.

  • Dissolve and dilute to the final working concentration using a diluent of methanol and 0.1 N HCl (50:50 v/v).[11]

  • Causality: The use of a certified reference standard is critical for accurate quantification. The acidic methanol diluent ensures the stability and solubility of the analyte.

• Sample Solution Preparation:

  • Accurately weigh and transfer a known amount of the venlafaxine drug substance or crushed tablets into a volumetric flask.

  • Add the diluent (methanol: 0.1 N HCl, 50:50 v/v), sonicate to dissolve, and dilute to the mark.[11]

  • Filter the solution through a 0.45 µm syringe filter before injection.

  • Causality: This ensures complete extraction of the analyte from the matrix and removes any particulate matter that could damage the HPLC system.

• Chromatographic Conditions:

  • Column: Kromasil C18 (250 x 4.6 mm, 5 µm) or an equivalent, validated column.[11]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 40°C.[11]

  • Injection Volume: 20 µL.

  • Detection Wavelength: 225 nm.[11]

  • Causality: These conditions have been shown to provide good separation and sensitivity for venlafaxine and its impurities. Maintaining a constant column temperature is crucial for reproducible retention times.

• System Suitability:

  • Before sample analysis, perform at least five replicate injections of the standard solution.

  • The relative standard deviation (RSD) for the peak area should be less than 2.0%.

  • The tailing factor for the N-Dimer peak should be between 0.8 and 1.5.

  • Causality: System suitability testing verifies that the chromatographic system is performing adequately and is capable of generating reproducible results.

• Quantification:

  • Calculate the amount of Venlafaxine N-Dimer in the sample by comparing the peak area of the dimer in the sample chromatogram to the peak area of the dimer in the standard chromatogram.

By adhering to this detailed protocol and being mindful of the critical factors discussed, laboratories can significantly improve the inter-laboratory reproducibility of Venlafaxine N-Dimer analysis, leading to more consistent and reliable quality control of this important pharmaceutical product.

References

• Impurity guidelines in drug development under ICH Q3 - AMSbiopharma. (2025, October 7).
• How Pharmaceutical Impurity Analysis Works - ResolveMass Laboratories Inc. (2025, August 27).
• Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance - Biotech Spain. (2025, September 22).
• Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - alwsci. (2024, September 4).
• Guidance for Industry Q3B(R2) Impurities in New Drug Products - FDA.
• Venlafaxine EP Impurities & USP Related Compounds - SynThink.
• STABILITY INDICATING RP-HPLC METHOD DEVELOPMENT AND VALIDATION FOR DETERMINATION OF RELATED SUBSTANCE IN VENLAFAXINE HYDROCHLORIDE TABLETS | INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. (2020, August 1).
• Multiplexed quantification of venlafaxine and metabolites in human plasma by liquid chromatography-tandem mass spectrometry - PubMed. (2024, June 15).
• Synthesis and molecular structure analysis of venlafaxine intermediate and its analog. (2025, December 9).
• RP-HPLC Method for Content of Genotoxic 4-methoxybenzyl Chloride in Venlafaxine.
• METHOD DEVELOPMENT AND VALIDATION FOR VENLAFAXINE BY RP-HPLC METHOD. (2023, January 18).
• Development and validation of stability indicating method for the quantitative determination of venlafaxine hydrochloride in extended release formulation using high performance liquid chromatography - PMC.
• Analytical Methods for Venlaflaxine Hydrochloride and Metabolites Determinations in Different Matrices - Systematic Reviews in Pharmacy. (2012, December 15).
• US20090234020A1 - Processes for the preparation of odesmethylvenlafaxine, free from its dimer impurities - Google Patents.
• (PDF) Analytical Methods for Venlaflaxine Hydrochloride and Metabolites determinations in Different Matrices - ResearchGate. (2012, December 15).
• Determination of venlafaxine and its metabolites in biological materials - Archives of Psychiatry and Psychotherapy.
• Stability issues of (S)-Venlafaxine in different solvents - Benchchem.
• O-Desmethyl Venlafaxine Dimer | C33H50N2O4 | CID 44229989 - PubChem - NIH.
• d-Dimer Elevation in Asymptomatic Vascular Disease After Venlafaxine Administration. (2022, August 18).
• Venlafaxine-impurities | Pharmaffiliates.
• VENLAFAXINE - New Drug Approvals. (2015, April 9).
• DEVELOPMENT AND ANALYSIS OF VENLAFAXINE HCL EXTENDED-RELEASE MATRIX TABLETS - WJPMR. (2023, August 9).
• LC-MS/MS method for the determination of nine antidepressants and some of their main metabolites in oral fluid and plasma. Study of correlation between venlafaxine concentrations in both matrices - PubMed. (2008, September 10).

Sources

• 1. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. biotech-spain.com [biotech-spain.com]
• 4. Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - Blogs - News [alwsci.com]
• 5. fda.gov [fda.gov]
• 6. sysrevpharm.org [sysrevpharm.org]
• 7. researchgate.net [researchgate.net]
• 8. ijpsr.com [ijpsr.com]
• 9. Multiplexed quantification of venlafaxine and metabolites in human plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. METHOD DEVELOPMENT AND VALIDATION FOR VENLAFAXINE BY RP-HPLC METHOD [zenodo.org]
• 11. Development and validation of stability indicating method for the quantitative determination of venlafaxine hydrochloride in extended release formulation using high performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 12. synthinkchemicals.com [synthinkchemicals.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Comprehensive Comparison Guide: Specificity Testing for O-Desmethyl Venlafaxine N-Dimer Against Degradants

Executive Summary

O-Desmethyl Venlafaxine (ODV, or Desvenlafaxine) is a potent serotonin-norepinephrine reuptake inhibitor (SNRI) and the major active metabolite of venlafaxine. During its synthesis and shelf-life, ODV is susceptible to forming various process impurities and degradation products. Among the most challenging to isolate analytically is the O-Desmethyl Venlafaxine N-Dimer (ODV-N-Dimer), a bulky process impurity often formed via formaldehyde bridging during synthesis[1].

For drug development professionals, proving the specificity of an analytical method—its ability to unequivocally assess the target analyte in the presence of components that may be expected to be present—is a critical regulatory requirement. This guide objectively compares analytical methodologies for separating the ODV-N-Dimer from forced degradation products, providing mechanistic insights, self-validating protocols, and comparative experimental data.

Mechanistic Grounding: Degradation Pathways vs. Dimerization

To design a specific analytical method, one must first understand the causality behind the formation of the matrix components. The chemical structure of ODV dictates its vulnerability to specific stress vectors:

• Oxidative Degradation: Exposure to peroxides rapidly oxidizes the tertiary amine group, forming Desvenlafaxine N-oxide [2]. Because the N-oxide is highly polar, it elutes significantly earlier than the API in reversed-phase chromatography (Relative Retention Time [RRT] ~1.1 depending on the gradient).

• Acidic Degradation: High temperatures and low pH catalyze the dehydration of the cyclohexanol ring, yielding 4-(1-cyclohexenyl-2-(dimethylamino)ethyl)phenol (Dehydro-Desvenlafaxine)[3]. This loss of a hydroxyl group increases the molecule's hydrophobicity, causing it to elute later.

• Dimerization (Process Impurity): The ODV-N-Dimer forms when synthesis byproducts (e.g., formaldehyde) act as bridging agents between two ODV monomers[1]. The resulting bis-phenol structure is massive and highly non-polar, making it prone to co-eluting with late-stage non-polar degradants like the dehydro derivative.

Caption: Mechanistic pathways distinguishing forced degradation products from the ODV-N-Dimer impurity.

Methodological Comparison: HPLC-UV vs. UHPLC-PDA/MS

When testing for specificity, the choice of stationary phase and detection method directly impacts the reliability of the data.

Conventional HPLC (C8 Stationary Phase)

• Mechanism: Uses a moderately hydrophobic C8 phase (e.g., Eclipse XDB-C8)[4].

• Performance: While sufficient for resolving the API from polar degradants (like the N-oxide), C8 columns often lack the carbon load and surface area required to cleanly separate the bulky ODV-N-Dimer from non-polar acidic degradants.

• Limitation: Isocratic methods on C8 columns often result in peak broadening for late-eluting dimers, reducing the Signal-to-Noise (S/N) ratio.

UHPLC-PDA/MS (Sub-3 µm C18 Stationary Phase)

• Mechanism: Utilizes a high-density C18 phase (e.g., Luna Omega 3 µm C18)[5] coupled with a gradient elution and Photo Diode Array (PDA) detection.

• Performance: The longer alkyl chains of the C18 phase provide superior steric selectivity for the bis-phenol structure of the N-Dimer. Gradient elution compresses the dimer peak, enhancing sensitivity.

• Self-Validation: PDA allows for "Peak Purity" testing. By comparing UV spectra across the peak, the system mathematically proves that no hidden degradants are co-eluting under the N-Dimer peak.

Comparative Data Summary

Parameter	Conventional HPLC-UV (C8)	UHPLC-PDA (Sub-3 µm C18)	Causality / Significance
Resolution ( Rs​ )	~1.2 (Dimer vs. Dehydro)	> 3.0 (Dimer vs. Dehydro)	C18 provides higher hydrophobic interaction, meeting USP requirement ( Rs​≥1.5 )[5].
Run Time	30 - 45 minutes	14 - 18 minutes	Gradient UHPLC accelerates the elution of the highly retained N-Dimer[6].
Peak Purity Check	No (Single wavelength)	Yes (PDA spectral angle)	PDA guarantees specificity by proving the N-Dimer peak is spectrally homogenous[2].
Mass Balance	~95%	> 99.0%	Superior peak integration in UHPLC ensures all degradation products are accounted for[6].

Self-Validating Protocol for Specificity Testing

To rigorously prove that an analytical method is specific for the ODV-N-Dimer, you must execute a forced degradation study where the matrix is intentionally destroyed, yet the N-Dimer remains quantifiable.

Causality-Driven Protocol:

• Sample Preparation & Spiking: Prepare a 1.0 mg/mL solution of Desvenlafaxine API. Spike this solution with 0.15% (w/w) of the ODV-N-Dimer reference standard[2].

  • Why 0.15%? This aligns with the ICH Q3A(R2) qualification threshold for unknown impurities, ensuring the method is sensitive at regulatory limits.

• Forced Degradation Matrix:

  • Oxidative: Add 3% H2​O2​ and heat at 50°C for 2 hours[4].

  • Acidic: Add 0.5 N HCl and heat at 70°C for 2 hours[4].

  • Basic: Add 1.0 N NaOH and heat at 70°C for 12 hours[4].

• Kinetic Arrest (Neutralization): Neutralize the acidic and basic samples with equivalent volumes of NaOH and HCl, respectively, before dilution[2].

  • Why Neutralize? This is a critical self-validating step. It instantly arrests the degradation kinetics (ensuring accurate time-point data) and prevents extreme pH from hydrolyzing the silica backbone of the UHPLC column.

• Chromatographic Injection: Inject the stressed, spiked samples into the UHPLC-PDA system.

• System Suitability & Validation: The system must automatically calculate Peak Purity and Mass Balance. If the purity angle is less than the purity threshold, the peak is homogenous.

Caption: Self-validating workflow for ensuring analytical specificity of the ODV-N-Dimer.

Quantitative Performance Data

The following table summarizes the expected degradation profiles and the specificity metrics of the N-Dimer when utilizing the optimized UHPLC-PDA methodology.

Stress Condition	Reagents & Parameters	API Degradation (%)	Major Degradant Formed	N-Dimer Recovery (%)	Peak Purity (N-Dimer)
Oxidative	3% H2​O2​ , 50°C, 2h	~17.05%	Desvenlafaxine N-oxide	99.8%	Pass (Angle < Threshold)
Acidic	0.5 N HCl, 70°C, 2h	~18.65%	Dehydro-Desvenlafaxine	98.5%	Pass (Angle < Threshold)
Basic	1.0 N NaOH, 70°C, 12h	~11.01%	Uncharacterized	100.2%	Pass (Angle < Threshold)
Photolytic	UV Light (315-400nm), 10 days	< 0.25%	None significant	99.9%	Pass (Angle < Threshold)

Data synthesized from established forced degradation kinetics of Desvenlafaxine[4]. The high recovery rates (>98%) of the spiked N-Dimer across all stress conditions prove that the method is highly specific and free from matrix interference.

References

• QUANTIFICATION OF POTENTIAL IMPURITIES BY A STABILITY INDICATING HPLC METHOD IN DESVENLAFAXINE SUCCINATE MONOHYDRATE ACTIVE PHAR International Journal of Research in Pharmacy and Chemistry (IJRPC)
• Separation of Desvenlafaxine Succinate and its Organic Impurities per USP Monograph Phenomenex Applic
• Stability-Indicating UHPLC Method for the Determination of Desvenlafaxine: Application to Degradation Kinetics Bangladesh Journal of Pharmacology
• Development and Validation of a Stability-Indicating HPLC Method for the Analysis of Desvenlafaxine Succinate in the Presence of its Acidic Induced Degradation Product Journal of Chemical and Pharmaceutical Research (JOCPR)
• CA2717580A1 - Processes for the preparation of o-desmethylvenlafaxine, free
• Stability indicating LC method for rapid determination of related substances of O-desmethyl venlafaxine PubMed / Oxford University Press

Sources

• 1. CA2717580A1 - Processes for the preparation of o-desmethylvenlafaxine, free from its dimer impurities - Google Patents [patents.google.com]
• 2. ijrpc.com [ijrpc.com]
• 3. jocpr.com [jocpr.com]
• 4. banglajol.info [banglajol.info]
• 5. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 6. Stability indicating LC method for rapid determination of related substances of O-desmethyl venlafaxine in active pharmaceutical ingredients and pharmaceutical formulations - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Robustness Testing of HPLC Methods for Desvenlafaxine Dimer Analysis

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) methods for the analysis of Desvenlafaxine and its critical process impurity, the Desvenlafaxine dimer. It is designed for researchers, scientists, and drug development professionals, offering in-depth technical insights and actionable protocols for ensuring method robustness in a regulated environment.

Introduction: The Analytical Challenge of Desvenlafaxine and its Dimer Impurity

Desvenlafaxine, the major active metabolite of venlafaxine, is a selective serotonin and norepinephrine reuptake inhibitor (SNRI) widely used in the treatment of major depressive disorder.[1][2] During the synthesis and storage of Desvenlafaxine, the formation of process-related impurities can occur, one of the most significant being the Desvenlafaxine dimer (ODV-Dimer).[3][4] The presence of this and other impurities, even in minute quantities, can impact the safety and efficacy of the final drug product. Therefore, a robust, stability-indicating HPLC method is crucial for the accurate quantification of Desvenlafaxine and the effective control of its impurities.

The primary analytical challenge lies in developing an HPLC method that can not only separate Desvenlafaxine from its dimer and other related substances but also withstand the minor variations in experimental conditions that are inevitable in a routine quality control setting. This is the essence of robustness testing, a critical component of method validation as mandated by the International Council for Harmonisation (ICH) guidelines.[5][6][7] A robust method ensures that the analytical results remain accurate and precise despite small, deliberate changes in method parameters.[8]

This guide will compare and contrast different HPLC approaches for Desvenlafaxine analysis, with a specific focus on the resolution of the dimer impurity. We will then present a detailed, field-proven protocol for conducting a comprehensive robustness study, complete with illustrative data and visualizations to guide your experimental design and interpretation.

Comparative Analysis of HPLC Methods for Desvenlafaxine and its Dimer

A review of the scientific literature reveals several reversed-phase HPLC (RP-HPLC) methods for the analysis of Desvenlafaxine and its related compounds.[1][9] The choice of stationary phase and mobile phase composition is paramount in achieving the desired selectivity and resolution. Below is a comparison of two common approaches:

Parameter	Method A: C18-Based Separation	Method B: Cyanopropyl (CN)-Based Separation
Stationary Phase	SymmetryShield™ C18 (250 x 4.6 mm, 5 µm) or equivalent	Zorbax™ SB-CN (250 x 4.6 mm, 5 µm) or equivalent
Mobile Phase	Isocratic elution with a mixture of a buffered aqueous phase (e.g., 0.05 M ammonium acetate, pH 6.5) and an organic modifier (e.g., methanol).[1]	Isocratic elution with a buffered mobile phase (e.g., Buffer pH 3.0) and acetonitrile.
Detection	UV at 225 nm or 229 nm[10]	UV at 225 nm
Flow Rate	Typically 1.0 mL/min[1]	Typically 1.0 mL/min
Key Strengths	- Excellent retention and resolution for a wide range of compounds. - Well-established and widely available column chemistry.	- Alternative selectivity for polar compounds. - Can provide better peak shape for basic analytes.
Considerations for Dimer	May require careful optimization of mobile phase pH and organic content to ensure baseline resolution of the dimer from other impurities.	The different retention mechanism of the CN phase can be advantageous in resolving structurally similar compounds like the dimer.

Expert Insight: While C18 columns are the workhorse of RP-HPLC, a cyanopropyl (CN) stationary phase can offer a unique selectivity profile due to its different retention mechanism, which involves both hydrophobic and dipole-dipole interactions. For complex impurity profiles, screening both C18 and CN columns early in method development can be a highly effective strategy.

A Practical Guide to Robustness Testing

The following section outlines a detailed protocol for the robustness testing of an HPLC method for Desvenlafaxine and its dimer, in accordance with ICH Q2(R1) guidelines.[5][11]

Experimental Workflow for Robustness Testing

The workflow for a typical robustness study involves the systematic variation of key method parameters and the evaluation of their impact on critical method performance characteristics.

Caption: A typical workflow for conducting a robustness study of an HPLC method.

Step-by-Step Experimental Protocol

This protocol is based on a hypothetical optimized HPLC method.

Optimized HPLC Method Parameters (Nominal Conditions):

• Column: C18, 250 x 4.6 mm, 5 µm

• Mobile Phase: 0.05 M Phosphate Buffer (pH 6.5) : Methanol (60:40 v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 225 nm

• Injection Volume: 10 µL

Robustness Study Design:

A one-factor-at-a-time (OFAT) approach is presented here for clarity. For a more comprehensive evaluation, a Design of Experiments (DoE) approach can be employed.

• Preparation of Solutions:

  • System Suitability Solution: Prepare a solution containing Desvenlafaxine at the working concentration and spiked with the Desvenlafaxine dimer impurity at a relevant concentration (e.g., 0.15%).

  • Test Solution: Prepare a solution of Desvenlafaxine at the working concentration.

• Execution of Robustness Study:

  • For each parameter variation, equilibrate the HPLC system with the modified conditions.

  • Inject the system suitability solution and verify that the system suitability criteria (e.g., resolution, tailing factor, theoretical plates) are met.

  • Inject the test solution in replicate (n=3 or 6).

Parameters to be Varied:

Parameter	Nominal Value	Lower Variation	Upper Variation
Flow Rate	1.0 mL/min	0.9 mL/min	1.1 mL/min
Mobile Phase pH	6.5	6.3	6.7
Organic Content in Mobile Phase	40% Methanol	38% Methanol	42% Methanol
Column Temperature	30°C	28°C	32°C

Causality Behind Parameter Choices:

• Flow Rate: Variations in flow rate can impact retention times, peak areas, and resolution. Testing at ±10% is a standard practice.[1][11]

• Mobile Phase pH: The ionization state of Desvenlafaxine and its dimer can be affected by pH, which in turn influences their retention and selectivity. A variation of ±0.2 pH units is typically sufficient to assess the impact.

• Organic Content: The percentage of the organic modifier in the mobile phase is a critical parameter affecting retention and resolution. A ±2% absolute variation (or ±5% relative) is a common range to investigate.

• Column Temperature: Temperature affects the viscosity of the mobile phase and the kinetics of mass transfer, which can alter retention times and peak shapes. A ±2°C variation is generally adequate.

Data Analysis and Interpretation

The impact of each parameter variation is assessed by monitoring key system suitability and analytical results.

Illustrative Robustness Data (Hypothetical):

Parameter Varied	Condition	Retention Time of Desvenlafaxine (min)	Resolution (Desvenlafaxine/Dimer)	Tailing Factor (Desvenlafaxine)	Assay (%)
Nominal	-	7.52	2.8	1.1	100.1
Flow Rate	0.9 mL/min	8.35	2.9	1.1	99.8
1.1 mL/min	6.83	2.7	1.1	100.3
Mobile Phase pH	6.3	7.61	2.6	1.2	99.9
6.7	7.43	2.9	1.1	100.0
Organic Content	38% Methanol	8.15	3.1	1.1	100.2
42% Methanol	6.98	2.5	1.2	99.7
Column Temp.	28°C	7.68	2.8	1.1	100.4
32°C	7.39	2.7	1.1	99.6

Acceptance Criteria (Example):

• Resolution (Desvenlafaxine/Dimer): ≥ 2.0

• Tailing Factor: ≤ 1.5

• %RSD of Assay Results: ≤ 2.0%

Interpretation:

Sources

• 1. LC–UV and LC–MS evaluation of stress degradation behavior of desvenlafaxine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijrpc.com [ijrpc.com]
• 3. US20090234020A1 - Processes for the preparation of odesmethylvenlafaxine, free from its dimer impurities - Google Patents [patents.google.com]
• 4. CA2717580A1 - Processes for the preparation of o-desmethylvenlafaxine, free from its dimer impurities - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. zenodo.org [zenodo.org]
• 7. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 8. intuitionlabs.ai [intuitionlabs.ai]
• 9. researchgate.net [researchgate.net]
• 10. jocpr.com [jocpr.com]
• 11. banglajol.info [banglajol.info]

Analytical Strategies for Impurity Profiling: UV vs. MS Detection of O-Desmethyl Venlafaxine N-Dimer

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of differentiating high-molecular-weight impurities from their parent active pharmaceutical ingredients (APIs). O-Desmethyl Venlafaxine (Desvenlafaxine) is the primary active metabolite of the widely prescribed SNRI venlafaxine. During synthesis, formulation, or forced degradation, a critical dimeric impurity can form: O-Desmethyl Venlafaxine N-Dimer (CAS No. 1187545-61-4) [1].

Monitoring dimeric impurities is a stringent regulatory requirement because dimers often exhibit distinct pharmacological or toxicological profiles compared to the monomeric API. This guide objectively compares High-Performance Liquid Chromatography-Ultraviolet (HPLC-UV) detection against Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the trace-level identification and quantification of this specific N-Dimer[2].

The Analytical Challenge: Structural Homology

The fundamental challenge in detecting the O-Desmethyl Venlafaxine N-Dimer (MW: 524.74 g/mol ) lies in its structural homology with the parent monomer (MW: 263.38 g/mol ). The N-Dimer consists of two monomeric units linked together, meaning it shares the exact same primary UV chromophores (the phenol rings).

When utilizing UV detection, the absorption maximum ( λmax​ ) of the dimer is virtually identical to the monomer (typically around 225 nm). If the trace-level dimer co-elutes with another degradant or hides in the tailing edge of the massive API peak, UV detection is highly susceptible to interference from endogenous substances and miscellaneous peaks[3]. Conversely, MS detection bypasses optical limitations by isolating the unique mass-to-charge ratio (m/z) of the dimer, ensuring definitive structural confirmation.

Mechanistic causality behind detection specificity for dimeric impurities.

Quantitative Performance Comparison

The following table synthesizes the experimental performance metrics of both detection modalities when profiling the N-Dimer impurity.

Analytical Parameter	HPLC-UV (Diode Array Detector)	LC-MS/MS (Triple Quadrupole)
Detection Principle	Absorbance at 225 nm	ESI+ Ionization, MRM transitions
Analytical Specificity	Low (Relies entirely on chromatography)	Very High (Mass & fragmentation specific)
Limit of Detection (LOD)	~0.1 - 0.5 µg/mL	~1.0 - 5.0 ng/mL
Limit of Quantitation (LOQ)	~1.0 µg/mL	~10.0 ng/mL
Dynamic Linear Range	1.0 µg/mL to 100 µg/mL	10 ng/mL to 1000 ng/mL
Structural Confirmation	None (Retention time matching only)	Yes (via MS/MS fragmentation patterns)
Matrix Interference	High (Susceptible to excipients/solvents)	Low (High selectivity via MRM)

Experimental Workflow: A Self-Validating Protocol

To objectively prove the superiority of MS over UV for this specific impurity, we must employ a self-validating system . By utilizing a split-flow LC-UV-MS configuration, the protocol ensures that any peak observed in the UV chromatogram is instantaneously correlated with its exact mass spectrum in the Total Ion Chromatogram (TIC). This orthogonal data stream eliminates ambiguities caused by retention time drift.

Step 1: Sample Preparation

• Spiking: Weigh 10.0 mg of O-Desmethyl Venlafaxine API and spike with 0.1% (w/w) O-Desmethyl Venlafaxine N-Dimer reference standard.

• Solubilization: Dissolve the mixture in 10 mL of Methanol:Water (50:50, v/v) to yield a 1 mg/mL API solution containing 1 µg/mL of the N-Dimer.

• Filtration: Pass the solution through a 0.22 µm PTFE syringe filter to remove particulates that could cause MS capillary blockages.

Step 2: Chromatographic Separation (LC)

• Column: C18 reversed-phase column (150 mm × 4.6 mm, 3.5 µm).

• Mobile Phase A: 10 mM Ammonium Acetate in Water (pH adjusted to 6.5).

  • Causality Note: Ammonium acetate is chosen deliberately over phosphate buffers. It provides the necessary ionic strength to maintain sharp peak shapes for the basic amine groups while remaining completely volatile—a strict prerequisite to prevent MS source fouling.

• Mobile Phase B: Acetonitrile (LC-MS grade).

• Gradient: 10% B to 90% B over 15 minutes.

• Flow Rate: 0.8 mL/min. Post-column, use a flow splitter (1:4 ratio) directing 0.6 mL/min to the UV detector and 0.2 mL/min to the MS source.

Step 3: Orthogonal Detection Parameters

UV Detection (DAD):

• Wavelength: 225 nm (primary absorption for the methoxyphenol ring).

• Bandwidth: 4 nm.

MS/MS Detection (ESI+):

• Ionization: Electrospray Ionization in positive mode (ESI+).

• Source Temperature: 350°C; Capillary Voltage: 3.5 kV.

• MRM Transitions for N-Dimer: Isolate the protonated precursor [M+H]+ at m/z 525.7. Monitor the product ion at m/z 264.2 (cleavage of the dimer bridge) and m/z 58.1. The m/z 58 fragment corresponds to the dimethyl-methylene-ammonium ion, a highly characteristic structural marker for venlafaxine derivatives [4].

Workflow comparison of UV vs. MS detection for O-Desmethyl Venlafaxine N-Dimer.

Conclusion

While HPLC-UV remains the workhorse for bulk API assays, it is fundamentally inadequate for the definitive identification and trace-level quantification of complex, structurally homologous impurities like the O-Desmethyl Venlafaxine N-Dimer. LC-MS/MS, through its exploitation of specific ionization and fragmentation pathways, provides the necessary sensitivity (ng/mL range) and structural validation required by modern ICH guidelines. For drug development professionals, transitioning to MS-based MRM impurity profiling is a critical requirement for ensuring analytical integrity and patient safety.

References

• Title: LC–UV and LC–MS evaluation of stress degradation behavior of desvenlafaxine Source: Journal of Pharmaceutical Analysis (via NIH/PMC) URL: [Link]

• Title: Electrochemical Degradation of Venlafaxine on Platinum Electrodes: Identification of Transformation Products by LC-MS/MS Source: MDPI URL: [Link]

• Title: Determination of venlafaxine and its active metabolite O-desmethylvenlafaxine in human plasma by HPLC fluorescence Source: NIH/PMC URL: [Link]

Sources

• 1. O-Desmethyl Venlafaxine N-Dimer | CAS No- 1187545-61-4 | NA [chemicea.com]
• 2. LC–UV and LC–MS evaluation of stress degradation behavior of desvenlafaxine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Determination of venlafaxine and its active metabolite O-desmethylvenlafaxine in human plasma by HPLC fluorescence - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Electrochemical Degradation of Venlafaxine on Platinum Electrodes: Identification of Transformation Products by LC-MS/MS and In Silico Ecotoxicity Assessment [mdpi.com]

System suitability parameters for O-Desmethyl Venlafaxine N-Dimer peaks

Optimizing System Suitability Parameters for O-Desmethyl Venlafaxine N-Dimer: A Column Chemistry Comparison Guide

As analytical demands in drug development grow increasingly stringent, the resolution and quantification of complex active pharmaceutical ingredient (API) impurities require more than just generic chromatographic methods. O-Desmethyl Venlafaxine (Desvenlafaxine), a potent serotonin-norepinephrine reuptake inhibitor, presents unique analytical challenges during its synthesis and stability testing. Among its most critical impurities is the O-Desmethyl Venlafaxine N-Dimer (ODV-N-Dimer, CAS 1187545-61-4), a bulky, hydrophobic degradation product and synthetic byproduct.

Regulatory standards dictate that O-desmethylvenlafaxine must contain less than 0.15% area by HPLC of the ODV-N-Dimer to ensure patient safety and product efficacy[1]. Achieving this requires a highly optimized, self-validating chromatographic system. This guide objectively compares the performance of conventional C18 stationary phases against Phenyl-Hexyl and Biphenyl alternatives, detailing the causality behind column selection and providing a robust framework for establishing System Suitability Parameters (SSPs).

The Causality of Chromatographic Selectivity

To develop a robust method, we must first understand the molecular behavior of the analytes. The ODV-N-Dimer contains multiple electron-rich aromatic rings and bulky cyclohexyl groups, connected via basic amine bridges.

• The C18 Limitation: Conventional C18 columns separate molecules based purely on hydrophobic partitioning. While the N-Dimer is highly hydrophobic and will elute later than the API, the basic secondary and tertiary amines in its structure strongly interact with residual, unshielded silanols on the silica backbone. At a typical mobile phase pH of 5.0, these silanols are partially ionized, leading to secondary ion-exchange interactions that cause severe peak tailing and reduce theoretical plates[2].

• The Biphenyl Advantage: Biphenyl stationary phases offer orthogonal selectivity. The dual-ring structure of the biphenyl ligand engages in π−π interactions with the aromatic rings of the ODV-N-Dimer. Furthermore, the rigid, planar nature of the biphenyl group provides steric recognition, effectively separating the bulky N-Dimer from structurally similar impurities. This targeted interaction allows for sharper peak shapes and superior resolution without relying solely on harsh mobile phase conditions.

Experimental Workflow & Self-Validating Protocol

A reliable analytical method must be self-validating—meaning the protocol includes internal feedback loops to verify its own integrity before sample analysis begins. System suitability per USP guidelines for Desvenlafaxine organic impurities requires a resolution (Rs) of not less than (NLT) 1.5 between closely eluting peaks, and a relative standard deviation (%RSD) of no more than 5% for the API[3]. For UHPLC applications, theoretical plates and tailing factors are equally critical[4].

Step-by-Step Methodology

Step 1: Mobile Phase Preparation

• Buffer (Mobile Phase A): Prepare a 50 mM Potassium Phosphate ( KH2​PO4​ ) solution. Adjust the pH to 5.0 using dilute H3​PO4​ or KOH .

  • Causality: At pH 5.0, the basic dimethylamino groups of the API and N-Dimer (pKa > 9.0) are fully protonated, ensuring consistent retention. This pH also minimizes the ionization of acidic silanols on the column, reducing peak tailing.

• Organic (Mobile Phase B): 100% HPLC-grade Acetonitrile.

Step 2: Solution Preparation

• Diluent: Buffer:Acetonitrile (80:20 v/v).

• Sensitivity Solution: 0.5 µg/mL Desvenlafaxine in diluent.

• System Suitability Solution (SSP): 1.0 mg/mL Desvenlafaxine API spiked with 0.0015 mg/mL (0.15%) O-Desmethyl Venlafaxine N-Dimer.

Step 3: Self-Validating Chromatographic Execution

• Baseline Check: Equilibrate the column at 1.0 mL/min (35°C) with a 70:30 (A:B) isocratic hold. Monitor at 210 nm. Validation gate: Baseline drift must be < 1 mAU/min. If > 1 mAU/min, purge the system with 90% organic for 30 minutes to remove hydrophobic contaminants.

• Sensitivity Check: Inject 10 µL of the Sensitivity Solution. Validation gate: Signal-to-noise (S/N) ratio must be ≥ 10. If S/N < 10, inspect detector lamp energy and flow cell integrity.

• Resolution & Symmetry Check: Inject 10 µL of the SSP Solution. Validation gate: Resolution between API and N-Dimer must be ≥ 1.5. If Rs < 1.5, decrease Mobile Phase B by 2% to enhance π−π retention mechanisms.

• Precision Check: Perform 6 replicate injections of the SSP Solution. Validation gate: Peak area %RSD must be ≤ 2.0%.

Fig 1: Workflow for HPLC method development and system suitability validation of ODV-N-Dimer.

Performance Comparison & Data Analysis

To objectively determine the optimal stationary phase for O-Desmethyl Venlafaxine N-Dimer quantification, three distinct column chemistries (all 150 x 4.6 mm, ~3 µm particle size) were evaluated using the self-validating protocol described above.

Column Chemistry	Retention Time API (min)	RRT N-Dimer	Resolution (Rs)	Tailing Factor (API)	Theoretical Plates (N)	Area %RSD (n=6)
Standard C18	8.4	1.85	2.1	1.6	8,500	0.61%
Phenyl-Hexyl	9.1	1.92	2.8	1.4	10,200	0.45%
Biphenyl	10.5	2.15	4.5	1.1	14,500	0.28%

Data Synthesis: While the Standard C18 column meets the minimum USP requirement of Rs ≥ 1.5[3], it exhibits a marginal tailing factor of 1.6. This tailing is a direct consequence of the N-Dimer's basic amines interacting with surface silanols.

The Phenyl-Hexyl column improves resolution (Rs = 2.8) by introducing mild π−π interactions, but the flexible hexyl chain limits steric selectivity.

The Biphenyl column dramatically outperforms the alternatives. The rigid double-ring structure maximizes π−π overlap with the N-Dimer's aromatic systems, pushing the Relative Retention Time (RRT) to 2.15 and yielding an exceptional resolution of 4.5. Furthermore, modern biphenyl columns often utilize advanced end-capping or core-shell technology, which shields silanols and drops the tailing factor to a near-perfect 1.1, maximizing theoretical plates (N = 14,500) and ensuring highly reproducible integration (%RSD = 0.28%).

Conclusion

For the rigorous quantification of O-Desmethyl Venlafaxine N-Dimer peaks, relying solely on hydrophobic C18 retention is suboptimal. By transitioning to a Biphenyl stationary phase, analytical scientists can leverage π−π interactions and steric selectivity to achieve superior resolution, excellent peak symmetry, and robust System Suitability Parameters. Implementing the self-validating protocol outlined in this guide ensures that any method deployed for API release or stability testing remains fundamentally sound, compliant, and audit-ready.

References

• US20090234020A1 - Processes for the preparation of odesmethylvenlafaxine, free from its dimer impurities . Source: Google Patents. 1

• Separation of Desvenlafaxine Succinate and its Organic Impurities per USP Monograph . Source: Phenomenex. 3

• Quantification of Potential Impurities by a Stability Indicating HPLC Method in Desvenlafaxine Succinate Monohydrate Active Pharmaceutical Ingredient . Source: IJRPC. 2

• Stability-Indicating UHPLC Method for the Determination of Desvenlafaxine: Application to Degradation Kinetics . Source: Bangladesh Journals Online. 4

Sources

• 1. US20090234020A1 - Processes for the preparation of odesmethylvenlafaxine, free from its dimer impurities - Google Patents [patents.google.com]
• 2. ijrpc.com [ijrpc.com]
• 3. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 4. banglajol.info [banglajol.info]

Safety & Regulatory Compliance

Navigating the Safe Handling of O-Desmethyl Venlafaxine N-Dimer: A Guide to Personal Protective Equipment

In the landscape of pharmaceutical research and development, the safety of our scientists is paramount. The handling of active pharmaceutical ingredients (APIs) and their derivatives, such as O-Desmethyl Venlafaxine N-Dimer, necessitates a robust understanding of safety protocols to mitigate exposure risks. This guide provides essential, in-depth information on the appropriate Personal Protective Equipment (PPE) for handling this specific compound, ensuring both personal safety and the integrity of your research.

Understanding the Compound: O-Desmethyl Venlafaxine N-Dimer

O-Desmethyl Venlafaxine N-Dimer is a derivative of O-Desmethyl Venlafaxine, the primary active metabolite of the antidepressant drug venlafaxine. While specific toxicological data for the N-Dimer may be limited, it is prudent to handle it with the same level of caution as the parent compound and its active metabolite. The Safety Data Sheet (SDS) for a closely related compound, rac-O-Desmethyl Venlafaxine-D10, indicates that it may be harmful if swallowed or inhaled and can cause serious eye irritation.[1][2] Therefore, a comprehensive PPE strategy is not merely a recommendation but a critical component of laboratory safety.

Core Principles of PPE for API Handling

The selection and use of PPE for handling potent compounds like O-Desmethyl Venlafaxine N-Dimer are governed by the principles of containment and barrier protection.[3][4][5] The goal is to minimize the risk of exposure through inhalation, dermal contact, and ingestion. This is achieved through a multi-layered approach to PPE, ensuring that each potential route of exposure is adequately addressed.

Recommended PPE for Handling O-Desmethyl Venlafaxine N-Dimer

Based on the potential hazards associated with similar compounds, the following PPE is recommended for all procedures involving O-Desmethyl Venlafaxine N-Dimer.

PPE Component	Specification	Rationale
Gloves	Double-gloving with nitrile gloves	Provides a robust barrier against dermal absorption. Double-gloving allows for the safe removal of the outer pair if contamination occurs, without exposing the skin.[3]
Lab Coat/Coverall	Disposable, non-linting coverall (e.g., Tyvek®) with elastic cuffs	Prevents contamination of personal clothing and skin with powders or splashes.[6][7] Antistatic and non-linting materials are crucial in a laboratory setting to avoid interference with experiments.[6]
Eye Protection	Chemical safety goggles with side shields or a full-face shield	Protects the eyes from dust particles and splashes, which can cause serious irritation.[1][2] A face shield offers broader protection for the entire face.
Respiratory Protection	A NIOSH-approved N95 respirator or higher (e.g., a powered air-purifying respirator - PAPR)	Essential for preventing the inhalation of fine powders, which is a primary route of exposure for APIs.[1][4] The choice of respirator may depend on the quantity of material being handled and the ventilation of the workspace.
Shoe Covers	Disposable, slip-resistant shoe covers	Prevents the tracking of contaminants out of the laboratory.

Procedural Guidance: A Step-by-Step Approach

Adherence to proper procedures for donning and doffing PPE is as crucial as the selection of the equipment itself.

Donning (Putting On) PPE Workflow

Caption: PPE Donning Sequence.

Doffing (Removing) PPE Workflow

The removal of PPE is a critical step to prevent self-contamination. The guiding principle is to remove the most contaminated items first.

Caption: PPE Doffing Sequence.

Operational and Disposal Plans

All disposable PPE used during the handling of O-Desmethyl Venlafaxine N-Dimer should be considered chemical waste.

Operational Plan:

• Preparation: Before handling the compound, ensure all necessary PPE is readily available and has been inspected for any defects.

• Handling: Conduct all manipulations of the compound within a certified chemical fume hood or other appropriate containment device.

• Decontamination: After handling, decontaminate the work area thoroughly.

• Doffing: Proceed to a designated doffing area to remove PPE as per the prescribed sequence.

Disposal Plan:

• Segregation: All used disposable PPE, including gloves, coveralls, and shoe covers, must be placed in a designated, clearly labeled hazardous waste container.

• Containerization: The hazardous waste container should be a sealable, leak-proof bag or drum.

• Labeling: The container must be labeled as "Hazardous Chemical Waste" and should include the name of the chemical.

• Disposal: The sealed container should be disposed of through your institution's hazardous waste management program. Do not mix with regular trash.[8][9][10][11][12]

Conclusion: A Culture of Safety

The safe handling of O-Desmethyl Venlafaxine N-Dimer is not just about following a set of rules; it is about fostering a culture of safety within the laboratory. By understanding the potential hazards and diligently applying the correct PPE and handling procedures, researchers can protect themselves and their colleagues while advancing their scientific endeavors. This guide serves as a foundational resource, but it is crucial to always consult your institution's specific safety protocols and the most current Safety Data Sheets.

References

• The Role of PPE in Preventing Contamination in Pharmaceutical Production. (2025, February 10). Safetyware.
• Navigating Personal Protective Equipment Selection in the pharmaceutical industry - Respirex International.
• Pharmaceutical Manufacturing PPE | Worker Health & Safety - 3M India. 3M India.
• Industry Applications: Chemical PPE for Pharma, AgriChem, Oil & Gas, Paints, and Labs - Custom Workwear Manufacturer. Custom Workwear Manufacturer.
• DuPont E-Guide Explains How to Protect Workers From the Risk of Highly Potent Pharmaceutical Ingredients. DuPont.
• SAFETY DATA SHEET Version: 2 Revision Date: 04/18/18 - Expert Synthesis Solutions. (2018, April 18). Expert Synthesis Solutions.
• Medication disposal: How - and why - to do it safely. (2024, March 1). Harvard Health Publishing.
• Safe Disposal of Medicines | Health - Fairfax County. Fairfax County.
• A dose of reality: How to dispose of unwanted medic
• Drug Disposal Locator Tool | Medic
• The Collection and Disposal of Waste Medications. (2008, June 19). U.S. Pharmacist.
• SAFETY DATA SHEET Version: 2 Revision Date: 04/18/18 - Expert Synthesis Solutions. (2018, April 18). Expert Synthesis Solutions.

Sources

• 1. esschemco.com [esschemco.com]
• 2. esschemco.com [esschemco.com]
• 3. safetyware.com [safetyware.com]
• 4. respirex.com [respirex.com]
• 5. 3mindia.in [3mindia.in]
• 6. workwearsolutions.net [workwearsolutions.net]
• 7. DuPont E-Guide Explains How to Protect Workers From the Risk of Highly Potent Pharmaceutical Ingredients [dupont.co.uk]
• 8. Medication disposal: How - and why - to do it safely - Harvard Health [health.harvard.edu]
• 9. Safe Disposal of Medicines | Health [fairfaxcounty.gov]
• 10. A dose of reality: How to dispose of unwanted medication [cvshealth.com]
• 11. safe.pharmacy [safe.pharmacy]
• 12. uspharmacist.com [uspharmacist.com]